Ala-Cys

• CAS: 2490-72-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Biochemical Properties of L-Alanyl-L-Cysteine

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Alanyl-L-Cysteine is a dipeptide of growing interest within the scientific community, primarily owing to its potential antioxidant properties attributed to the presence of a cysteine residue. This technical guide provides a comprehensive overview of the core biochemical properties of L-Alanyl-L-Cysteine, including its physicochemical characteristics, synthesis, and analytical methods for its characterization. Furthermore, this document elucidates its proposed mechanism of action as an antioxidant, focusing on the Keap1-Nrf2 signaling pathway, and discusses its cellular uptake and metabolism. Detailed experimental protocols and visual diagrams are provided to facilitate practical application and a deeper understanding of this promising biomolecule.

Introduction

L-Alanyl-L-Cysteine is a dipeptide composed of the amino acids L-alanine and L-cysteine, linked by a peptide bond.[1] The presence of the thiol group (-SH) in the cysteine residue makes this dipeptide a subject of significant interest for its potential antioxidant and cytoprotective effects.[2] Dipeptides are naturally occurring molecules and can also be synthesized for various applications in research, nutrition, and pharmaceutical development. Understanding the fundamental biochemical properties of L-Alanyl-L-Cysteine is crucial for harnessing its therapeutic and biotechnological potential.

Physicochemical Properties

The physicochemical properties of L-Alanyl-L-Cysteine are essential for its handling, formulation, and biological activity. While experimental data for some properties of this specific dipeptide are limited, we can infer some characteristics from its constituent amino acids and related compounds.

Table 1: Physicochemical Properties of L-Alanyl-L-Cysteine

Property	Value	Source/Reference
Molecular Formula	C6H12N2O3S	PubChem
Molecular Weight	192.24 g/mol	PubChem[3]
IUPAC Name	(2R)-2-[(2S)-2-aminopropanamido]-3-sulfanylpropanoic acid	PubChem[3]
pKa (Strongest Acidic)	3.64	Human Metabolome Database
pKa (Strongest Basic)	8.38	Human Metabolome Database
Melting Point	No experimental data available. For reference, L-Cysteine decomposes at ~240 °C.	[][5]
Water Solubility	No experimental data available. For reference, L-Cysteine is freely soluble in water (280 g/L at 25 °C).	[5][6]

Synthesis and Purification

L-Alanyl-L-Cysteine can be synthesized using standard peptide synthesis methodologies, primarily through solid-phase peptide synthesis (SPPS) or liquid-phase peptide synthesis (LPPS).

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)

SPPS is a widely used method for synthesizing peptides on a solid support. The following is a generalized protocol for the synthesis of L-Alanyl-L-Cysteine.

Materials:

• Fmoc-Cys(Trt)-Wang resin

• Fmoc-Ala-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure®

• Piperidine

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Diethyl ether

Procedure:

• Resin Swelling: Swell the Fmoc-Cys(Trt)-Wang resin in DMF for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc protecting group from the cysteine residue by treating the resin with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling:

  • In a separate vessel, pre-activate Fmoc-Ala-OH by dissolving it with DIC and OxymaPure® in DMF for 10-15 minutes.

  • Add the activated amino acid solution to the deprotected resin and allow it to react for 2 hours.

  • Monitor the coupling reaction using a ninhydrin test.

• Final Fmoc Deprotection: Remove the Fmoc group from the newly added alanine residue using 20% piperidine in DMF.

• Cleavage and Deprotection: Cleave the dipeptide from the resin and remove the side-chain protecting group (Trt) by treating the resin with a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5) for 2-3 hours.

• Precipitation and Purification:

  • Precipitate the crude peptide in cold diethyl ether.

  • Centrifuge to collect the peptide pellet and wash with cold ether.

  • Purify the crude L-Alanyl-L-Cysteine using reverse-phase high-performance liquid chromatography (RP-HPLC).

A generalized workflow for the solid-phase synthesis of L-Alanyl-L-Cysteine.

Analytical Characterization

The identity and purity of synthesized L-Alanyl-L-Cysteine can be confirmed using several analytical techniques, with HPLC and mass spectrometry being the most common.

Experimental Protocol: High-Performance Liquid Chromatography (HPLC)

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

Procedure:

• Sample Preparation: Dissolve the purified L-Alanyl-L-Cysteine in Mobile Phase A to a concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min

  • Injection volume: 20 µL

  • Detection wavelength: 214 nm

  • Column temperature: 25 °C

  • Gradient: 5% to 95% Mobile Phase B over 20 minutes.

• Data Analysis: Analyze the chromatogram to determine the retention time and purity of the dipeptide.

Mass Spectrometry

Electrospray ionization mass spectrometry (ESI-MS) can be used to confirm the molecular weight of L-Alanyl-L-Cysteine. The expected [M+H]⁺ ion would be at m/z 193.06.[7] Tandem mass spectrometry (MS/MS) can be further employed to sequence the dipeptide by analyzing its fragmentation pattern.

Biological Activity and Mechanism of Action

The primary biological activity of interest for L-Alanyl-L-Cysteine is its antioxidant potential, which is attributed to the thiol group of the cysteine residue.

Antioxidant Mechanism via Keap1-Nrf2 Pathway

The Keap1-Nrf2 signaling pathway is a major regulator of cellular antioxidant responses.[8] Under normal conditions, the transcription factor Nrf2 is kept at low levels by being targeted for degradation by the Keap1 protein. However, in the presence of electrophiles or reactive oxygen species (ROS), specific cysteine residues on Keap1 are modified, leading to a conformational change that releases Nrf2.[8] The free Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) and initiates the transcription of a battery of antioxidant and cytoprotective genes.

It is proposed that L-Alanyl-L-Cysteine, through its cysteine thiol group, can act as an electrophile scavenger or directly interact with the reactive cysteine sensors of Keap1. This interaction disrupts the Keap1-Nrf2 complex, leading to the activation of the Nrf2-mediated antioxidant response.

Proposed activation of the Keap1-Nrf2 antioxidant pathway by L-Alanyl-L-Cysteine.

Cellular Uptake and Metabolism

Dipeptides are typically transported into cells via peptide transporters such as PepT1.[] Once inside the cell, L-Alanyl-L-Cysteine is likely hydrolyzed by intracellular peptidases into its constituent amino acids, L-alanine and L-cysteine. The released L-cysteine can then participate in various cellular processes, including the synthesis of glutathione, a major intracellular antioxidant.

Cellular uptake and metabolism of L-Alanyl-L-Cysteine.

Conclusion

L-Alanyl-L-Cysteine is a dipeptide with significant potential as an antioxidant, primarily through the activation of the Keap1-Nrf2 signaling pathway. Its synthesis and analysis can be achieved through well-established peptide chemistry and analytical techniques. Further research is warranted to fully elucidate its pharmacokinetic and pharmacodynamic properties and to explore its therapeutic applications in conditions associated with oxidative stress. This technical guide provides a foundational understanding for researchers and drug development professionals to advance the study and application of this promising biomolecule.

References

• 1. researchgate.net [researchgate.net]
• 2. L-Cysteine | 52-90-4 [chemicalbook.com]
• 3. Alanylcysteine | C6H12N2O3S | CID 13019623 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 52-90-4 CAS MSDS (L-Cysteine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. L-(+)-Cysteine | C3H7NO2S | CID 5862 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Ala-Cys Dipeptide: A Technical Guide for Researchers

Introduction

The Ala-Cys dipeptide, formed from the amino acids L-alanine and L-cysteine, is a fundamental building block in the study of peptide chemistry and has emerging significance in various research and drug development applications. Its unique structure, combining the small, non-polar side chain of alanine with the reactive thiol group of cysteine, imparts specific physicochemical and biological properties. This technical guide provides an in-depth overview of the chemical structure, properties, synthesis, and potential applications of the Ala-Cys dipeptide, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers

The Ala-Cys dipeptide consists of an L-alanine residue linked to an L-cysteine residue via a peptide bond. The formal condensation occurs between the carboxyl group of L-alanine and the amino group of L-cysteine.[1]

Molecular Formula: C6H12N2O3S[1]

IUPAC Name: (2R)-2-[[(2S)-2-aminopropanoyl]amino]-3-sulfanylpropanoic acid[1]

Canonical SMILES: C--INVALID-LINK--C(=O)O">C@@HN[1]

InChI Key: JQDFGZKKXBEANU-IMJSIDKUSA-N[1]

CAS Number: 2490-72-4[1]

Physicochemical Properties

The physicochemical properties of the Ala-Cys dipeptide are crucial for its behavior in biological systems and for its handling and analysis in a laboratory setting. The following table summarizes key quantitative data.

Property	Value	Source
Molecular Weight	192.24 g/mol	PubChem[1][2]
Exact Mass	192.05686342 Da	PubChem[1][2]
Topological Polar Surface Area	93.4 Ų	PubChem[2]
XLogP3-AA (Computed)	-3.3	PubChem[1][2]
Hydrogen Bond Donor Count	4	PubChem[2]
Hydrogen Bond Acceptor Count	5	PubChem[2]
Rotatable Bond Count	5	PubChem[2]
pKa (α-carboxyl, estimated)	~1.7 - 2.3	Estimated from Cys and Ala[3][4]
pKa (α-amino, estimated)	~9.7 - 10.7	Estimated from Cys and Ala[3][4]
pKa (thiol, estimated)	~8.3	Estimated from Cys[3][4]
Isoelectric Point (pI, estimated)	~5.0 - 5.1	Estimated from pKa values[3][4][5]

Spectroscopic Properties

Spectroscopic analysis is essential for the identification and characterization of the Ala-Cys dipeptide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra of the Ala-Cys dipeptide will exhibit characteristic chemical shifts for the alanine and cysteine residues. The exact chemical shifts are dependent on the solvent, pH, and temperature. The following table provides estimated chemical shifts based on typical values for amino acid residues in peptides.

Atom	Estimated ¹H Chemical Shift (ppm)	Estimated ¹³C Chemical Shift (ppm)
Ala α-CH	~4.3	~52
Ala β-CH₃	~1.4	~19
Cys α-CH	~4.5	~57
Cys β-CH₂	~2.9	~28
Ala C=O	-	~175
Cys C=O	-	~173

Mass Spectrometry (MS)

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a powerful tool for sequencing and identifying peptides like Ala-Cys. The fragmentation pattern is predictable, primarily involving cleavage of the peptide bond to produce b- and y-ions.

Predicted Fragmentation of [M+H]⁺ (m/z 193.06)

Fragment Ion	m/z
b₁	72.04
y₁	122.03
b₂	193.06
y₂	193.06
[M+H - H₂O]⁺	175.05
[M+H - H₂S]⁺	159.05

Note: The provided fragmentation data is based on typical peptide fragmentation patterns. Actual spectra may show additional or different fragments depending on the instrument and conditions. A published MS/MS spectrum for alanylcysteine shows major fragments at m/z 175, 122, and 146.9.[2]

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of Ala-Cys

This protocol outlines a general procedure for the manual solid-phase synthesis of the Ala-Cys dipeptide using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Materials:

• Fmoc-Cys(Trt)-Wang resin

• Fmoc-Ala-OH

• Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-diisopropylethylamine)

• Deprotection solution: 20% piperidine in DMF (N,N-dimethylformamide)

• Solvents: DMF, DCM (dichloromethane), Methanol

• Cleavage cocktail: 95% TFA (trifluoroacetic acid), 2.5% TIS (triisopropylsilane), 2.5% water

• Drying agent: Anhydrous magnesium sulfate

• Solid-phase synthesis vessel

• Shaker

Protocol:

• Resin Swelling: Swell the Fmoc-Cys(Trt)-Wang resin in DMF for 30 minutes in the synthesis vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add the 20% piperidine in DMF solution to the resin and shake for 5 minutes.

  • Drain the solution.

  • Add fresh deprotection solution and shake for another 15 minutes.

  • Drain and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Coupling of Fmoc-Ala-OH:

  • In a separate vial, pre-activate Fmoc-Ala-OH (3 eq.) with HBTU (2.9 eq.) and DIPEA (6 eq.) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the resin.

  • Shake the reaction vessel for 2 hours at room temperature.

  • To check for completion of the coupling reaction, perform a Kaiser test.

• Washing: Drain the coupling solution and wash the resin with DMF (3x), DCM (3x), and DMF (3x).

• Final Fmoc Deprotection: Repeat step 2 to remove the Fmoc group from the N-terminal alanine.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry it under vacuum.

  • Add the cleavage cocktail to the resin and shake for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the peptide pellet under vacuum.

• Purification and Characterization:

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the Ala-Cys dipeptide by mass spectrometry and analytical RP-HPLC.

Fig. 1: Solid-Phase Peptide Synthesis Workflow for Ala-Cys.

Biological Roles and Applications

While the Ala-Cys dipeptide itself is not a major signaling molecule, its constituent amino acids and related peptides have significant biological roles, suggesting potential applications for Ala-Cys.

Antioxidant Activity

Cysteine-containing peptides are known to possess antioxidant properties due to the ability of the thiol group to scavenge free radicals.[6][7] The Ala-Cys dipeptide is therefore expected to exhibit antioxidant activity, which could be beneficial in protecting cells from oxidative stress. This property is relevant for applications in functional foods, cosmetics, and as a potential therapeutic agent in diseases associated with oxidative damage. A recent study highlighted that for many dipeptides, having cysteine at the N-terminal position increases antioxidant activity.[8]

Fig. 2: Proposed Antioxidant Mechanism of Ala-Cys Dipeptide.

Cell Culture and Bioprocessing

A study on a related dipeptide dimer, Ala-Cys-Cys-Ala (ACCA), has shown its potential to enhance the growth and metabolism of Chinese Hamster Ovary (CHO) cells in culture.[9] Cysteine is an essential amino acid for cell growth but is unstable in culture media. The use of more stable cysteine-containing dipeptides like Ala-Cys could therefore be a strategy to improve the stability of cell culture media, leading to better cell viability and productivity in biopharmaceutical manufacturing.[9]

Drug Development

The Ala-Cys dipeptide can serve as a scaffold or a component in the design of peptidomimetics and other drug candidates. The cysteine residue provides a site for conjugation of other molecules, such as imaging agents or therapeutic payloads, through its reactive thiol group.

Conclusion

The Ala-Cys dipeptide is a molecule of significant interest with a unique combination of properties derived from its constituent amino acids. Its synthesis is achievable through established solid-phase methods, and its characterization relies on standard analytical techniques such as NMR and mass spectrometry. While direct evidence for its role as a signaling molecule is limited, its potential as an antioxidant and as a supplement in cell culture media for bioprocessing applications is promising. Further research into the biological activities and applications of the Ala-Cys dipeptide is warranted and could lead to new developments in various scientific and therapeutic fields.

References

• 1. Ala-Cys | C6H12N2O3S | CID 10058401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Alanylcysteine | C6H12N2O3S | CID 13019623 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. peptideweb.com [peptideweb.com]
• 4. Amino Acids [vanderbilt.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Development of QSARs for cysteine-containing di- and tripeptides with antioxidant activity:influence of the cysteine position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Deployment of Alanine-Cysteine in Cellular Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The dipeptide L-alanyl-L-cysteine (Ala-Cys) has emerged as a significant tool in cellular metabolism research and biopharmaceutical production, primarily serving as a highly effective delivery vehicle for L-cysteine. Due to the inherent instability and low solubility of free cysteine, which readily oxidizes to the poorly soluble cystine, direct supplementation in cell culture media is problematic. Ala-Cys and its derivatives, such as the dimer Ala-Cys-Cys-Ala (ACCA), circumvent these issues, ensuring a stable and bioavailable source of cysteine. This guide elucidates the function of Ala-Cys, detailing its transport, intracellular fate, and profound impact on central carbon metabolism and cellular redox balance. We present quantitative data on its effects, detailed experimental methodologies for its study, and visual diagrams of the involved metabolic pathways and experimental workflows.

Introduction: The Cysteine Challenge

Cysteine is a semi-essential amino acid critical for numerous cellular functions, including protein synthesis, detoxification, and the synthesis of the primary intracellular antioxidant, glutathione (GSH).[1][2] However, its utility in research and industrial applications, particularly in cell culture media for monoclonal antibody (mAb) production, is hampered by its poor stability. In solution, cysteine rapidly oxidizes to cystine, which has very low solubility and can precipitate, reducing the bioavailability of this crucial amino acid.[3] This limitation has driven the exploration of cysteine-containing dipeptides as a superior alternative for robust and reproducible cell culture performance.

The dipeptide Ala-Cys provides a strategic advantage by protecting the reactive thiol group of cysteine within a peptide bond, thereby increasing its stability and solubility. Upon cellular uptake, it is hydrolyzed, releasing free alanine and cysteine to fuel metabolic pathways.

Cellular Uptake and Intracellular Metabolism

The journey of exogenously supplied Ala-Cys into the cell's metabolic network involves two primary stages: cellular uptake and intracellular hydrolysis.

2.1. Transport Across the Cell Membrane

Dipeptides like Ala-Cys are transported into the cell intact via specific transporters. While the exact transporter for Ala-Cys is not definitively identified in all cell types, members of the peptide transporter (PepT) family are the primary candidates.[4] Once inside the cell, the dipeptide is rapidly cleaved.

2.2. Intracellular Hydrolysis

Cytosolic peptidases, which exhibit broad substrate specificity, are responsible for hydrolyzing the peptide bond between alanine and cysteine.[5][6] This enzymatic action releases the individual amino acids, L-alanine and L-cysteine, into the cytoplasm, where they can participate in various metabolic pathways.

Below is a diagram illustrating the uptake and hydrolysis of Ala-Cys.

Figure 1: Cellular uptake and hydrolysis of Ala-Cys.

Impact on Core Cellular Metabolism

The primary metabolic consequence of Ala-Cys supplementation is the sustained intracellular availability of cysteine. This directly influences the cellular redox state through the synthesis of glutathione and subsequently remodels central carbon metabolism.

3.1. Enhancement of Glutathione Synthesis and Redox Balance

Cysteine is the rate-limiting amino acid for the synthesis of glutathione (GSH), a tripeptide (Glu-Cys-Gly) that is the most abundant endogenous antioxidant.[1] GSH plays a pivotal role in neutralizing reactive oxygen species (ROS), thereby protecting the cell from oxidative damage. By providing a steady stream of cysteine, Ala-Cys supplementation boosts the synthesis of GSH, which enhances the cell's antioxidant capacity.[7]

3.2. Modulation of Glycolytic Flux

Elevated levels of ROS are associated with the Warburg effect, a metabolic phenomenon characterized by high rates of glycolysis followed by lactic acid fermentation, even in the presence of oxygen.[7] By increasing GSH synthesis and consequently lowering intracellular ROS levels, Ala-Cys supplementation can counteract this effect. This leads to a notable reduction in glycolytic flux and a shift towards more efficient energy production through the TCA cycle.[3][7]

The signaling pathway from Ala-Cys supplementation to altered glucose metabolism is depicted below.

Figure 2: Metabolic cascade following Ala-Cys supplementation.

Quantitative Data and Performance Metrics

Studies utilizing the cysteine dipeptide dimer Ala-Cys-Cys-Ala (ACCA) in Chinese Hamster Ovary (CHO) cell cultures, a key system for biopharmaceutical production, have provided valuable quantitative insights into the benefits of stable cysteine delivery.

Parameter	Control (Standard Media)	+ 4mM ACCA Supplementation	+ 8mM ACCA Supplementation	Reference
Cell Growth (CHO-GS)	Baseline	Up to 15% increase	-	[3]
Cell Growth (CHO-K1)	Baseline	23% higher net growth	Up to 27% increase	[3][7]
IgG Titer	Baseline	Proportionate Increase	Proportionate Increase	[3]
Glycolytic Flux (CHO-K1)	Baseline	20% reduction	-	[3][7]
Glucose Consumption	Baseline	8% less consumed	-	[7]
Amino Acid Consumption	Baseline	28% higher consumption	-	[7]

Table 1: Summary of quantitative effects of ACCA supplementation in CHO cell cultures.

Experimental Protocols

The study of Ala-Cys metabolism requires precise methodologies for sample preparation and analysis. Below are outlines for key experimental protocols.

5.1. Protocol for Quantification of Intracellular Dipeptides and Amino Acids

This protocol is adapted for the analysis of intracellular metabolites from CHO cells using Liquid Chromatography-Quadrupole Time-of-Flight (LC-Q-TOF) Mass Spectrometry.[8]

Objective: To accurately measure the intracellular concentrations of Ala-Cys and its constituent amino acids.

Workflow:

Figure 3: Workflow for intracellular metabolite analysis.

Methodology:

• Cell Sampling and Washing:

  • Collect a sample containing approximately 32 x 10^6 cells from the culture.

  • Centrifuge at 1300 rpm for 10 minutes at 4°C.

  • Resuspend the cell pellet in 50 mL of cold Phosphate-Buffered Saline (PBS).

  • Wash the cells twice more with 5 mL of cold PBS to remove extracellular contaminants.

  • Store the final cell pellet at -70°C.

• Metabolite Extraction (Bligh-Dyer Method):

  • Add 1 mL of a 1:2 chloroform:methanol solution to the frozen cell pellet.

  • Vortex for 5 minutes.

  • Add 250 µL of chloroform and vortex for 5 minutes.

  • Add 250 µL of water and vortex for 5 minutes.

  • Separate the aqueous and organic phases by centrifugation (1300 rpm, 10 min, 4°C).

  • Carefully collect the upper aqueous layer, which contains the polar metabolites.

• Sample Preparation for Analysis:

  • Acidify the collected aqueous layer with 1% Trifluoroacetic acid (TFA).

  • Evaporate the sample to dryness using a speed vacuum concentrator.

  • Store the dried extract at -20°C until derivatization.

• Dansyl Chloride Derivatization:

  • Reconstitute the dried extract with 60 µL of 0.1 M borax buffer (pH 9).

  • Add 100 µL of 20 mM dansyl chloride in acetonitrile.

  • Incubate at room temperature for 2 hours to allow the derivatization reaction to complete.

  • Quench the reaction by adding 100 µL of 1% formic acid.

• LC-MS/MS Analysis:

  • Analyze the derivatized sample using a liquid chromatography system coupled to a mass spectrometer (e.g., Agilent 1260 Infinity Bio-inert LC with a 6540 Accurate-Mass Q-TOF).

  • Use appropriate standards for amino acids and dipeptides to create calibration curves for absolute quantification.

5.2. Protocol for Dipeptide Transport Assay in Mammalian Cells

This protocol provides a general framework for assessing dipeptide uptake using a fluorescent biosensor system.[9]

Objective: To dynamically visualize and qualitatively measure the transport of dipeptides into live mammalian cells.

Principle: A genetically encoded biosensor, such as HyPer7 coupled to a D-amino acid oxidase (RgDAAO), can be used. If a D-amino acid-containing dipeptide is used, its uptake and subsequent oxidation by the oxidase produce H2O2, leading to a ratiometric change in the HyPer7 fluorescence, which can be monitored by live-cell microscopy or a plate reader. A similar principle can be adapted for L-amino acid dipeptides with appropriate oxidases.

Methodology:

• Cell Preparation:

  • Seed HEK293 or other suitable cells stably expressing the biosensor in a 96-well black, clear-bottom plate coated with poly-L-lysine.

  • Culture cells in a low-background fluorescence medium (e.g., FluoroBrite DMEM) to minimize signal interference.

• Assay Execution:

  • Prior to the assay, gently wash the cells with a buffered salt solution (e.g., HBSS) to remove residual media components.

  • Establish a final assay volume of 50-100 µL in each well.

  • Initiate the transport by adding the dipeptide of interest at various concentrations.

  • Immediately begin recording the fluorescence at the two excitation wavelengths for the biosensor (e.g., 420 nm and 480 nm for HyPer7) and a single emission wavelength (e.g., 520 nm) using a microplate reader set to 37°C.

• Data Analysis:

  • Calculate the ratio of fluorescence intensities (e.g., F480/F420).

  • Plot the change in the fluorescence ratio over time to visualize the transport kinetics.

  • The initial rate of change in the ratio can be used as a qualitative measure of transport activity.

Implications for Drug Development

The principles underlying the use of Ala-Cys in cell culture have direct relevance to drug development:

• Pro-drug Strategy: Dipeptides can be used as pro-drugs to enhance the delivery of pharmacologically active agents that have poor stability or membrane permeability. The Ala-Cys model demonstrates how a stable dipeptide can effectively deliver a volatile molecule (cysteine) intracellularly.

• Targeting Peptide Transporters: The high capacity of peptide transporters like PepT1 and PepT2 can be exploited for targeted drug delivery to specific tissues where these transporters are highly expressed.

• Modulating Cellular Redox State: For diseases associated with oxidative stress, delivering cysteine via dipeptides could be a therapeutic strategy to boost intracellular GSH levels and enhance cellular defense mechanisms.[10]

Conclusion

While L-alanyl-L-cysteine does not appear to be a major endogenous metabolite with a direct signaling role, its function as an exogenous delivery agent for cysteine is of paramount importance in both research and industrial settings. By providing a stable and highly soluble source of cysteine, Ala-Cys and its derivatives enhance cellular growth, boost recombinant protein production, and remodel central metabolism toward a more efficient state by improving the cellular redox balance. The methodologies and principles described in this guide provide a framework for leveraging this powerful tool in cell culture optimization and for the rational design of novel pro-drug strategies in therapeutic development.

References

• 1. Critical Roles of the Cysteine–Glutathione Axis in the Production of γ-Glutamyl Peptides in the Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cysteine - Wikipedia [en.wikipedia.org]
• 3. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Aminopeptidases A, B, and N and Dipeptidase D Are the Four Cysteinylglycinases of Escherichia coli K-12 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dug1p Is a Cys-Gly Peptidase of the γ-Glutamyl Cycle of Saccharomyces cerevisiae and Represents a Novel Family of Cys-Gly Peptidases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ambic.org [ambic.org]
• 8. Tracking dipeptides at work-uptake and intracellular fate in CHO culture - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol for measuring D-amino acid transport in mammalian cells using a fluorescent biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Exploring the Antioxidant Roles of Cysteine and Selenocysteine in Cellular Aging and Redox Regulation - PMC [pmc.ncbi.nlm.nih.gov]

The Elusive Dipeptide: An In-depth Technical Guide on the Natural Occurrence of Alanyl-Cysteine (Ala-Cys)

For Researchers, Scientists, and Drug Development Professionals

Abstract

The dipeptide alanyl-cysteine (Ala-Cys) represents a simple yet intriguing molecule at the intersection of amino acid metabolism and peptide biochemistry. Composed of the proteinogenic amino acids L-alanine and L-cysteine, its potential physiological roles, from antioxidant activity to a building block for larger peptides, are of significant interest to the scientific community. This technical guide provides a comprehensive overview of the current knowledge surrounding the natural occurrence of the Ala-Cys dipeptide in organisms. It delves into its physicochemical properties, plausible biosynthetic and degradation pathways, and detailed experimental protocols for its detection and quantification. While the Ala-Cys sequence is found within larger proteins and peptides, the existence of the free dipeptide in biological systems is not yet firmly established in the scientific literature, classifying it as an "expected" metabolite in some databases. This guide synthesizes the available indirect evidence and provides a framework for future research aimed at elucidating the presence and function of this elusive dipeptide.

Introduction

Dipeptides, the simplest peptides, are increasingly recognized for their diverse biological activities, acting as signaling molecules, antioxidants, and modulators of enzymatic activity. The dipeptide alanyl-cysteine (Ala-Cys) is of particular interest due to the presence of a reactive thiol group from the cysteine residue, suggesting potential roles in redox homeostasis. Despite the ubiquitous presence of its constituent amino acids, the natural occurrence of the free Ala-Cys dipeptide remains an open question. This guide aims to provide a thorough technical resource for researchers investigating this molecule, covering its fundamental properties, potential metabolism, and the analytical methodologies required for its study.

Physicochemical Properties of L-Alanyl-L-Cysteine

A clear understanding of the physicochemical properties of Ala-Cys is fundamental for developing analytical methods for its detection and for understanding its potential biological interactions.

Property	Value	Source
Molecular Formula	C6H12N2O3S	PubChem[1]
Molecular Weight	192.24 g/mol	PubChem[1]
IUPAC Name	(2R)-2-[[(2S)-2-aminopropanoyl]amino]-3-sulfanylpropanoic acid	PubChem[1]
Canonical SMILES	C--INVALID-LINK--C(=O)O">C@@HN	PubChem[1]
CAS Number	2490-72-4	PubChem[1]
Topological Polar Surface Area	93.4 Ų	PubChem[1]
Hydrogen Bond Donor Count	4	PubChem[1]
Hydrogen Bond Acceptor Count	5	PubChem[1]
Rotatable Bond Count	4	PubChem[1]

Natural Occurrence: An Overview

Direct evidence for the widespread natural occurrence of the free Ala-Cys dipeptide in organisms is currently lacking in peer-reviewed literature. While the Human Metabolome Database lists the related dipeptide, Cysteinyl-Alanine, it is categorized as an "expected" metabolite that has not yet been detected in human tissues or biofluids.

However, the Ala-Cys sequence is present in a variety of larger, biologically active peptides and proteins across different life forms. The presence of these sequences suggests that the cellular machinery to form the Ala-Cys peptide bond is widespread.

Organism Type	Context of Ala-Cys Sequence
Marine Bacteria	Found in lanthipeptides, a class of ribosomally synthesized and post-translationally modified peptides (RiPPs).
Plants	The Ala-Cys motif can be found within various plant peptide families, which are often rich in cysteine and involved in defense mechanisms.
Mammals	The Ala-Cys sequence is a component of numerous proteins, though the presence of the free dipeptide is unconfirmed.

Potential Biosynthesis and Degradation Pathways

While specific enzymes responsible for the synthesis and degradation of free Ala-Cys have not been identified, plausible pathways can be proposed based on known enzymatic reactions.

Plausible Biosynthesis Pathway: Aminoacyl-tRNA Synthetase-Mediated Synthesis

One potential route for Ala-Cys biosynthesis is through the action of aminoacyl-tRNA synthetases. These enzymes can catalyze the formation of dipeptides in a side reaction to their primary function of charging tRNAs with amino acids. The proposed mechanism involves the transfer of an aminoacyl group from a charged tRNA to a free amino acid.[2]

Plausible biosynthesis of Ala-Cys via Alanyl-tRNA Synthetase.

Potential Degradation Pathway: Dipeptidase-Mediated Hydrolysis

The degradation of Ala-Cys is likely carried out by non-specific dipeptidases present in the cytosol and various tissues. Enzymes such as carnosinase (CN2), which exhibits broad substrate specificity, could potentially hydrolyze the peptide bond of Ala-Cys, releasing its constituent amino acids.[3]

Potential degradation of Ala-Cys by a non-specific dipeptidase.

Experimental Protocols for Detection and Quantification

The detection and quantification of a low-abundance, polar molecule like Ala-Cys in a complex biological matrix presents analytical challenges. The following protocols describe a general workflow that can be adapted for this purpose, primarily utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Extraction from Tissues and Biofluids

This protocol provides a general method for the extraction of small peptides from biological samples.

Materials:

• Binding Buffer (BB): 1% trifluoroacetic acid (TFA) in HPLC-grade water.

• Elution Buffer (EB): 60% acetonitrile, 1% TFA, 39% HPLC-grade water.

• C18 Solid-Phase Extraction (SPE) columns.

• Centrifugal concentrator.

• Lyophilizer.

Procedure:

• Sample Preparation: For plasma or serum, mix an equal volume of sample with Binding Buffer. For tissues, homogenize the tissue in 5 volumes of Binding Buffer.

• Centrifugation: Centrifuge the mixture at 10,000 x g for 20 minutes at 4°C to pellet proteins and cellular debris.

• SPE Column Equilibration: Equilibrate a C18 SPE column by washing with 1 mL of Elution Buffer followed by 3 mL of Binding Buffer.

• Sample Loading: Load the supernatant from step 2 onto the equilibrated C18 column.

• Washing: Wash the column with 3 mL of Binding Buffer twice to remove salts and other hydrophilic impurities.

• Elution: Elute the peptides with 3 mL of Elution Buffer and collect the eluate.

• Solvent Removal: Remove the acetonitrile from the eluate using a centrifugal concentrator.

• Lyophilization: Freeze-dry the remaining aqueous solution to obtain the peptide extract.

• Reconstitution: Reconstitute the dried extract in a suitable buffer for LC-MS/MS analysis (e.g., 0.1% formic acid in water).

Derivatization for Enhanced LC-MS/MS Detection

To improve chromatographic retention and ionization efficiency, derivatization of the N-terminal amine group of the dipeptide is often necessary.

Materials:

• Phenyl isocyanate (PIC) or 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC).

• Appropriate buffering agents (e.g., borate buffer for AQC).

• Organic solvent (e.g., acetonitrile).

Procedure (General):

• Reconstitute the dried peptide extract in the appropriate reaction buffer.

• Add the derivatization reagent (e.g., AQC dissolved in acetonitrile) to the sample.

• Incubate the reaction mixture at a specific temperature and for a defined time (e.g., 55°C for 10 minutes for AQC).

• Quench the reaction if necessary.

• The derivatized sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

A targeted approach using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer is the method of choice for sensitive and specific quantification.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Reversed-phase C18 column.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Method (Example):

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 5% to 95% B over 15 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

MS/MS Method (MRM):

• The mass spectrometer is operated in positive ESI mode.

• MRM Transitions: Specific precursor-to-product ion transitions for the derivatized Ala-Cys need to be determined by infusing a standard of the derivatized dipeptide. For example, for an AQC-derivatized peptide, a common product ion is m/z 171.1.

• Optimization: Collision energy and other MS parameters should be optimized for each transition to maximize signal intensity.

General workflow for the analysis of dipeptides from biological samples.

Potential Roles and Future Directions

The presence of a free Ala-Cys dipeptide in organisms could have several physiological implications:

• Antioxidant Defense: The cysteine residue can directly scavenge reactive oxygen species and serve as a precursor for glutathione synthesis.

• Nutrient Source: It could serve as a readily transportable source of alanine and cysteine for cells.

• Signaling Molecule: Like other dipeptides, it may have yet-undiscovered roles in cellular signaling.

Future research should focus on applying sensitive and specific analytical techniques, such as the LC-MS/MS methods outlined here, to a wide range of biological samples to definitively establish the natural occurrence and concentration of free Ala-Cys. Should its presence be confirmed, subsequent studies can then explore its biosynthesis, degradation, and physiological functions in detail, potentially opening new avenues for drug development and understanding of metabolic regulation.

Conclusion

The natural occurrence of the free dipeptide Ala-Cys remains an intriguing and underexplored area of research. While its sequence is integral to numerous larger peptides and proteins, its existence as a distinct molecular entity in biological systems is yet to be conclusively demonstrated. This technical guide has provided a comprehensive overview of the current state of knowledge, including its physicochemical properties, plausible metabolic pathways, and detailed analytical protocols for its investigation. It is hoped that this guide will serve as a valuable resource for researchers and stimulate further studies to unravel the presence and potential biological significance of this simple yet potentially important dipeptide.

References

• 1. Ala-Cys | C6H12N2O3S | CID 10058401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of cysteine-containing dipeptides by aminoacyl-tRNA synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carnosinases, Their Substrates and Diseases - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Formation and Stability of the Ala-Cys Peptide Bond

For Researchers, Scientists, and Drug Development Professionals

Abstract

The peptide bond, the fundamental linkage in peptides and proteins, exhibits varying stability depending on its constituent amino acids and the surrounding chemical environment. The bond between Alanine (Ala) and Cysteine (Cys) is of particular interest due to the unique properties of the cysteine residue, including its nucleophilic thiol side chain and its presence in critical biological motifs such as the bacterial lipoprotein "lipobox." This technical guide provides a comprehensive overview of the synthesis of the Ala-Cys peptide bond, potential side reactions, and a detailed examination of its stability under various conditions. Experimental protocols for synthesis and stability analysis are provided, along with visualizations of key workflows to aid researchers in the fields of peptide chemistry, drug development, and molecular biology.

Ala-Cys Peptide Bond Formation

The formation of an amide bond between the carboxyl group of Alanine and the amino group of Cysteine is typically achieved through solid-phase peptide synthesis (SPPS) or solution-phase synthesis. Due to its efficiency and amenability to automation, Fmoc-based SPPS is the most common methodology.

Key Considerations for Ala-Cys Bond Formation

• Cysteine Thiol Protection: The sulfhydryl group of Cysteine is highly nucleophilic and prone to oxidation and other side reactions. Therefore, protection of this group is critical for a successful synthesis.[1][2] Common protecting groups for the Cysteine thiol include:

  • Trityl (Trt): Acid-labile and widely used.

  • Acetamidomethyl (Acm): Stable to trifluoroacetic acid (TFA) and requires specific deprotection methods.

  • tert-Butyl (tBu): Stable to TFA and removed with stronger acids.

  • S-tert-butylthio (StBu): Removed under reducing conditions.[3]

• Coupling Reagents: The choice of coupling reagent is crucial to ensure efficient amide bond formation and to minimize racemization, particularly at the Cysteine residue. Common coupling reagents include:

  • Carbodiimides: Such as N,N'-dicyclohexylcarbodiimide (DCC) and N,N'-diisopropylcarbodiimide (DIC), often used with additives like 1-hydroxybenzotriazole (HOBt).

  • Onium Salts: Such as HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

• Side Reactions: During the synthesis of Cysteine-containing peptides, several side reactions can occur:

  • Racemization: The chiral center of the amino acids can be susceptible to epimerization during activation and coupling. Cysteine is particularly prone to racemization.[3]

  • Alkylation: The Cysteine thiol can be susceptible to alkylation, especially during the final cleavage from the resin if inappropriate scavengers are used.[3]

  • β-elimination: Under basic conditions, the protected sulfhydryl group can be eliminated to form a dehydroalanine residue.[4]

Experimental Protocol: Solid-Phase Synthesis of Ala-Cys Dipeptide

This protocol outlines the manual Fmoc-based solid-phase synthesis of H-Ala-Cys-NH₂.

Materials:

• Rink Amide resin

• Fmoc-Cys(Trt)-OH

• Fmoc-Ala-OH

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• N,N'-Diisopropylethylamine (DIEA)

• HBTU

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour.

• Fmoc Deprotection (First Amino Acid): Treat the resin with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 10 minutes to remove the Fmoc group from the resin. Wash the resin thoroughly with DMF and DCM.

• Coupling of Fmoc-Cys(Trt)-OH:

  • Dissolve Fmoc-Cys(Trt)-OH (3 eq.), HBTU (2.9 eq.), and DIEA (6 eq.) in DMF.

  • Add the activated amino acid solution to the resin and shake for 2 hours.

  • Wash the resin with DMF and DCM.

• Fmoc Deprotection (Second Amino Acid): Repeat step 2 to remove the Fmoc group from the Cysteine residue.

• Coupling of Fmoc-Ala-OH:

  • Dissolve Fmoc-Ala-OH (3 eq.), HBTU (2.9 eq.), and DIEA (6 eq.) in DMF.

  • Add the activated amino acid solution to the resin and shake for 2 hours.

  • Wash the resin with DMF and DCM.

• Final Fmoc Deprotection: Repeat step 2 to remove the Fmoc group from the Alanine residue.

• Cleavage and Deprotection:

  • Prepare a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5).

  • Treat the resin with the cleavage cocktail for 2-3 hours.

  • Filter the resin and collect the filtrate.

  • Precipitate the peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, wash with cold ether, and dry under vacuum.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the Ala-Cys dipeptide by mass spectrometry and analytical RP-HPLC.

Figure 1: Solid-Phase Synthesis Workflow for Ala-Cys.

Stability of the Ala-Cys Peptide Bond

The stability of a peptide bond is influenced by several factors, including pH, temperature, and the presence of enzymes. While specific kinetic data for the hydrolysis of the Ala-Cys peptide bond is not extensively available in the literature, general principles of peptide degradation can be applied.

pH-Dependent Stability

Peptide bonds are generally most stable at neutral pH. Under acidic or basic conditions, the rate of hydrolysis increases.

• Acid-Catalyzed Hydrolysis: At low pH, the carbonyl oxygen of the peptide bond is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis: At high pH, the hydroxide ion acts as a potent nucleophile, directly attacking the carbonyl carbon of the peptide bond.

A study on a cyclic pentapeptide containing a disulfide bond found that the peptide had optimal stability around pH 3.0, with degradation of the disulfide bond observed at neutral to basic pH.[5] While this study focused on the disulfide bond, it highlights the pH-dependent stability of peptides.

Temperature-Dependent Stability

Increased temperature generally accelerates the rate of peptide bond hydrolysis. However, in the absence of extreme pH, the peptide bond is relatively stable to heat.

Enzymatic Degradation

Peptidases and proteases can specifically cleave peptide bonds. The susceptibility of the Ala-Cys bond to enzymatic cleavage depends on the specific enzyme and the surrounding amino acid sequence. For instance, cathepsin B, a cysteine protease, exhibits distinct cleavage preferences that can be influenced by the residues surrounding the cleavage site.[6]

Data on Ala-Cys Peptide Stability

While quantitative data on the stability of the linear Ala-Cys peptide bond is limited, a study on an Ala-Cys-Cys-Ala dipeptide dimer demonstrated its utility in enhancing the stability and solubility of cysteine in cell culture media, suggesting that this formulation can be a practical alternative to free cysteine.[7] Another study on peptides with N-terminal cysteine residues found that they can undergo cyclization, resulting in a mass loss of 17 Da. The average degradation after overnight digestion for a Cys-containing peptide was found to be approximately 51%.[8][9]

Table 1: Summary of Factors Affecting Ala-Cys Peptide Bond Stability

Factor	Effect on Stability	Notes
pH	Optimal stability generally at neutral pH. Increased hydrolysis at acidic and basic pH.	A cyclic peptide with a disulfide bond showed optimal stability at pH 3.0.[5]
Temperature	Higher temperatures increase the rate of hydrolysis.	The peptide bond is relatively stable to heat at neutral pH.
Enzymes	Susceptible to cleavage by specific peptidases and proteases.	Cleavage is sequence-dependent.
N-terminal Cys	Can undergo cyclization, leading to degradation.	A mass loss of 17 Da is characteristic of this degradation pathway.[8][9]
Formulation	Dimerization (e.g., Ala-Cys-Cys-Ala) can enhance stability and solubility.	[7]

Experimental Protocol: HPLC-Based Stability Study of Ala-Cys Dipeptide

This protocol provides a framework for assessing the stability of the Ala-Cys dipeptide under various stress conditions.

Materials:

• Purified Ala-Cys dipeptide

• Buffers of various pH (e.g., pH 3, 5, 7, 9)

• Water bath or incubator

• HPLC system with a C18 column and UV detector

• Acetonitrile

• Trifluoroacetic acid (TFA)

• Quenching solution (e.g., strong acid or base to neutralize the reaction)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the Ala-Cys dipeptide in a suitable solvent (e.g., water or a weak buffer).

  • For each stress condition (different pH and temperature), dilute the stock solution into the respective buffer to a known concentration (e.g., 1 mg/mL).

• Incubation:

  • Incubate the samples at the desired temperatures (e.g., 4°C, 25°C, 37°C, 50°C).

  • At specified time points (e.g., 0, 1, 2, 4, 8, 24, 48 hours), withdraw an aliquot of each sample.

• Quenching: Immediately stop the degradation reaction by adding a quenching solution.

• HPLC Analysis:

  • Analyze the samples by RP-HPLC. A typical method would involve a gradient elution with mobile phase A (0.1% TFA in water) and mobile phase B (0.1% TFA in acetonitrile).

  • Monitor the elution profile at a suitable wavelength (e.g., 214 nm or 280 nm).

• Data Analysis:

  • Identify and quantify the peak corresponding to the intact Ala-Cys dipeptide and any degradation products.

  • Calculate the percentage of remaining Ala-Cys at each time point relative to the initial concentration (t=0).

  • Plot the percentage of remaining Ala-Cys versus time to determine the degradation kinetics.

  • Calculate the degradation rate constant (k) and the half-life (t₁/₂) of the dipeptide under each condition.

Figure 2: Workflow for HPLC-Based Stability Analysis of Ala-Cys.

Biological Relevance and Signaling Pathways

The Ala-Cys sequence is a key component of the "lipobox" motif found in the signal peptides of bacterial lipoproteins.[10] This motif, with the consensus sequence [LVI][ASTVI][GAS]C, is essential for the post-translational lipid modification of these proteins, which anchors them to the bacterial cell membrane.

The processing of the lipobox-containing signal peptide involves a series of enzymatic steps:

• Diacylglyceryl Transfer: The enzyme prolipoprotein diacylglyceryl transferase (Lgt) attaches a diacylglycerol to the thiol group of the Cysteine residue in the lipobox.[1][11]

• Signal Peptide Cleavage: Signal peptidase II (Lsp) then cleaves the signal peptide immediately before the lipidated Cysteine.[1][11] This cleavage exposes the N-terminal lipidated Cysteine.

• N-acylation: In Gram-negative bacteria, a third enzyme, apolipoprotein N-acyltransferase (Lnt), adds a third fatty acid to the newly exposed amino group of the Cysteine.[12]

The resulting triacylated N-terminal Cysteine is a potent agonist for Toll-like receptor 2 (TLR2), a key pattern recognition receptor of the innate immune system. The recognition of these lipoproteins by TLR2, in complex with TLR1 or TLR6, triggers a signaling cascade that leads to the activation of pro-inflammatory responses. This makes lipoprotein signal peptides and their lipidated products important targets for the development of vaccine adjuvants and immunomodulatory drugs.[10][13]

Figure 3: Lipobox Processing and TLR2 Signaling Pathway.

Conclusion

The Ala-Cys peptide bond presents unique challenges and opportunities in peptide chemistry and drug development. Its synthesis requires careful consideration of protecting group strategies and coupling conditions to avoid side reactions. While the inherent stability of the peptide bond is generally robust, it is susceptible to degradation under harsh pH conditions and by enzymatic action. The biological significance of the Ala-Cys motif in the bacterial lipobox highlights its importance as a target for immunomodulatory therapies. The experimental protocols and workflows provided in this guide offer a practical framework for researchers to synthesize, analyze, and understand the behavior of Ala-Cys containing peptides, facilitating their application in various scientific and therapeutic contexts. Further research into the specific degradation kinetics of the Ala-Cys peptide bond will provide a more complete understanding of its stability profile.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.asm.org [journals.asm.org]
• 3. digital.csic.es [digital.csic.es]
• 4. Identification of degradation products formed during performic oxidation of peptides and proteins by high-performance liquid chromatography with matrix-assisted laser desorption/ionization and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Distinct Cleavage Properties of Cathepsin B Compared to Cysteine Cathepsins Enable the Design and Validation of a Specific Substrate for Cathepsin B over a Broad pH Range - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterizing degradation products of peptides containing N‐terminal Cys residues by (off‐line high‐performance liquid chromatography)/matrix‐assisted laser desorption/ionization quadrupole time‐of‐flight measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterizing degradation products of peptides containing N-terminal Cys residues by (off-line high-performance liquid chromatography)/matrix-assisted laser desorption/ionization quadrupole time-of-flight measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Lipoprotein Signal Peptide as Adjuvants: Leveraging Lipobox-Driven TLR2 Activation in Modern Vaccine Design [mdpi.com]
• 11. ovid.com [ovid.com]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]

Spectroscopic Analysis of Alanyl-Cysteine (Ala-Cys): A Technical Guide for Researchers

Introduction

The dipeptide Alanyl-Cysteine (Ala-Cys) serves as a fundamental building block in numerous peptides and proteins, playing a critical role in their structure and function. Composed of L-alanine and L-cysteine, its characterization is crucial in peptidomimetics, drug discovery, and proteomics.[1] This technical guide provides an in-depth overview of the spectroscopic analysis of Ala-Cys, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). It offers detailed experimental protocols, expected data, and a logical workflow for researchers, scientists, and drug development professionals engaged in peptide analysis.

Workflow for Spectroscopic Analysis of Ala-Cys

The comprehensive analysis of Ala-Cys involves a multi-step workflow, integrating both NMR and Mass Spectrometry to obtain orthogonal data for unambiguous structural elucidation. The following diagram illustrates the logical progression from sample preparation to final characterization.

Caption: Workflow for the structural elucidation of Ala-Cys using NMR and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is a powerful non-destructive technique for determining the three-dimensional structure and dynamics of molecules in solution.[2] For a dipeptide like Ala-Cys, 1D (¹H, ¹³C) and 2D (COSY, TOCSY) NMR experiments are sufficient for complete resonance assignment.

Predicted NMR Data

The chemical shifts of peptides are sensitive to their local environment, including pH and solvent. The following table summarizes the expected ¹H and ¹³C chemical shifts for Ala-Cys in an unstructured, random-coil state.

Atom	Residue	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Notes
NH	Ala	~8.24	-	Amide proton
Hα	Ala	~4.32	~52.5
Hβ (CH₃)	Ala	~1.39	~19.0
NH	Cys	~8.32	-	Amide proton
Hα	Cys	~4.55	~58.0
Hβ	Cys	~2.93	~28.0	Diastereotopic protons
SH	Cys	~1.5-2.0	-	Thiol proton, exchangeable
C=O	Ala	-	~175.0	Carbonyl carbon
C=O	Cys	-	~174.0	Carboxyl carbon
Table 1: Predicted ¹H and ¹³C NMR chemical shifts for Ala-Cys. Values are based on typical random coil shifts for peptides and may vary with experimental conditions.[3]

Expected Correlations:

• COSY: Cross-peaks are expected between NH-Hα, Hα-Hβ for both residues.

• TOCSY: Will show correlations between all protons within a single amino acid's spin system.[4] For alanine, this links the NH, Hα, and Hβ protons. For cysteine, it links the NH, Hα, and Hβ protons.

Experimental Protocol for NMR Analysis

This protocol outlines the steps for acquiring high-quality NMR spectra of Ala-Cys.

• Sample Preparation:

  • Dissolve 1-5 mg of Ala-Cys dipeptide in 500 µL of 90% H₂O / 10% D₂O.[3] D₂O provides the deuterium lock signal for the spectrometer.

  • For simpler spectra focusing on C-H protons, dissolve the sample in 100% D₂O to exchange labile amide (NH) and thiol (SH) protons.

  • Use a suitable buffer system, such as phosphate-buffered saline (PBS), keeping the total salt concentration below 300 mM to prevent signal broadening.[5]

  • Adjust the pH to a desired value (e.g., pH 4.0 or 7.0), as chemical shifts are pH-dependent. Note that amide proton exchange is slowest around pH 3-4.

  • Add a small amount of a reference standard, such as TSP (3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt), to set the 0.00 ppm reference.[4]

  • Transfer the final solution to a 5 mm NMR tube.

• Spectrometer Setup and Data Acquisition:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.[6]

  • Tune and match the probe for the desired nuclei (¹H and ¹³C).

  • Shim the magnetic field to achieve optimal resolution.

  • Acquire a 1D ¹H spectrum. Use water suppression techniques like presaturation or excitation sculpting if the sample is in H₂O.[4]

  • Acquire standard 2D experiments:

    • ¹H-¹H COSY (Correlation Spectroscopy): To identify scalar-coupled protons, typically those separated by 2-3 bonds.

    • ¹H-¹H TOCSY (Total Correlation Spectroscopy): To identify all protons within a spin system (i.e., within a single amino acid residue).

  • If required, acquire a 2D [¹H, ¹³C]-HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate protons with their directly attached carbons. This requires a ¹³C-labeled sample for good sensitivity, though it is possible at natural abundance for concentrated samples.

• Data Processing and Analysis:

  • Process the spectra using appropriate software (e.g., TopSpin, Mnova, NMRPipe). This includes Fourier transformation, phase correction, and baseline correction.

  • Calibrate the spectra using the TSP reference signal at 0.00 ppm.

  • Assign the resonances by analyzing the 1D spectra and the cross-peaks in the 2D COSY and TOCSY spectra to connect the spin systems of the alanine and cysteine residues.[2]

Mass Spectrometry (MS) Analysis

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions, providing precise molecular weight information and structural details through fragmentation analysis.[7] Electrospray ionization (ESI) is a soft ionization technique well-suited for peptides, as it typically generates intact, multiply-charged ions with minimal in-source fragmentation.[8][9]

Predicted Mass Spectrometry Data

The molecular weight of Ala-Cys (C₆H₁₂N₂O₃S) is 192.24 g/mol .[1] In positive-ion ESI-MS, the protonated molecular ion [M+H]⁺ is expected. Tandem MS (MS/MS) of this precursor ion will induce fragmentation, primarily along the peptide backbone, yielding b- and y-type ions that reveal the amino acid sequence.[10]

Ion	Formula	Calculated Monoisotopic Mass (Da)	m/z for z=1	Fragment Type
[M+H]⁺	C₆H₁₃N₂O₃S⁺	193.0641	193.06	Precursor Ion
b₁	C₃H₆NO⁺	72.0444	72.04	N-terminal fragment (Ala)
y₁	C₃H₈NO₂S⁺	122.0270	122.03	C-terminal fragment (Cys)
Table 2: Predicted m/z values for the precursor and primary fragment ions of Ala-Cys in positive-ion ESI-MS/MS.

Experimental Protocol for Mass Spectrometry Analysis

This protocol describes a general method for analyzing Ala-Cys using ESI-MS.

• Sample Preparation:

  • Dissolve the Ala-Cys sample in a solvent suitable for ESI, typically a mixture of water, acetonitrile, and a small amount of acid (e.g., 0.1% formic acid). Formic acid aids in the protonation of the analyte to form [M+H]⁺ ions.[11]

  • The typical concentration range is 1-10 µM.

  • (Optional) Reduction and Alkylation: The free thiol group of cysteine can form disulfide bonds (Cys-Cys). To ensure a homogeneous sample and prevent disulfide-linked dimers, a reduction and alkylation step can be performed.[12]

    • Reduction: Treat the sample with a reducing agent like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP).

    • Alkylation: After reduction, cap the free sulfhydryl groups with an alkylating agent like iodoacetamide (IAM) to form a stable carbamidomethyl derivative. This modification adds 57.02 Da to the mass of the cysteine residue.[12]

• Mass Spectrometer Setup and Data Acquisition:

  • Introduce the sample into the ESI source via direct infusion or through a liquid chromatography (LC) system. LC-MS is preferred for complex mixtures to separate components before analysis.

  • Set the mass spectrometer to operate in positive ionization mode.

  • Optimize source parameters, such as capillary voltage, nebulizer gas pressure, and drying gas temperature, to achieve a stable spray and maximize the signal of the ion of interest.[13][14]

  • Full Scan MS (MS1): Acquire a full scan spectrum to identify the m/z of the protonated precursor ion, [M+H]⁺, which is expected at m/z 193.06.

  • Tandem MS (MS/MS or MS2): Select the precursor ion (m/z 193.06) for fragmentation.

  • Use Collision-Induced Dissociation (CID) by applying a collision energy to fragment the precursor ion in the collision cell.[11]

  • Acquire the product ion spectrum (MS2), which will show the m/z values of the resulting fragment ions (e.g., b₁ and y₁ ions).

• Data Analysis:

  • Analyze the full scan spectrum to confirm the mass of the intact dipeptide.

  • Interpret the MS/MS spectrum by identifying the b- and y-ion series. The mass difference between adjacent ions in a series corresponds to the mass of an amino acid residue, allowing for sequence confirmation.

  • Use proteomics software tools for automated spectral interpretation if needed.

The combined application of NMR spectroscopy and mass spectrometry provides a robust and comprehensive framework for the analysis of the Ala-Cys dipeptide. NMR offers detailed insight into the covalent structure and solution conformation through chemical shifts and scalar couplings. Mass spectrometry delivers highly accurate molecular weight determination and sequence confirmation through controlled fragmentation. The protocols and data presented in this guide serve as a foundational reference for researchers, enabling accurate and efficient characterization of this, and similar, short peptides in various scientific and developmental contexts.

References

• 1. Ala-Cys | C6H12N2O3S | CID 10058401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nuclear Magnetic Resonance seq (NMRseq): A New Approach to Peptide Sequence Tags - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.uzh.ch [chem.uzh.ch]
• 4. s3.eu-west-1.amazonaws.com [s3.eu-west-1.amazonaws.com]
• 5. NMR-Based Peptide Structure Analysis - Creative Proteomics [creative-proteomics.com]
• 6. rsc.org [rsc.org]
• 7. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 8. Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Mascot help: Peptide fragmentation [matrixscience.com]
• 11. uab.edu [uab.edu]
• 12. 質量分析用のサンプル調製 | Thermo Fisher Scientific - JP [thermofisher.com]
• 13. Mass Spectrometry-Based Structural Analysis of Cysteine-Rich Metal-Binding Sites in Proteins with MetaOdysseus R Software - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

The Core Role of the Cysteine Thiol Group in Alanine-Cysteine (Ala-Cys) Reactivity

An In-Depth Technical Guide:

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Cysteine, one of the least abundant but most conserved amino acids, possesses a unique chemical character primarily due to its thiol (-SH) side chain.[1][2] This functional group is a potent nucleophile and is readily oxidized, making it a critical participant in a vast array of biochemical processes, including enzyme catalysis, metal coordination, protein structure stabilization, and redox signaling.[1][3] In the context of the dipeptide Alanine-Cysteine (Ala-Cys), the fundamental reactivity of the cysteine residue is preserved, offering a simplified model to study the intrinsic chemical properties that drive its biological and pharmaceutical relevance.[4]

The reactivity of the cysteine thiol is central to its function. Its ionizable nature allows it to exist as a neutral thiol (R-SH) or a more reactive, negatively charged thiolate anion (R-S⁻).[2][5] This equilibrium is highly sensitive to the local microenvironment and is a key determinant of the residue's nucleophilicity.[6] Understanding the factors that govern this reactivity is paramount for drug development, where cysteine residues are frequently targeted for covalent modification, and in the field of chemical biology, for the design of specific bioconjugation strategies.[7]

This technical guide provides a comprehensive examination of the cysteine thiol group's role in the reactivity of Ala-Cys. It delves into the fundamental chemical principles, key reaction types, and the external factors that modulate its activity. Furthermore, it presents detailed experimental protocols for quantifying this reactivity and summarizes critical data to serve as a valuable resource for professionals in life sciences and pharmaceutical development.

Chapter 1: Fundamental Chemistry of the Cysteine Thiol Group

The unique reactivity of cysteine is rooted in the chemical properties of its sulfur-containing side chain.[2]

1.1 The Thiol-Thiolate Equilibrium

The cornerstone of cysteine's reactivity is the ionization of its thiol group to a thiolate anion.[2] This equilibrium is governed by the group's acid dissociation constant (pKa). The pKa of the thiol group in a free cysteine amino acid is approximately 8.0-9.0.[1][6] The precise pKa value can be significantly perturbed by the local microenvironment within a peptide or protein.[1] Factors such as proximity to positively charged residues, hydrogen bonding networks, and location within an α-helix can lower the pKa, increasing the population of the more reactive thiolate anion at physiological pH.[1][8][9]

Caption: Thiol-thiolate equilibrium of the Ala-Cys dipeptide.

1.2 Nucleophilicity

The thiolate anion is a powerful nucleophile, significantly more so than its protonated thiol counterpart.[2][10] This high nucleophilicity is attributed to the large atomic radius and polarizability of the sulfur atom.[1] Consequently, the cysteine residue, particularly in its thiolate form, readily reacts with a wide range of electrophilic species.[5][11] This makes cysteine the most nucleophilic of the 20 proteinogenic amino acids.[10] This property is exploited in numerous biological reactions and is a primary reason for its selection as a target for covalent drug design and bioconjugation.[7][12]

Chapter 2: Factors Influencing Thiol Group Reactivity

The reactivity of the cysteine thiol in Ala-Cys is not static but is modulated by several key factors.

• pH: As dictated by the Henderson-Hasselbalch equation, the pH of the surrounding environment is the primary determinant of the thiol/thiolate ratio. At a pH below the pKa, the protonated thiol form predominates, whereas at a pH above the pKa, the deprotonated, highly reactive thiolate form is favored.

• Redox Potential: The redox potential of a cysteine residue determines its propensity to undergo oxidation, most notably to form disulfide bonds.[1] This potential can vary significantly depending on the molecular environment, with reported values ranging from -470 to -90 mV.[1]

• Local Microenvironment: In larger peptides and proteins, the residues surrounding a cysteine can dramatically influence its reactivity.[13][14] Hydrophobic interactions can enhance reactivity with certain reagents, while nearby charged groups can stabilize or destabilize the thiolate anion, altering the pKa.[14][15] In the simple Ala-Cys dipeptide, the primary influences are the terminal amino and carboxyl groups and the adjacent alanine residue.

• Accessibility: For a reaction to occur, the thiol group must be accessible to the reacting species. While this is a major factor in folded proteins, the thiol group in a small dipeptide like Ala-Cys is highly accessible.

Caption: Key factors influencing the reactivity of the cysteine thiol group.

Chapter 3: Key Reactions of the Cysteine Thiol Group

The versatile reactivity of the cysteine thiol enables it to participate in a variety of chemical transformations.

3.1 Nucleophilic Reactions

The potent nucleophilicity of the thiolate anion drives its reaction with electrophiles.[10]

• Alkylation: This involves the formation of a stable thioether bond via an SN2 reaction with alkyl halides, such as iodoacetamide (IAM).[10][16] This reaction is widely used in proteomics to block free thiols and quantify cysteine reactivity.[6][17]

• Michael Addition: Cysteine thiols readily react with α,β-unsaturated carbonyl compounds, such as maleimides, via a conjugate addition reaction.[10] This chemistry is highly specific and efficient, making it one of the most common methods for bioconjugation and labeling of cysteine-containing peptides and proteins.[10]

3.2 Redox Chemistry

The thiol group is redox-active and central to cellular redox homeostasis.[1][3]

• Disulfide Bond Formation: The oxidation of two thiol groups yields a disulfide bond (-S-S-), forming cystine.[18] In proteins, these bonds are crucial for stabilizing tertiary and quaternary structures.[19] In the case of Ala-Cys, this would be an intermolecular reaction, forming a dimer. This process can be spontaneous in the presence of oxygen or catalyzed by various agents.[20]

• Reaction with Reactive Oxygen Species (ROS): The thiol group is a primary target of ROS, such as hydrogen peroxide (H₂O₂).[2] This reaction initially forms a sulfenic acid (R-SOH), a transient species that can be further oxidized to sulfinic (R-SO₂H) and sulfonic (R-SO₃H) acids or react with another thiol to form a disulfide bond.[2][21] This reversible oxidation to sulfenic acid acts as a molecular "switch" in redox signaling pathways.[21][22]

Caption: A generic redox signaling pathway involving cysteine oxidation.

Chapter 4: Role in Biological Systems & Drug Development

The unique reactivity of the cysteine thiol group makes it a key player in both physiological processes and therapeutic intervention.

• Redox Sensing and Signaling: Cysteine residues in certain proteins act as redox sensors.[23] Their oxidation by ROS can trigger conformational changes that alter protein function, thereby transducing a redox signal into a cellular response.[21][22] This mechanism is fundamental to regulating processes like gene expression, cell proliferation, and apoptosis.

• Targeting Cysteine in Drug Development: The high nucleophilicity of specific cysteine residues is exploited in the design of targeted covalent inhibitors.[7] These drugs form an irreversible covalent bond with a cysteine in the active site of a target protein, leading to potent and sustained inhibition. This strategy has proven successful in developing drugs for cancer and other diseases.

• Bioconjugation: The chemoselective reactivity of cysteine with reagents like maleimides allows for the precise attachment of molecules—such as fluorescent dyes, polyethylene glycol (PEG), or cytotoxic drugs—to peptides and proteins.[24][25] This is a cornerstone of technologies like antibody-drug conjugates (ADCs), where a potent drug is linked to an antibody via cysteine residues to target it specifically to cancer cells.[12]

Chapter 5: Experimental Protocols for Studying Ala-Cys Reactivity

Quantifying the reactivity of the cysteine thiol in Ala-Cys is essential for its characterization and application.

Protocol 5.1: Quantification of Free Thiols using Ellman's Reagent (DTNB)

• Principle: 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) reacts with free thiol groups via a disulfide exchange reaction to produce the 2-nitro-5-thiobenzoate (TNB²⁻) anion, which has a strong absorbance at 412 nm.[26] The amount of TNB²⁻ produced is stoichiometric with the amount of free thiol.

• Materials:

  • Ala-Cys solution of unknown concentration.

  • L-cysteine standard solution (for calibration curve).

  • DTNB solution (4 mg/mL in 0.1 M phosphate buffer, pH 8.0).

  • Reaction buffer (0.1 M sodium phosphate, 1 mM EDTA, pH 8.0).

  • UV-Vis spectrophotometer.

• Procedure:

  • Prepare a standard curve using known concentrations of L-cysteine (e.g., 0-100 µM).

  • In a microplate well or cuvette, add 180 µL of reaction buffer.

  • Add 10 µL of the Ala-Cys sample or cysteine standard.

  • Add 10 µL of the DTNB solution to initiate the reaction.

  • Incubate for 15 minutes at room temperature, protected from light.

  • Measure the absorbance at 412 nm.

  • Determine the concentration of thiols in the Ala-Cys sample by comparing its absorbance to the standard curve.

Protocol 5.2: Kinetic Analysis of Thiol Alkylation

• Principle: The rate of reaction between Ala-Cys and an electrophilic reagent (e.g., iodoacetamide) can be monitored over time using High-Performance Liquid Chromatography (HPLC). The disappearance of the Ala-Cys peak and the appearance of the product peak are quantified to determine the reaction rate constant.

• Materials:

  • Ala-Cys stock solution (e.g., 10 mM in reaction buffer).

  • Iodoacetamide (IAM) stock solution (e.g., 100 mM in reaction buffer).

  • Reaction buffer (e.g., 100 mM phosphate buffer at a specific pH).

  • Quenching solution (e.g., 1 M dithiothreitol, DTT).

  • Reverse-phase HPLC system with a C18 column and UV detector.

• Procedure:

  • Equilibrate the HPLC column with the mobile phase.

  • Set up the reaction by mixing Ala-Cys and IAM in the reaction buffer to achieve desired final concentrations (e.g., 1 mM Ala-Cys, 10 mM IAM for pseudo-first-order conditions).

  • At specific time points (e.g., 0, 1, 2, 5, 10, 20 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to the quenching solution.

  • Inject the quenched sample into the HPLC system.

  • Monitor the elution profile at 220 nm.

  • Integrate the peak area for the remaining Ala-Cys at each time point.

  • Plot the natural logarithm of the Ala-Cys concentration versus time. The negative slope of this line will be the pseudo-first-order rate constant (k').

  • Calculate the second-order rate constant (k) by dividing k' by the concentration of IAM.

References

• 1. Cysteine Reactivity Across the Sub-Cellular Universe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Basics of Thiols and Cysteines in Redox Biology and Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Cysteines as Redox Molecular Switches and Targets of Disease [frontiersin.org]
• 4. Ala-Cys | C6H12N2O3S | CID 10058401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Reactions of electrophiles with nucleophilic thiolate sites: relevance to pathophysiological mechanisms and remediation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative reactivity profiling predicts functional cysteines in proteomes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemo-selective modification of cysteine residue: synthesis and application in the discovery of potential drug candidates [explorationpub.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 13. New Factors Enhancing the Reactivity of Cysteines in Molten Globule-Like Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 14. encyclopedia.pub [encyclopedia.pub]
• 15. [PDF] New Factors Enhancing the Reactivity of Cysteines in Molten Globule-Like Structures | Semantic Scholar [semanticscholar.org]
• 16. Methods for the determination and quantification of the reactive thiol proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Thiol Oxidation in Signaling and Response to Stress: Detection and Quantification of Physiological and Pathophysiological Thiol Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 18. m.youtube.com [m.youtube.com]
• 19. books.rsc.org [books.rsc.org]
• 20. biotage.com [biotage.com]
• 21. Cysteine-Mediated Redox Signaling: Chemistry, Biology, and Tools for Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. mdpi.com [mdpi.com]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Fast and Cysteine-Specific Modification of Peptides, Proteins and Bacteriophage Using Chlorooximes - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Introduction to approaches and tools for the evaluation of protein cysteine oxidation - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical characteristics of Ala-Cys solutions

An In-depth Technical Guide to the Physicochemical Characteristics of L-Alanyl-L-Cysteine (Ala-Cys) Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Alanyl-L-Cysteine (Ala-Cys) is a dipeptide composed of the amino acids L-alanine and L-cysteine.[1] In pharmaceutical and biotechnological applications, particularly in cell culture media development, Ala-Cys serves as a highly soluble and stable source of L-cysteine.[2] L-cysteine is an essential amino acid for cell growth, protein synthesis, and the production of the critical intracellular antioxidant glutathione.[3][4] However, free cysteine is prone to rapid oxidation into the poorly soluble L-cystine, which can precipitate in media and limit bioavailability.[2] The use of dipeptides like Ala-Cys effectively circumvents these solubility and stability issues, ensuring a consistent and available supply of cysteine to cells.[2] This technical guide provides a comprehensive overview of the core physicochemical characteristics of Ala-Cys solutions, detailed experimental protocols for its analysis, and a discussion of its primary metabolic pathways.

Core Physicochemical Properties

Property	Value	Source
Molecular Formula	C₆H₁₂N₂O₃S	[1]
Molecular Weight	192.24 g/mol	[1]
Appearance	White crystalline powder	[]
Isoelectric Point (pI)	~5.2 (Estimated)	[6][7][8]
pKa (α-COOH)	~1.9 (Cys C-terminus)	[6][7]
pKa (α-NH₃⁺)	~9.7 (Ala N-terminus)	[6][9]
pKa (Cys R-group)	~8.3	[7]

Note on pI Estimation: The isoelectric point (pI) is the pH at which the net charge of the molecule is zero.[10][11] For Ala-Cys, this is estimated by averaging the pKa values of the two groups that are protonated/deprotonated around the neutral species: the C-terminal carboxyl group (pKa₁ ≈ 1.9) and the Cysteine thiol side-chain (pKa₂ ≈ 8.3). The estimated pI is therefore (1.9 + 8.3) / 2 = 5.1. Using slightly different literature pKa values for cysteine's carboxyl group (1.71) and R-group (8.33) yields a pI of (1.71 + 8.33) / 2 ≈ 5.02.[7] The value of ~5.2 represents a consensus estimation.

Solution Stability

The stability of Ala-Cys in aqueous solutions is primarily dictated by the cysteine residue's thiol (-SH) group, which is susceptible to oxidation.

• pH Dependence : L-cysteine solutions are significantly more stable at an acidic pH (1.0-2.5).[12][13] In neutral or alkaline conditions, the thiol group deprotonates to the more reactive thiolate anion (S⁻), which is readily oxidized.[13] Therefore, Ala-Cys solutions are expected to exhibit maximal stability in an acidic pH range.

• Oxidative Instability : In the presence of oxygen, particularly when catalyzed by trace metal ions, the cysteine residue in Ala-Cys can oxidize to form a disulfide bond with another Ala-Cys molecule. This results in the formation of the dipeptide dimer, N,N'-di-L-alanyl-L-cystine (Ala-Cys-Cys-Ala).[2] Further oxidation can lead to the irreversible formation of sulfenic (R-SOH), sulfinic (R-SO₂H), and sulfonic (R-SO₃H) acids.

• Temperature : As with most chemical reactions, degradation rates increase with temperature. For optimal stability, especially for long-term storage, Ala-Cys solutions should be kept refrigerated (2-8°C) or frozen (-20°C to -80°C).[13]

To enhance stability, solutions should be prepared with deoxygenated solvents, stored under an inert gas atmosphere (e.g., nitrogen or argon), and protected from light.[13]

Spectroscopic Characteristics

Direct spectroscopic analysis provides insight into the structure and concentration of Ala-Cys.

Technique	Expected Characteristics
UV-Visible Spectroscopy	Ala-Cys lacks a strong chromophore and is not expected to absorb significantly in the near-UV or visible range (>250 nm).[14] Weak absorbance may be observed at lower wavelengths (~200-230 nm) due to electronic transitions in the peptide bond and the thiol group.[14] This characteristic allows for quantification by HPLC with UV detection at these lower wavelengths.
¹H-NMR Spectroscopy	The proton NMR spectrum would show distinct signals for the protons on the alanine and cysteine residues. Expected chemical shift (δ) regions include: α-CH protons (~3.8-4.5 ppm), β-CH₂ protons of cysteine (~2.8-3.5 ppm), and the β-CH₃ protons of alanine (~1.3-1.5 ppm).[15][16]
¹³C-NMR Spectroscopy	The carbon NMR spectrum would display six unique signals. Expected chemical shift (δ) regions are: carbonyl carbons (C=O) at ~170-175 ppm, α-carbons at ~50-60 ppm, the cysteine β-carbon at ~25-35 ppm, and the alanine β-carbon at ~15-20 ppm.[15][17]

Experimental Protocols & Workflows

General Workflow for Ala-Cys Solution Characterization

The logical flow for preparing and validating an Ala-Cys solution involves preparation under controlled conditions, followed by a suite of analytical tests to confirm identity, purity, concentration, and stability.

Caption: General experimental workflow for Ala-Cys solution preparation and analysis.

Protocol: Quantification by Reverse-Phase HPLC (RP-HPLC)

This method is used to determine the concentration and purity of Ala-Cys in solution.

• Instrumentation and Columns:

  • HPLC system with a UV detector.[18]

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Filter and degas both mobile phases prior to use.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 214 nm or 220 nm (for peptide bond).

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

  • Gradient:

    • 0-5 min: 2% B

    • 5-25 min: 2% to 30% B (linear gradient)

    • 25-30 min: 30% to 95% B (wash)

    • 30-35 min: 95% B

    • 35-40 min: 95% to 2% B (re-equilibration)

• Sample and Standard Preparation:

  • Prepare a stock solution of Ala-Cys reference standard (e.g., 1 mg/mL) in Mobile Phase A.

  • Create a series of calibration standards (e.g., 0.01 to 0.5 mg/mL) by diluting the stock solution.

  • Dilute the unknown sample to fall within the calibration range.

• Analysis:

  • Inject the standards to generate a calibration curve (Peak Area vs. Concentration).

  • Inject the unknown sample.

  • Calculate the concentration of Ala-Cys in the sample using the calibration curve. Purity is assessed by the relative area of the main peak.

Protocol: Assessment of Ala-Cys Solution Stability

This protocol evaluates the degradation of Ala-Cys over time under various conditions.

• Sample Preparation:

  • Prepare a stock solution of Ala-Cys (e.g., 5 mg/mL) in a relevant aqueous buffer.

  • Aliquot the solution into separate, sealed vials for each condition and time point to avoid repeated sampling from the same vial.

  • Prepare samples at a minimum of three different pH values (e.g., pH 3.0, pH 7.4, pH 8.5) and store them at different temperatures (e.g., 4°C, 25°C, 40°C).[13][19]

• Incubation:

  • Place the vials in temperature-controlled incubators. Protect samples from light if photo-stability is also being assessed.

• Time-Point Sampling:

  • At specified time points (e.g., T=0, 1, 3, 7, 14, 28 days), remove one vial from each condition.

  • Immediately quench any reaction by freezing at -80°C or by dilution in an acidic mobile phase for analysis.

• Quantification:

  • Analyze the samples using the RP-HPLC method described in Protocol 4.2.

  • Monitor the decrease in the peak area of the parent Ala-Cys peak and the appearance of new peaks corresponding to degradation products (e.g., the Ala-Cys-Cys-Ala dimer).

• Data Analysis:

  • Plot the percentage of remaining Ala-Cys versus time for each condition to determine the degradation rate and estimate the shelf-life.

Biological Context and Metabolic Pathways

Oxidative Degradation Pathway

The primary route of Ala-Cys degradation in solution is the oxidation of its cysteine residue. This process is often initiated in aerobic, neutral, or alkaline environments and can lead to both reversible and irreversible modifications.

Caption: Primary oxidative degradation pathways for the cysteine residue in Ala-Cys.

Metabolic Fate and Glutathione Synthesis

In a biological context, Ala-Cys is primarily valued as a pro-drug or delivery vehicle for L-cysteine. Upon cellular uptake, it is enzymatically cleaved, releasing its constituent amino acids. The liberated L-cysteine becomes available for critical metabolic processes, most notably the synthesis of glutathione (GSH).[3][4]

Caption: Metabolic fate of Ala-Cys and its role in glutathione (GSH) biosynthesis.

The synthesis of glutathione is a two-step, ATP-dependent process occurring in the cytosol:[3][20]

• Formation of γ-Glutamylcysteine: The rate-limiting step is catalyzed by Glutamate-Cysteine Ligase (GCL), which joins L-glutamate and the newly supplied L-cysteine.[3]

• Formation of Glutathione: Glutathione Synthetase (GS) then adds a glycine molecule to γ-glutamylcysteine to form the final tripeptide, glutathione (γ-L-Glutamyl-L-cysteinylglycine).[20][21]

By providing a stable and soluble source of cysteine, Ala-Cys directly supports the cell's capacity to synthesize this vital antioxidant, thereby protecting it from oxidative stress and maintaining redox homeostasis.[4]

References

• 1. Ala-Cys | C6H12N2O3S | CID 10058401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. REGULATION OF GLUTATHIONE SYNTHESIS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amino Acids [vanderbilt.edu]
• 7. peptideweb.com [peptideweb.com]
• 8. Amino acid - Wikipedia [en.wikipedia.org]
• 9. The proteinogenic amino acids [websites.nku.edu]
• 10. What is Isoelectric Points of Amino Acids: Essential Calculations and Practical Applications -MetwareBio [metwarebio.com]
• 11. theorango.com [theorango.com]
• 12. L-(+)-Cysteine | C3H7NO2S | CID 5862 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Near UV-Visible electronic absorption originating from charged amino acids in a monomeric protein - PMC [pmc.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. cds.ismrm.org [cds.ismrm.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. ijsra.net [ijsra.net]
• 19. Effects of pH, temperature, and chemical structure on the stability of S-(purin-6-yl)-L-cysteine: evidence for a novel molecular rearrangement mechanism to yield N-(purin-6-yl)-L-cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. GLUTATHIONE SYNTHESIS - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

An In-depth Technical Guide on Ala-Cys as a Precursor for Glutathione Synthesis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Glutathione (GSH), the most abundant endogenous antioxidant, is critical for cellular defense against oxidative stress, detoxification, and maintaining redox homeostasis. The availability of the amino acid cysteine is the rate-limiting step in GSH biosynthesis. Direct supplementation with cysteine is hampered by its instability and low bioavailability. This technical guide explores the potential of the dipeptide L-Alanyl-L-Cysteine (Ala-Cys) as a stable and efficient precursor for intracellular glutathione synthesis. By leveraging cellular dipeptide transport and hydrolysis mechanisms, Ala-Cys offers a promising strategy to augment intracellular cysteine levels, thereby enhancing the cell's capacity to synthesize glutathione and combat oxidative stress-related pathologies. This document provides a comprehensive overview of the underlying mechanisms, supporting experimental data, detailed protocols for relevant assays, and visualizations of the key biological pathways.

Introduction: The Glutathione Synthesis Pathway and the Cysteine Bottleneck

Glutathione (γ-L-glutamyl-L-cysteinylglycine) is a tripeptide synthesized in a two-step enzymatic process within the cytosol.[1]

• γ-Glutamylcysteine Synthesis: The first and rate-limiting step is the formation of γ-glutamylcysteine from glutamate and cysteine, a reaction catalyzed by glutamate-cysteine ligase (GCL).[1]

• Glutathione Synthesis: Subsequently, glutathione synthetase (GS) catalyzes the addition of glycine to γ-glutamylcysteine to form glutathione.[1]

The intracellular concentration of cysteine is a primary determinant of the rate of GSH synthesis.[2] However, direct administration of L-cysteine is challenging due to its rapid oxidation to the less soluble cystine and potential toxicity at higher concentrations.[3] This has led to the exploration of more stable cysteine prodrugs, with N-acetylcysteine (NAC) being the most widely studied and used.[3][4]

Ala-Cys: A Promising Dipeptide Precursor

L-Alanyl-L-Cysteine is a dipeptide composed of L-alanine and L-cysteine. It is proposed as a superior alternative to free cysteine for supplementing intracellular cysteine levels for several reasons:

• Enhanced Stability: Dipeptides are generally more stable than free amino acids in solution, resisting rapid oxidation.

• Improved Solubility: Ala-Cys exhibits greater solubility compared to cystine, the oxidized form of cysteine.[2]

• Efficient Cellular Uptake: Cells possess specific transporters for di- and tripeptides, namely PEPT1 and PEPT2, which can efficiently internalize Ala-Cys.[5]

Mechanism of Action

The proposed mechanism for Ala-Cys as a glutathione precursor involves a three-stage process:

• Cellular Uptake: Ala-Cys is transported into the cell via the proton-coupled oligopeptide transporters PEPT1 and PEPT2.[5] These transporters are expressed in various tissues, including the intestine and kidneys.[6][7]

• Intracellular Hydrolysis: Once inside the cell, cytosolic aminopeptidases, such as alanyl aminopeptidase, hydrolyze the peptide bond of Ala-Cys, releasing free L-alanine and L-cysteine.[8][9]

• Incorporation into Glutathione: The liberated L-cysteine becomes available as a substrate for glutamate-cysteine ligase (GCL), thereby driving the synthesis of γ-glutamylcysteine and, subsequently, glutathione.[1]

Signaling Pathways and Experimental Workflows

Signaling Pathway for Ala-Cys Mediated Glutathione Synthesis

Ala-Cys uptake and subsequent glutathione synthesis pathway.

Experimental Workflow for Comparative Efficacy Analysis

Workflow for comparing glutathione precursor efficacy.

Quantitative Data

Direct comparative quantitative data for Ala-Cys versus NAC on intracellular glutathione levels is limited in publicly available literature. However, studies comparing NAC and cysteine provide a basis for expected outcomes.

Compound	Cell Type	Concentration	Incubation Time	Fold Increase in Intracellular Free -SH	Reference
L-Cysteine	Erythrocytes	5 mM	1 hr	~1.5x (in depleted cells)	[10]
N-Acetylcysteine (NAC)	Erythrocytes	5 mM	1 hr	~0.4x (in depleted cells)	[10]
N-Acetylcysteine (NAC)	Human Skin Fibroblasts	1.0 mM	24 hr	~2x (in total GSH)	[2]

Note: The data for L-Cysteine and NAC in erythrocytes suggests that while both can increase intracellular thiol levels, L-Cysteine appears more efficient in this specific cell type under the tested conditions.[10] The superior performance of NAC in other cell types may be attributed to its greater stability in culture media.[2] It is hypothesized that Ala-Cys would demonstrate efficacy comparable to or greater than NAC due to its stability and targeted delivery via peptide transporters.

Experimental Protocols

Dipeptide Transport Assay in Caco-2 Cells

This protocol is adapted from methodologies used to study dipeptide transport across intestinal epithelial cell models.[11][12]

Objective: To quantify the transport of Ala-Cys across a Caco-2 cell monolayer.

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 12-well, 0.4 µm pore size)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS, pH 6.0)

• Ala-Cys

• LC-MS/MS system

Procedure:

• Cell Culture: Culture Caco-2 cells on Transwell inserts for 21 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity: Assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• Transport Experiment:

  • Wash the apical and basolateral sides of the monolayer with pre-warmed transport buffer.

  • Add the transport buffer containing a known concentration of Ala-Cys to the apical chamber.

  • Add fresh transport buffer to the basolateral chamber.

  • Incubate at 37°C.

  • Collect samples from the basolateral chamber at various time points (e.g., 30, 60, 90, 120 minutes).

  • At the end of the experiment, collect the remaining solution from the apical chamber.

• Quantification: Analyze the concentration of Ala-Cys in the collected samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) to quantify the transport rate.

Intracellular Dipeptide Hydrolysis Assay

This protocol provides a method to assess the breakdown of Ala-Cys into its constituent amino acids within the cell.[13][14]

Objective: To measure the rate of Ala-Cys hydrolysis by cytosolic enzymes.

Materials:

• Cultured cells (e.g., hepatocytes, intestinal cells)

• Ala-Cys

• Cell lysis buffer

• Proteinase K

• LC-MS/MS system

Procedure:

• Cell Treatment: Incubate cultured cells with a known concentration of Ala-Cys for various time points.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells using a suitable lysis buffer on ice.

  • Centrifuge the lysate to pellet cell debris.

• Sample Preparation:

  • Collect the supernatant (cytosolic fraction).

  • Deproteinize the sample (e.g., by acid precipitation).

• Quantification: Analyze the concentrations of remaining Ala-Cys, and the released L-alanine and L-cysteine in the deproteinized lysate using LC-MS/MS.

• Data Analysis: Determine the rate of Ala-Cys disappearance and the corresponding appearance of L-alanine and L-cysteine over time.

Quantification of Intracellular Glutathione

This protocol describes a common method for measuring intracellular GSH levels using HPLC with electrochemical detection (HPLC-ECD).

Objective: To quantify the total intracellular glutathione concentration.

Materials:

• Cultured cells

• Phosphate-buffered saline (PBS)

• Lysis buffer containing a reducing agent (e.g., dithiothreitol, DTT)

• Metaphosphoric acid (MPA)

• HPLC system with an electrochemical detector

• GSH standard solutions

Procedure:

• Sample Preparation:

  • Harvest cells and wash with PBS.

  • Lyse the cells in lysis buffer.

  • Deproteinize the lysate with MPA.

  • Centrifuge to remove precipitated proteins and collect the supernatant.

• HPLC-ECD Analysis:

  • Inject the supernatant into the HPLC system.

  • Separate the components on a suitable column.

  • Detect GSH using the electrochemical detector.

• Quantification: Generate a standard curve with known concentrations of GSH. Determine the GSH concentration in the samples by comparing their peak areas to the standard curve.

Potential for Nrf2 Signaling Activation

The nuclear factor erythroid 2-related factor 2 (Nrf2) is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes, including glutamate-cysteine ligase (GCL).[15] Activation of the Nrf2 pathway can therefore enhance the cell's capacity for glutathione synthesis. Cysteine itself has been shown to activate Nrf2 by direct cysteinylation of its inhibitor, Keap1.[13] It is plausible that the sustained increase in intracellular cysteine levels following Ala-Cys uptake and hydrolysis could lead to the activation of the Nrf2 signaling pathway, further amplifying the production of glutathione.

Potential Nrf2 activation by increased intracellular cysteine.

Conclusion and Future Directions

L-Alanyl-L-Cysteine presents a theoretically robust and promising approach to elevating intracellular glutathione levels. By circumventing the stability and solubility issues of free cysteine and leveraging dedicated cellular transport and hydrolysis machinery, Ala-Cys has the potential to be a highly effective glutathione precursor. While direct comparative data with established precursors like NAC is still emerging, the mechanistic advantages of Ala-Cys warrant further investigation.

Future research should focus on:

• Direct quantitative comparisons of the efficacy of Ala-Cys and NAC in various cell types and in vivo models.

• Detailed kinetic studies of Ala-Cys transport by PEPT1 and PEPT2 and its hydrolysis by specific cytosolic aminopeptidases.

• In vivo studies to determine the bioavailability and pharmacokinetic profile of orally administered Ala-Cys.

• Clinical trials to evaluate the therapeutic potential of Ala-Cys supplementation in conditions associated with glutathione deficiency and oxidative stress.

The development of Ala-Cys as a therapeutic agent could provide a significant advancement in the management of a wide range of diseases where oxidative stress plays a pivotal role.

References

• 1. Frontiers | Glutathione restores the mitochondrial redox status and improves the function of the cardiovascular system in old rats [frontiersin.org]
• 2. Characterizing the Specificity and Co-operation of Aminopeptidases in the Cytosol and ER During MHC Class I antigen Presentation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FULL TEXT - Endocytic pathway in Caco-2 cells: A model for drugs transport across the intestinal epithelial cell barrier [edoriumjournalofgastroenterology.com]
• 4. Antioxidant supplementation partially rescues accelerated ovarian follicle loss, but not oocyte quality, of glutathione-deficient mice† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Role of Cys-298 in specific recognition of glutathione by aldose reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Basics of Thiols and Cysteines in Redox Biology and Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. "Glutathione Reductase Activity With an Oxidized Methylated Glutathione" by Brant L. Kedrowski, Jonathan H. Gutow et al. [aquila.usm.edu]
• 8. researchgate.net [researchgate.net]
• 9. Isolation and characterization of an alanyl aminopeptidase from rat liver cytosol as a puromycin-sensitive enkephalin-degrading aminopeptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Mechanisms and kinetics of uptake and efflux of L-methionine in an intestinal epithelial model (Caco-2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Intestinal transport of the lactokinin Ala-Leu-Pro-Met-His-Ile-Arg through a Caco-2 Bbe monolayer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NRF2 activation by cysteine as a survival mechanism for triple-negative breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Transport kinetics of iron chelators and their chelates in Caco-2 cells [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Conformational Analysis of Cys-Ala Peptide Interactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The conformational landscape of peptides is a critical determinant of their biological activity, influencing everything from receptor binding to enzymatic catalysis. The dipeptide Cys-Ala, incorporating a versatile cysteine residue and a sterically minimal alanine, represents a fundamental motif in numerous proteins and peptidomimetics. Understanding the intrinsic conformational preferences and intermolecular interactions of this simple yet significant peptide is paramount for rational drug design and the elucidation of structure-function relationships in larger biomolecules. This technical guide provides an in-depth analysis of the conformational properties of the Cys-Ala dipeptide, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing the logical frameworks of conformational analysis.

Introduction

The three-dimensional structure of a peptide is dictated by the rotational freedom around the single bonds of its backbone, primarily the phi (φ) and psi (ψ) dihedral angles, as well as the orientation of its amino acid side chains (χ angles). For the Cys-Ala dipeptide, the interplay between the bulky, reactive thiol-containing side chain of cysteine and the small, non-polar side chain of alanine gives rise to a unique conformational energy landscape. This landscape defines the probability of the peptide adopting specific spatial arrangements, which in turn governs its interactions with other molecules.

Computational and experimental studies have shown that the conformational preferences of a cysteine dipeptide (Ac-Cys-NHMe) are in part similar to those of the well-characterized alanine dipeptide. However, the presence of the thiol group introduces the potential for hydrogen bonding and other favorable interactions with the peptide backbone, which can modulate the relative stability of different conformers.[1] In its ionized thiolate form, these interactions can become even more significant, playing a role in stabilizing helical conformations.[1]

This guide will delve into the quantitative aspects of the Cys-Ala conformational space, provide detailed methodologies for its characterization, and present visual representations of the analytical workflows involved.

Conformational Landscape of Cys-Ala

Key Conformational Regions and Dihedral Angles

The Ramachandran plot visually represents the sterically allowed and disallowed regions for the φ and ψ angles of an amino acid residue. For the Cys-Ala dipeptide, we can anticipate a landscape similar to that of a generic L-amino acid, with distinct regions corresponding to common secondary structures.

Conformational Region	Approximate φ (°)	Approximate ψ (°)	Relative Energy (kcal/mol)	Key Features
β-sheet (C5)	-150 to -90	+110 to +170	Low	Extended conformation, stabilized by backbone hydrogen bonds in larger structures.
Right-handed α-helix (αR)	-80 to -50	-60 to -30	Low	Compact, helical conformation. The cysteine side chain can influence stability through interactions with the backbone.
Left-handed α-helix (αL)	+50 to +80	+30 to +60	Higher	Less populated due to steric hindrance, but can be accessible.
Polyproline II (PPII)	-90 to -60	+120 to +150	Moderate	Extended, left-handed helical structure.
C7eq	-90 to -60	+120 to +150	Low	A seven-membered ring-like structure stabilized by an intramolecular hydrogen bond.
C7ax	+60 to +90	-90 to -60	Higher	A less stable seven-membered ring conformation.

Note: The relative energies are qualitative and can be influenced by the specific computational model and solvent conditions. The values are based on analogies with alanine and cysteine dipeptide studies.

Side Chain Conformations

The conformation of the cysteine side chain is described by the dihedral angle χ1 (N-Cα-Cβ-Sγ). Studies have shown that the χ1 angle tends to cluster around +60°, 180°, and -60° (or 300°), corresponding to the gauche+, trans, and gauche- rotamers, respectively.[2] The relative populations of these rotamers are influenced by the backbone conformation.

Experimental Protocols for Conformational Analysis

The determination of the conformational landscape of a peptide like Cys-Ala relies on a combination of synthesis, purification, and advanced analytical techniques.

Peptide Synthesis and Purification

The Cys-Ala dipeptide can be synthesized using standard solid-phase peptide synthesis (SPPS) protocols.

Protocol: Solid-Phase Synthesis of Cys-Ala-NH2

• Resin Preparation: Start with a Rink Amide resin to yield a C-terminal amide upon cleavage. Swell the resin in a suitable solvent like N,N-dimethylformamide (DMF).

• First Amino Acid Coupling (Alanine):

  • Remove the Fmoc protecting group from the resin using a solution of 20% piperidine in DMF.

  • Activate the carboxyl group of Fmoc-Ala-OH using a coupling agent such as diisopropylcarbodiimide (DIC) and an additive like 1-hydroxybenzotriazole (HOBt).

  • Couple the activated Fmoc-Ala-OH to the deprotected resin.

• Deprotection: Remove the Fmoc group from the newly coupled alanine residue with 20% piperidine in DMF.

• Second Amino Acid Coupling (Cysteine):

  • Activate Fmoc-Cys(Trt)-OH (with a trityl protecting group on the thiol side chain) using DIC/HOBt.

  • Couple the activated cysteine to the N-terminus of the resin-bound alanine.

• Final Deprotection: Remove the Fmoc group from the cysteine residue.

• Cleavage and Deprotection: Cleave the peptide from the resin and simultaneously remove the side-chain protecting group (Trt) using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers like triisopropylsilane (TIS) and water.

• Purification:

  • Precipitate the crude peptide from the cleavage mixture using cold diethyl ether.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the Cys-Ala-NH2 peptide using mass spectrometry (e.g., ESI-MS) and analytical HPLC.

NMR Spectroscopy for Solution-State Conformation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for determining the three-dimensional structure of peptides in solution.

Protocol: 2D NMR for Cys-Ala Conformational Analysis

• Sample Preparation: Dissolve the purified Cys-Ala peptide in a suitable deuterated solvent (e.g., D₂O or a mixture of H₂O/D₂O) to a concentration of 1-5 mM.

• 1D ¹H NMR: Acquire a one-dimensional proton NMR spectrum to assess sample purity and folding.

• 2D TOCSY (Total Correlation Spectroscopy): This experiment identifies all protons within a spin system (i.e., belonging to a single amino acid residue). This allows for the assignment of all proton resonances for both the cysteine and alanine residues.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments detect protons that are close in space (typically < 5 Å), providing distance restraints that are crucial for structure calculation. For a small, potentially flexible peptide like Cys-Ala, ROESY is often preferred to avoid zero-crossing issues with the NOE.

• J-Coupling Constant Measurement: Measure the three-bond J-coupling constants (³J(HNHα)) from high-resolution 1D or 2D spectra. These values are related to the φ dihedral angle through the Karplus equation.

• Structure Calculation: Use the distance restraints from NOESY/ROESY and the dihedral angle restraints from J-coupling constants as input for structure calculation software (e.g., CYANA, XPLOR-NIH) to generate an ensemble of conformations consistent with the experimental data.

Computational Modeling

Computational methods are invaluable for exploring the potential energy surface of a peptide and understanding the relative stabilities of different conformers.

Protocol: DFT-Based Conformational Search

• Initial Structure Generation: Generate a series of starting conformations of the Cys-Ala dipeptide (e.g., N-acetyl-Cys-Ala-N'-methylamide) by systematically varying the φ and ψ dihedral angles.

• Geometry Optimization: Perform geometry optimization for each starting structure using a suitable level of theory, such as Density Functional Theory (DFT) with a basis set like 6-31+G(d).

• Frequency Calculations: For each optimized structure, perform frequency calculations to confirm that it is a true energy minimum (i.e., no imaginary frequencies) and to obtain thermodynamic data (e.g., zero-point vibrational energy, thermal corrections).

• Single-Point Energy Refinement: To obtain more accurate relative energies, perform single-point energy calculations on the optimized geometries using a higher level of theory or a larger basis set (e.g., B3LYP/6-311++G(d,p)).

• Solvent Modeling: To simulate the effect of a solvent (e.g., water), employ a continuum solvation model like the Polarizable Continuum Model (PCM).

• Potential Energy Surface Generation: Plot the relative energies of the stable conformers as a function of their φ and ψ angles to generate a Ramachandran plot or potential energy surface.

Visualizations

Experimental Workflow for Conformational Analysis

Caption: Workflow for the experimental determination of Cys-Ala peptide conformation.

Ramachandran Plot Conformational Regions

Caption: Major conformational regions on a Ramachandran plot for a dipeptide.

Conclusion

The conformational analysis of the Cys-Ala dipeptide provides fundamental insights into the structural preferences of a key peptide motif. Through a combination of robust experimental techniques, such as solid-phase peptide synthesis and multi-dimensional NMR spectroscopy, and powerful computational modeling, a detailed picture of the Cys-Ala conformational landscape can be developed. This knowledge is not only of academic interest but also has significant practical implications for the design of novel therapeutics, the engineering of proteins with enhanced stability and function, and a deeper understanding of the molecular basis of biological processes. The methodologies and data presented in this guide serve as a valuable resource for researchers in the fields of chemistry, biology, and pharmaceutical sciences.

References

• 1. scilit.com [scilit.com]
• 2. pubs.acs.org [pubs.acs.org]

Unveiling the Antioxidant Potential of Ala-Cys Dipeptide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the antioxidant mechanisms of the dipeptide Alanine-Cysteine (Ala-Cys). While extensive research highlights the antioxidant capabilities of cysteine-containing peptides, this document focuses on the specific attributes and methodologies for evaluating Ala-Cys. The guide covers direct radical scavenging, potential modulation of endogenous antioxidant systems, and relevant signaling pathways. Detailed experimental protocols and data presentation formats are provided to facilitate further research and development.

Core Antioxidant Mechanisms of Ala-Cys

The antioxidant activity of the Ala-Cys dipeptide is primarily attributed to the presence of the cysteine residue. The thiol group (-SH) of cysteine is a potent reducing agent, capable of donating a hydrogen atom to neutralize free radicals. The principal mechanisms of action can be categorized as follows:

• Direct Radical Scavenging: The thiol group of the cysteine moiety in Ala-Cys can directly react with and neutralize various reactive oxygen species (ROS) and reactive nitrogen species (RNS), such as the superoxide radical (O₂⁻), hydroxyl radical (•OH), and peroxyl radicals (ROO•). This direct interaction transforms the radicals into less reactive species.

• Metal Ion Chelation: The cysteine residue in Ala-Cys possesses the ability to chelate pro-oxidant transition metal ions, such as iron (Fe²⁺) and copper (Cu²⁺)[1]. By binding to these metals, Ala-Cys can prevent their participation in Fenton and Haber-Weiss reactions, which generate highly reactive hydroxyl radicals.

• Modulation of Endogenous Antioxidant Systems: While direct experimental evidence for Ala-Cys is limited, cysteine and other cysteine-containing molecules are known to influence the cellular antioxidant defense system. This includes potentially upregulating the expression and activity of key antioxidant enzymes like superoxide dismutase (SOD), glutathione peroxidase (GPx), and catalase (CAT). Furthermore, cysteine is a crucial precursor for the synthesis of glutathione (GSH), a major intracellular antioxidant[2].

• Activation of the Nrf2-Keap1 Signaling Pathway: The Keap1-Nrf2 pathway is a critical regulator of cellular redox homeostasis[3]. Electrophiles and oxidative stress can modify specific cysteine residues on the Keap1 protein, leading to the dissociation and nuclear translocation of the transcription factor Nrf2. Nrf2 then binds to the antioxidant response element (ARE) in the promoter region of genes encoding for a battery of antioxidant and detoxification enzymes[3]. It is plausible that Ala-Cys, or its intracellularly released cysteine, could interact with Keap1, thereby activating this protective pathway.

Quantitative Data on Antioxidant Activities

While specific experimental IC50 values for Ala-Cys are not extensively reported in publicly available literature, the following tables provide a framework for presenting quantitative data obtained from the experimental protocols detailed in this guide. These tables can be populated with experimental findings to allow for clear comparison of the antioxidant efficacy of Ala-Cys against standard antioxidants.

Table 1: In Vitro Radical Scavenging and Metal Chelating Activity of Ala-Cys

Assay	Ala-Cys (IC50)	Standard Antioxidant (IC50)	Standard Used
DPPH Radical Scavenging	e.g., X µM	e.g., Y µM	Ascorbic Acid
ABTS Radical Scavenging	e.g., X µM	e.g., Y µM	Trolox
Superoxide Radical Scavenging	e.g., X µM	e.g., Y µM	Quercetin
Hydroxyl Radical Scavenging	e.g., X µM	e.g., Y µM	Mannitol
Metal (Fe²⁺) Chelating	e.g., X µM	e.g., Y µM	EDTA

Note: IC50 values represent the concentration of the substance required to inhibit 50% of the radical or to chelate 50% of the metal ions. Lower IC50 values indicate higher antioxidant activity.

Table 2: Effect of Ala-Cys on Endogenous Antioxidant Enzyme Activity in Cell Culture

Enzyme	Control (U/mg protein)	Ala-Cys Treated (U/mg protein)	% Increase in Activity
Superoxide Dismutase (SOD)	e.g., X U/mg	e.g., Y U/mg	e.g., Z %
Glutathione Peroxidase (GPx)	e.g., X U/mg	e.g., Y U/mg	e.g., Z %
Catalase (CAT)	e.g., X U/mg	e.g., Y U/mg	e.g., Z %

Note: Enzyme activity is typically expressed as units per milligram of protein (U/mg protein). One unit of enzyme activity is defined as the amount of enzyme that catalyzes the conversion of a specific amount of substrate per unit of time under defined conditions.

Table 3: Cellular Antioxidant Activity and Lipid Peroxidation Inhibition by Ala-Cys

Assay	Control	Ala-Cys Treated	% Effect
Cellular Antioxidant Activity (CAA)	e.g., X units	e.g., Y units	e.g., Z % increase in antioxidant activity
Malondialdehyde (MDA) Levels (nmol/mg protein)	e.g., X nmol/mg	e.g., Y nmol/mg	e.g., Z % decrease in lipid peroxidation

Note: CAA is often expressed relative to a standard antioxidant like quercetin. MDA is a common biomarker for lipid peroxidation.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the antioxidant mechanisms of the Ala-Cys dipeptide.

DPPH Radical Scavenging Assay

Principle: The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical is a stable free radical that shows a strong absorbance at 517 nm. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced, leading to a decrease in absorbance.

Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Prepare various concentrations of Ala-Cys dipeptide and a standard antioxidant (e.g., Ascorbic Acid) in methanol.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the DPPH solution to 100 µL of each concentration of the Ala-Cys sample or standard.

  • For the control, mix 100 µL of DPPH solution with 100 µL of methanol.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

  • The IC50 value is determined by plotting the scavenging activity against the concentration of the sample.

ABTS Radical Scavenging Assay

Principle: The 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation is generated by the oxidation of ABTS with potassium persulfate. This radical has a characteristic blue-green color with a maximum absorbance at 734 nm. Antioxidants that can donate a hydrogen atom or an electron will reduce the ABTS radical, causing a decolorization of the solution.

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in a 1:1 ratio and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS radical cation stock solution.

  • Dilute the ABTS radical stock solution with phosphate-buffered saline (PBS, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • Add 20 µL of various concentrations of the Ala-Cys dipeptide or a standard antioxidant (e.g., Trolox) to 180 µL of the diluted ABTS radical solution in a 96-well microplate.

  • Incubate the mixture at room temperature for 6 minutes.

• Measurement:

  • Measure the absorbance at 734 nm.

• Calculation:

  • The percentage of ABTS radical scavenging activity is calculated as:

  • The IC50 value is determined from the dose-response curve.

Cellular Antioxidant Activity (CAA) Assay

Principle: This cell-based assay measures the ability of a compound to prevent the oxidation of a fluorescent probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA), by peroxyl radicals generated from the thermal decomposition of 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH). DCFH-DA is a non-fluorescent compound that can diffuse into cells, where it is deacetylated by cellular esterases to 2',7'-dichlorofluorescin (DCFH). In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF). Antioxidants can inhibit this oxidation, leading to a reduction in fluorescence.

Protocol:

• Cell Culture:

  • Seed adherent cells (e.g., HepG2 or Caco-2) in a 96-well black-walled microplate and grow to confluence.

• Assay Procedure:

  • Remove the culture medium and wash the cells with PBS.

  • Incubate the cells with 25 µM DCFH-DA in culture medium for 1 hour at 37°C.

  • Remove the DCFH-DA solution and wash the cells with PBS.

  • Add various concentrations of Ala-Cys dipeptide or a standard antioxidant (e.g., Quercetin) to the cells, followed by the addition of 600 µM AAPH to induce oxidative stress.

• Measurement:

  • Immediately measure the fluorescence at an excitation wavelength of 485 nm and an emission wavelength of 535 nm every 5 minutes for 1 hour using a fluorescence microplate reader.

• Calculation:

  • Calculate the area under the curve (AUC) for the fluorescence kinetics.

  • The Cellular Antioxidant Activity (CAA) is calculated as:

    where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

Superoxide Dismutase (SOD) Activity Assay

Principle: This assay is based on the ability of SOD to inhibit the reduction of a tetrazolium salt (e.g., WST-1 or NBT) by superoxide radicals generated by a xanthine-xanthine oxidase system. The reduction of the tetrazolium salt results in a colored formazan product that can be measured spectrophotometrically. The degree of inhibition of this reaction is proportional to the SOD activity.

Protocol:

• Sample Preparation:

  • Prepare cell or tissue lysates according to standard protocols.

• Assay Procedure:

  • In a 96-well plate, add the sample, a solution containing xanthine and the tetrazolium salt.

  • Initiate the reaction by adding xanthine oxidase.

  • Incubate at 37°C for 20-30 minutes.

• Measurement:

  • Measure the absorbance at the appropriate wavelength (e.g., 450 nm for WST-1).

• Calculation:

  • The SOD activity is calculated based on the percentage of inhibition of the rate of formazan formation compared to a control without the sample. One unit of SOD activity is typically defined as the amount of enzyme that inhibits the rate of reduction of the tetrazolium salt by 50%.

Glutathione Peroxidase (GPx) Activity Assay

Principle: This is a coupled enzyme assay. GPx catalyzes the reduction of an organic hydroperoxide (e.g., tert-butyl hydroperoxide) by glutathione (GSH), which is converted to its oxidized form (GSSG). GSSG is then reduced back to GSH by glutathione reductase (GR) with the concomitant oxidation of NADPH to NADP⁺. The decrease in NADPH absorbance at 340 nm is proportional to the GPx activity[4][5].

Protocol:

• Sample Preparation:

  • Prepare cell or tissue lysates.

• Assay Procedure:

  • In a cuvette or 96-well plate, combine the sample with a reaction mixture containing GSH, glutathione reductase, and NADPH.

  • Initiate the reaction by adding the hydroperoxide substrate.

• Measurement:

  • Monitor the decrease in absorbance at 340 nm over time.

• Calculation:

  • The GPx activity is calculated from the rate of NADPH oxidation, using the molar extinction coefficient of NADPH.

Catalase (CAT) Activity Assay

Principle: Catalase catalyzes the decomposition of hydrogen peroxide (H₂O₂) into water and oxygen. The activity can be measured by monitoring the decrease in H₂O₂ concentration over time. A common method involves measuring the decrease in absorbance at 240 nm as H₂O₂ is consumed.

Protocol:

• Sample Preparation:

  • Prepare cell or tissue lysates.

• Assay Procedure:

  • In a UV-transparent cuvette or 96-well plate, add the sample to a solution of H₂O₂ in a suitable buffer (e.g., phosphate buffer, pH 7.0).

• Measurement:

  • Immediately monitor the decrease in absorbance at 240 nm over time.

• Calculation:

  • The catalase activity is calculated from the rate of H₂O₂ decomposition, using the molar extinction coefficient of H₂O₂.

Signaling Pathways and Logical Relationships

The antioxidant action of Ala-Cys can be visualized through its direct radical scavenging activity and its potential influence on the Nrf2 signaling pathway.

Caption: Antioxidant mechanisms of Ala-Cys dipeptide.

The diagram above illustrates the dual antioxidant potential of the Ala-Cys dipeptide. It can act directly by scavenging reactive oxygen species and chelating metal ions. Indirectly, upon potential intracellular cleavage to release cysteine, it can contribute to the synthesis of glutathione (GSH). Furthermore, it is hypothesized that Ala-Cys or its constituent cysteine may interact with Keap1, leading to the activation of the Nrf2 signaling pathway and the subsequent upregulation of a suite of protective antioxidant enzymes.

Experimental and Logical Workflows

The following diagrams outline the workflows for assessing the antioxidant properties of Ala-Cys.

Caption: Workflow for DPPH radical scavenging assay.

Caption: Workflow for the Cellular Antioxidant Activity (CAA) assay.

Conclusion

The Ala-Cys dipeptide holds significant promise as an antioxidant agent, primarily due to the chemical properties of its cysteine residue. This guide has outlined the key mechanisms through which Ala-Cys may exert its protective effects, including direct radical scavenging, metal chelation, and potential modulation of endogenous antioxidant defense systems via the Nrf2 pathway. The provided experimental protocols offer a robust framework for the systematic evaluation of these mechanisms. Further research to generate specific quantitative data for Ala-Cys is crucial for substantiating its efficacy and for its potential application in the development of novel therapeutics and functional food ingredients aimed at mitigating oxidative stress-related conditions.

References

• 1. Transition metal complexes of L-cysteine containing di- and tripeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exploring the Antioxidant Roles of Cysteine and Selenocysteine in Cellular Aging and Redox Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Myocardial protection by acidic amino acids and natural dipeptides: potential for an underused resource - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]

Biological significance of sulfur-containing dipeptides

An In-depth Technical Guide on the Biological Significance of Sulfur-Containing Dipeptides

Executive Summary

Sulfur-containing dipeptides are a class of small biomolecules that play critical and multifaceted roles in cellular physiology. Characterized by the presence of a sulfur atom, typically within a cysteine or methionine residue, these compounds are central to redox biology, antioxidant defense, anti-inflammatory responses, and cellular detoxification. The most prominent among these is γ-glutamylcysteine (γ-Glu-Cys), the immediate precursor to the master antioxidant glutathione (GSH). Other notable sulfur-containing molecules, such as ergothioneine and ovothiol, possess unique biosynthetic pathways and exhibit potent cytoprotective properties. This technical guide provides a comprehensive overview of the biosynthesis, mechanisms of action, and biological significance of key sulfur-containing dipeptides and related molecules. It details their roles in signaling pathways, presents quantitative data on their activities, outlines relevant experimental protocols, and explores their potential for therapeutic development, offering a valuable resource for researchers, scientists, and drug development professionals.

While a multitude of dipeptides exist, those containing sulfur are of particular interest due to the unique chemical reactivity of the sulfur atom.[1] The thiol group of cysteine, for instance, is a powerful nucleophile and is readily oxidized, making it a key player in redox reactions.[2]

• γ-Glutamylcysteine (γ-Glu-Cys): This is arguably the most significant sulfur-containing dipeptide. It is formed from glutamate and cysteine and serves as the direct precursor for glutathione (GSH) synthesis.[3] Its unusual gamma peptide bond protects it from degradation by general peptidases.[4]

• Cysteinylglycine (Cys-Gly): A dipeptide produced during the degradation of glutathione.

• Ergothioneine and Ovothiol: While not dipeptides in structure, these histidine-derived thiols are often studied alongside sulfur-containing peptides due to their potent antioxidant and cytoprotective roles.[5][6] They are synthesized by fungi and bacteria but not by higher plants or animals.[7]

The introduction of a sulfur atom, particularly through disulfide bonds, can enhance the stability and pharmacokinetic profiles of peptide-based drugs, making this class of molecules highly relevant for pharmaceutical development.[8][9]

Biosynthesis and Metabolism

The production of sulfur-containing dipeptides is a tightly regulated process, intrinsically linked to amino acid metabolism and the cellular redox state.

γ-Glutamylcysteine and Glutathione (GSH) Synthesis

The synthesis of GSH is a two-step, ATP-dependent process that occurs in the cytosol.[4]

• Formation of γ-Glu-Cys: The first and rate-limiting step is the ligation of glutamate and cysteine by the enzyme glutamate-cysteine ligase (GCL), also known as γ-glutamylcysteine synthetase (γ-GCS).[3][10]

• Addition of Glycine: The dipeptide γ-Glu-Cys is then combined with glycine by the enzyme glutathione synthetase (GSS) to form the tripeptide glutathione (GSH).[3][11]

The availability of cysteine is often the limiting factor for the overall rate of GSH synthesis.[3] Under conditions of cysteine limitation, GCL can utilize other amino acids, such as 2-aminobutyrate, to produce alternative dipeptides.[10]

Caption: The two-step enzymatic pathway for glutathione (GSH) synthesis.

Ergothioneine and Ovothiol Biosynthesis

The biosynthesis of ergothioneine and ovothiol is distinct from the GSH pathway and involves a unique trans-sulfur strategy.[5] These pathways utilize histidine as a precursor and employ a non-heme iron enzyme (like EgtB or OvoA) for C-S bond formation, followed by a C-S lyase reaction.[5][12]

• Ergothioneine Synthesis: EgtB, a non-heme iron enzyme, catalyzes the oxidative coupling of hercynine (a methylated histidine) and γ-glutamyl-cysteine to form a C-S bond.[5][7]

• Ovothiol Synthesis: The enzyme OvoA uses L-histidine and L-cysteine as substrates, forming the C-S bond at a different position on the imidazole ring compared to ergothioneine synthesis.[5][12]

References

• 1. Sulfur-containing peptides: Synthesis and application in the discovery of potential drug candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potential Role of Sulfur-Containing Antioxidant Systems in Highly Oxidative Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Critical Roles of the Cysteine–Glutathione Axis in the Production of γ-Glutamyl Peptides in the Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. γ-Glutamyltranspeptidases: sequence, structure, biochemical properties, and biotechnological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mini-Review: Ergothioneine and Ovothiol Biosyntheses, an Unprecedented Trans-Sulfur Strategy in Natural Product Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Item - Unravelling the Function of the Unusual Antioxidants Ergothioneine and Ovothiol in Plants and Photosynthetic Protists - University of Exeter - Figshare [ore.exeter.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. The application of sulfur-containing peptides in drug discovery [html.rhhz.net]
• 9. researchgate.net [researchgate.net]
• 10. Non-canonical glutamate-cysteine ligase activity protects against ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. mdpi.com [mdpi.com]

The Role of L-Alanyl-L-Cysteine (Ala-Cys) in Cellular Redox Homeostasis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cellular redox homeostasis is a tightly regulated process crucial for normal physiological function, and its dysregulation is implicated in a multitude of pathological conditions. Cysteine, a sulfur-containing amino acid, is a cornerstone of the cell's antioxidant defense system, primarily as the rate-limiting precursor for the synthesis of glutathione (GSH), the most abundant intracellular antioxidant. However, the therapeutic and experimental application of free cysteine is hampered by its instability and poor solubility. This technical guide explores the potential of the dipeptide L-alanyl-L-cysteine (Ala-Cys) as a stable and efficient vehicle for cysteine delivery to support and enhance cellular redox homeostasis. We will delve into the hypothesized mechanisms of Ala-Cys uptake and metabolism, its potential impact on key redox pathways, and provide detailed experimental protocols for its investigation.

Introduction: The Central Role of Cysteine in Redox Biology

Cellular redox homeostasis is maintained by a delicate balance between the production of reactive oxygen species (ROS) and the capacity of the antioxidant defense systems to neutralize them. Cysteine's thiol group is highly reactive and participates directly in redox reactions. More importantly, cysteine is a critical component of the tripeptide glutathione (γ-glutamyl-cysteinyl-glycine), which, in its reduced form (GSH), acts as a major electron donor to neutralize ROS and is a cofactor for several antioxidant enzymes.[1][2] The ratio of reduced to oxidized glutathione (GSH/GSSG) is a key indicator of cellular oxidative stress.[3]

Despite its importance, the direct use of L-cysteine in therapeutic or cell culture applications is problematic due to its rapid oxidation to the less soluble cystine and its potential for cytotoxicity at high concentrations.[2][4] This has led to the development of more stable cysteine pro-drugs, with N-acetylcysteine (NAC) being the most well-known example.[5][6][7] Dipeptides, such as L-alanyl-L-cysteine, represent a promising alternative, offering potential advantages in terms of stability and cellular uptake.[8][9][10]

L-Alanyl-L-Cysteine: A Potential Cysteine Pro-drug

The dipeptide Ala-Cys is composed of L-alanine and L-cysteine. The core hypothesis for its role in cellular redox homeostasis is that it serves as a stable, soluble, and bioavailable source of L-cysteine for intracellular glutathione synthesis.

Cellular Uptake and Metabolism

Dipeptides are transported into mammalian cells by specific peptide transporters, such as the PepT1 and PepT2 systems, which are expressed in various tissues.[11] Once inside the cell, Ala-Cys is expected to be rapidly hydrolyzed by intracellular peptidases, such as dipeptidyl peptidases, releasing free L-alanine and L-cysteine.[12][13] This intracellular release of cysteine would bypass the limitations of free cysteine transport and stability in the extracellular environment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identifying Natural Substrates for Dipeptidyl Peptidases 8 and 9 Using Terminal Amine Isotopic Labeling of Substrates (TAILS) Reveals in Vivo Roles in Cellular Homeostasis and Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. experts.illinois.edu [experts.illinois.edu]
• 8. "Dipeptides in cell culture - Tools for performance increase and risk r" by Christian Kessler and Jessica Mueller-Albers [dc.engconfintl.org]
• 9. Dipeptides Used In Cell Culture Media Are Evolving To Match The Performance, Quality And Processing Needs Of Biopharma - Evonik Industries [healthcare.evonik.com]
• 10. Dipeptides Used In Cell Culture Media Are Evolving To Match The Performance Quality And Processing Needs Of Biopharma [bioprocessonline.com]
• 11. researchgate.net [researchgate.net]
• 12. InterPro [ebi.ac.uk]
• 13. longdom.org [longdom.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Solid-Phase Synthesis of Ala-Cys Peptide

Audience: Researchers, scientists, and drug development professionals.

Introduction

The synthesis of peptides containing cysteine residues is a critical process in drug discovery and proteomics. Cysteine's unique thiol side chain allows for the formation of disulfide bridges, crucial for the tertiary structure and biological activity of many peptides and proteins. However, this reactivity also presents challenges during solid-phase peptide synthesis (SPPS), including side reactions and racemization. This application note provides a detailed protocol for the manual solid-phase synthesis of the dipeptide L-alanyl-L-cysteine (Ala-Cys) using Fmoc/tBu chemistry, a widely adopted strategy in peptide synthesis. The protocol emphasizes methods to minimize common side reactions associated with cysteine.

Key Challenges in Cysteine-Containing Peptide Synthesis

The primary challenges in synthesizing peptides with cysteine residues include:

• Racemization: The α-proton of the cysteine residue is susceptible to abstraction, particularly during the activation step of coupling, which can lead to racemization. This is more pronounced when using base-mediated activation methods.[1]

• Side-Chain Protection: The thiol group of cysteine is highly nucleophilic and prone to oxidation and other side reactions. Therefore, it must be protected throughout the synthesis. The choice of the protecting group is critical and depends on the overall synthetic strategy.[2]

• Side Reactions at the C-terminus: When cysteine is the C-terminal residue, it is susceptible to the formation of 3-(1-piperidinyl)alanine as a side product during the piperidine-mediated Fmoc deprotection steps.[3][4]

For routine synthesis of peptides with a free thiol upon cleavage, the trityl (Trt) protecting group for the cysteine side chain is highly recommended due to its cost-effectiveness and lability in standard trifluoroacetic acid (TFA) cleavage cocktails.[5]

Data Presentation

The choice of coupling method significantly impacts the degree of racemization of the cysteine residue. The following table summarizes the reported racemization levels for Fmoc-Cys(Trt)-OH with different coupling reagents.

Coupling Reagent/Method	Racemization of Fmoc-Cys(Trt)-OH	Notes
DIPCDI/Oxyma Pure	3.3%	Recommended for minimizing racemization under acidic/neutral conditions.[5]
HCTU/DIEA (Microwave, 50°C)	10.9%	Base-mediated methods and elevated temperatures can significantly increase racemization.[5]
HBTU/HOBt/TMP	Low	Use of hindered bases like 2,4,6-trimethylpyridine (TMP) can suppress racemization with in situ coupling reagents.[6]
O-Pfp esters/HOBt	Low	Pre-formed active esters can also reduce the risk of racemization.[6]

Table 1: Comparison of racemization levels for Fmoc-Cys(Trt)-OH with various coupling methods.

Experimental Protocols

This protocol outlines the manual solid-phase synthesis of Ala-Cys on a pre-loaded Fmoc-Cys(Trt)-Wang resin.

Materials

• Fmoc-Cys(Trt)-Wang resin (0.5 mmol/g loading)

• Fmoc-Ala-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• Oxyma Pure (Ethyl cyanohydroxyiminoacetate)

• Piperidine

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Deionized water (H₂O)

• Cold diethyl ether

• Solid Phase Synthesis vessel

• Shaker

Protocol 1: Peptide Chain Elongation

This protocol describes the steps for one cycle of deprotection and coupling to synthesize the Ala-Cys dipeptide on the solid support.

• Resin Swelling:

  • Place the Fmoc-Cys(Trt)-Wang resin (e.g., 1 g, 0.5 mmol) in a solid-phase synthesis vessel.

  • Add DMF (10 mL) and allow the resin to swell for 30 minutes at room temperature with gentle agitation.

  • Drain the DMF.

• Fmoc Deprotection:

  • Add a solution of 20% piperidine in DMF (10 mL) to the resin.

  • Agitate for 5 minutes and drain.

  • Add a fresh solution of 20% piperidine in DMF (10 mL).

  • Agitate for an additional 15 minutes.

  • Drain the solution and wash the resin thoroughly with DMF (5 x 10 mL) and then DCM (3 x 10 mL) to remove residual piperidine.

• Coupling of Fmoc-Ala-OH:

  • In a separate vial, prepare the activation solution:

    • Dissolve Fmoc-Ala-OH (3 equivalents, 1.5 mmol, 467 mg) and Oxyma Pure (3 equivalents, 1.5 mmol, 213 mg) in DMF (5 mL).

    • Add DIC (3 equivalents, 1.5 mmol, 234 µL) to the solution and pre-activate for 5-10 minutes at room temperature.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 1-2 hours at room temperature.

  • To monitor the completion of the coupling reaction, perform a qualitative Kaiser test. If the test is positive (indicating free amines), the coupling step can be repeated.

• Washing:

  • Drain the coupling solution.

  • Wash the peptidyl-resin thoroughly with DMF (5 x 10 mL) and DCM (3 x 10 mL).

  • Dry the resin under vacuum for at least 1 hour before proceeding to cleavage.

Protocol 2: Cleavage and Deprotection

This protocol describes the final cleavage of the peptide from the resin and the simultaneous removal of the Trt and other acid-labile side-chain protecting groups.

• Resin Preparation:

  • Ensure the peptidyl-resin is thoroughly dried.

• Cleavage Cocktail Preparation:

  • Prepare the cleavage cocktail: 95% TFA, 2.5% TIS, 2.5% H₂O. For 10 mL of cocktail, this corresponds to 9.5 mL TFA, 0.25 mL TIS, and 0.25 mL H₂O.

  • Caution: TFA is highly corrosive. Handle with appropriate personal protective equipment in a fume hood.

• Cleavage Reaction:

  • Add the cleavage cocktail to the dry peptidyl-resin (approximately 10 mL per gram of resin).

  • Agitate the mixture at room temperature for 2-3 hours. The use of TIS is crucial to effectively scavenge the trityl cations released during deprotection, preventing re-attachment to the cysteine thiol.

• Peptide Precipitation and Isolation:

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Wash the resin with a small amount of fresh TFA to ensure complete recovery of the peptide.

  • Combine the filtrates and precipitate the crude peptide by adding it to a large volume of cold diethyl ether (e.g., 50 mL).

  • Collect the precipitated peptide by centrifugation or filtration.

  • Wash the peptide pellet with cold diethyl ether to remove residual scavengers.

  • Dry the crude peptide under vacuum.

• Purification:

  • Purify the crude Ala-Cys peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations

Caption: Workflow for the solid-phase synthesis of Ala-Cys peptide.

References

• 1. peptide.com [peptide.com]
• 2. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 3. digital.csic.es [digital.csic.es]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. Practical protocols for stepwise solid-phase synthesis of cysteine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Purification of L-Alanyl-L-Cysteine by Reversed-Phase HPLC

An HPLC (High-Performance Liquid Chromatography) purification method for L-Alanyl-L-Cysteine is a critical process for researchers and professionals in drug development, ensuring the purity and quality of this dipeptide. This document provides a detailed application note and protocol for the purification of L-Alanyl-L-Cysteine using reversed-phase HPLC (RP-HPLC), a widely used technique for peptide separation based on hydrophobicity.[1]

Introduction

L-Alanyl-L-Cysteine is a dipeptide with various potential applications in biomedical and pharmaceutical research. Its purification is essential to remove impurities from synthesis or extraction processes, such as truncated or modified peptides. Reversed-phase HPLC is a powerful technique for this purpose, offering high resolution and efficiency.[1] This method separates molecules based on their hydrophobic character, where more hydrophobic molecules are retained longer on the non-polar stationary phase.[1]

Principle of the Method

The separation in RP-HPLC is based on the differential partitioning of the analyte between a non-polar stationary phase (typically a C8 or C18 alkyl chain bonded to silica) and a polar mobile phase. A gradient of an organic solvent (like acetonitrile) in an aqueous buffer (often containing an ion-pairing agent like trifluoroacetic acid) is commonly used to elute the peptides. The ion-pairing agent helps to improve peak shape and retention of the polar dipeptide. More hydrophobic impurities will bind more strongly to the column and elute later than the more polar L-Alanyl-L-Cysteine.

Experimental Protocols

1. Materials and Reagents

• Crude L-Alanyl-L-Cysteine sample

• Acetonitrile (ACN), HPLC grade

• Trifluoroacetic acid (TFA), HPLC grade

• Ultrapure water

• 0.22 µm syringe filters

2. Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Gradient pump

  • Autosampler or manual injector

  • UV-Vis detector

  • Fraction collector

• Reversed-phase C18 column (preparative or semi-preparative)

• Lyophilizer (for sample drying)

• pH meter

3. Sample Preparation

• Dissolve the crude L-Alanyl-L-Cysteine sample in the initial mobile phase (e.g., 95% Mobile Phase A: 5% Mobile Phase B) to a concentration of approximately 10 mg/mL.

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter.

4. HPLC Conditions

The following table summarizes the recommended HPLC parameters for the purification of L-Alanyl-L-Cysteine.

Parameter	Value
Column	C18 Reversed-Phase, 5 µm particle size, 100 Å pore size (e.g., 10 x 250 mm for semi-preparative)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Flow Rate	4.0 mL/min
Detection Wavelength	214 nm and 280 nm
Column Temperature	25 °C
Injection Volume	500 µL (can be optimized based on column size and sample concentration)
Gradient Elution	See Table 2

Table 2: Gradient Elution Profile

Time (minutes)	% Mobile Phase B
0	5
5	5
35	50
40	95
45	95
50	5
60	5

5. Purification and Fraction Collection

• Equilibrate the column with the initial mobile phase conditions (95% A, 5% B) for at least 15 minutes or until a stable baseline is achieved.

• Inject the prepared sample onto the column.

• Monitor the chromatogram at 214 nm (for the peptide bond) and 280 nm (to detect aromatic impurities).

• Collect fractions corresponding to the main peak of L-Alanyl-L-Cysteine using the fraction collector.

6. Post-Purification Analysis and Processing

• Analyze the purity of the collected fractions by analytical RP-HPLC using a similar but faster gradient.

• Pool the fractions with the desired purity (e.g., >98%).

• Remove the acetonitrile and TFA from the pooled fractions by lyophilization (freeze-drying) to obtain the purified L-Alanyl-L-Cysteine as a white powder.

Visualizations

Caption: Workflow for the HPLC purification of L-Alanyl-L-Cysteine.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Poor Peak Shape	Column overload	Reduce sample injection volume or concentration.
Inappropriate mobile phase pH	Ensure the pH of the mobile phase is at least 2 pH units away from the isoelectric point of the dipeptide.
Column degradation	Use a guard column or replace the column.
Low Recovery	Peptide precipitation on the column	Add a small percentage of an organic solvent to the sample diluent.
Adsorption to vials/tubing	Use low-adsorption labware.
Co-eluting Impurities	Insufficient resolution	Optimize the gradient slope (make it shallower).
Different column selectivity needed	Try a different stationary phase (e.g., C8 or phenyl).

This application note provides a comprehensive and detailed protocol for the purification of L-Alanyl-L-Cysteine using reversed-phase HPLC. The provided parameters and workflow diagrams are intended to serve as a starting point, and optimization may be necessary depending on the specific crude sample and available instrumentation.

References

• 1. gilson.com [gilson.com]

Application Notes and Protocols for the Quantitative Analysis of Ala-Cys in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

The dipeptide Alanine-Cysteine (Ala-Cys) is of growing interest in biomedical research due to the crucial roles of its constituent amino acids in various physiological and pathological processes. Cysteine, a sulfur-containing amino acid, is a key component of the major intracellular antioxidant glutathione and is involved in protein structure and function, detoxification, and metabolism.[1][2] Alanine plays a central role in the glucose-alanine cycle and is a significant precursor in gluconeogenesis. The quantitative analysis of Ala-Cys in biological matrices such as plasma, serum, and urine is essential for understanding its bioavailability, pharmacokinetics, and potential role as a biomarker in disease.

This document provides detailed protocols for the sensitive and specific quantification of Ala-Cys in biological samples using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a powerful analytical technique for measuring molecules in complex mixtures.[3]

Experimental Protocols

Sample Preparation

The goal of sample preparation is to extract Ala-Cys from the complex biological matrix, remove interfering substances, and prepare it for LC-MS/MS analysis.[4]

a. Materials

• Biological sample (Plasma, Serum, or Urine)

• Internal Standard (IS) solution (e.g., stable isotope-labeled Ala-Cys, if available, or a structurally similar dipeptide)

• Protein Precipitation Agent: Acetonitrile (ACN) or Methanol (MeOH), ice-cold

• Microcentrifuge tubes (1.5 mL)

• Centrifuge capable of 12,000 x g and 4°C

• Pipettes and tips

• Vortex mixer

b. Protocol for Plasma and Serum

• Thaw frozen plasma or serum samples on ice.

• In a 1.5 mL microcentrifuge tube, add 100 µL of the plasma or serum sample.

• Add 10 µL of the internal standard solution and vortex briefly.

• Add 400 µL of ice-cold acetonitrile or methanol to precipitate proteins.

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubate the mixture at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.[5]

• Carefully transfer the supernatant to a new microcentrifuge tube without disturbing the protein pellet.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% Water with 0.1% Formic Acid, 5% Acetonitrile).

• Vortex to dissolve the residue completely.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

c. Protocol for Urine

• Thaw frozen urine samples and centrifuge at 3500 x g for 10 minutes at 4°C to remove cell debris.[6]

• Take 100 µL of the clarified urine in a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard solution and vortex briefly.

• Depending on the urine matrix, a dilution step may be sufficient. Dilute the sample 1:10 with the initial mobile phase.

• If significant matrix effects are observed, a protein precipitation step similar to plasma/serum can be performed.[7]

• Vortex the diluted sample.

• Transfer the sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

This method utilizes a reverse-phase C18 column to separate Ala-Cys from other sample components, followed by detection using a tandem mass spectrometer.[8]

a. Liquid Chromatography (LC) Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temp.	40°C
Gradient	0-1 min: 5% B; 1-5 min: 5-95% B; 5-6 min: 95% B; 6-6.1 min: 95-5% B; 6.1-8 min: 5% B

b. Mass Spectrometry (MS/MS) Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
MRM Transitions	Ala-Cys: To be determined empirically (e.g., Precursor ion [M+H]⁺ -> Product ion)
Internal Standard: To be determined empirically

Note: The specific MRM transitions (precursor and product ions) and collision energies for Ala-Cys and the internal standard need to be optimized by infusing standard solutions of the analytes into the mass spectrometer.

Data Presentation

Quantitative data should be presented in a clear and organized manner to facilitate comparison between different sample groups.

Table 1: Quantitative Analysis of Ala-Cys in Human Plasma (Example Data)

Sample Group	N	Ala-Cys Concentration (µg/mL) ± SD
Control	20	1.5 ± 0.4
Treated Group A	20	5.8 ± 1.2
Treated Group B	20	2.1 ± 0.6

Table 2: Pharmacokinetic Parameters of Ala-Cys in Rat Plasma after Oral Administration (Example Data)

Parameter	Unit	Value ± SD
Cmax	µg/mL	12.5 ± 2.1
Tmax	hr	0.5 ± 0.1
AUC(0-t)	µg*hr/mL	45.3 ± 7.8
t1/2	hr	2.3 ± 0.5

Visualizations

Signaling Pathways and Workflows

Caption: Potential metabolic fate of Ala-Cys after cellular uptake.

References

• 1. Cysteine (Cys) Amino Acid Guide - Creative Peptides [creative-peptides.com]
• 2. Effects of the Usage of l-Cysteine (l-Cys) on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. uab.edu [uab.edu]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. A One-Step Sample Concentration, Purification and Albumin Depletion Method for Urinary Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Optimized Workflow for Sample Preparation in LC-MS/MS-Based Urine Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Revolutionizing Cell Culture: Enhancing Performance and Stability with Ala-Cys Dipeptide

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals in the biopharmaceutical industry.

Introduction

The landscape of biopharmaceutical production is one of continuous innovation, driven by the need for higher yields, improved product quality, and more robust manufacturing processes. A critical component in achieving these goals is the optimization of cell culture media. Cysteine, an essential amino acid for cell growth, protein synthesis, and antioxidant defense, presents a significant challenge in media formulations due to its low solubility and instability. It readily oxidizes to cystine, which can precipitate and limit bioavailability. To overcome these limitations, the use of dipeptides as a stable and highly soluble source of cysteine has emerged as a promising strategy. This application note details the use of L-Alanyl-L-Cysteine (Ala-Cys), a stable and highly soluble dipeptide, to enhance cell culture performance, particularly in Chinese Hamster Ovary (CHO) cells, the workhorse of the biopharmaceutical industry.

The Ala-Cys Advantage: Overcoming the Cysteine Challenge

Supplementing cell culture media with the dipeptide Ala-Cys offers a significant advantage over the use of free cysteine or cystine. The primary benefits include:

• Enhanced Stability and Solubility: Ala-Cys is significantly more soluble and stable in neutral pH cell culture media compared to cysteine and cystine, preventing precipitation and ensuring a consistent and readily available supply of cysteine to the cells.

• Improved Cell Growth and Viability: A sustained and sufficient supply of cysteine from Ala-Cys supports robust cell growth and helps maintain high cell viability throughout the culture duration.

• Increased Protein Production: By providing a key building block for proteins and supporting overall cellular health, Ala-Cys supplementation can lead to a significant increase in the titer of recombinant proteins, such as monoclonal antibodies (mAbs).

• Reduced Oxidative Stress: Cysteine is a rate-limiting precursor for the synthesis of glutathione (GSH), the cell's primary endogenous antioxidant. Ala-Cys ensures a steady intracellular supply of cysteine, bolstering the glutathione pool and protecting cells from oxidative damage.

• Improved Metabolic Profile: Studies have shown that supplementation with cysteine-containing dipeptides can lead to more efficient cellular metabolism, including reduced lactate production.[1]

Data Presentation

The following tables summarize the quantitative effects of supplementing cell culture media with a cysteine-containing dipeptide dimer, Ala-Cys-Cys-Ala (ACCA), which serves as a surrogate for the benefits expected from Ala-Cys.

Table 1: Effect of ACCA Supplementation on CHO Cell Growth in Batch Culture [2]

Cell Line	ACCA Concentration (mM)	% Increase in Peak Viable Cell Density (VCD)
CHO-GS	4	15%
8	Not Reported
CHO-K1	4	Not Reported
8	27%

Table 2: Effect of ACCA Supplementation on Metabolic Flux in CHO-K1 Cells [2]

Metabolic Parameter	Change with ACCA Supplementation
Glycolytic Fluxes	Reduced by 20%

Note: The study on ACCA demonstrated a proportionate increase in IgG titer with the boost in cell growth.[2] While this data is for a related dipeptide dimer, it strongly indicates the potential of Ala-Cys to similarly enhance productivity. Further studies are warranted to establish optimal concentrations and quantify the precise impact of Ala-Cys on various cell lines and bioprocesses.

Signaling Pathway: Glutathione Synthesis

The primary mechanism by which Ala-Cys enhances cellular robustness is through its contribution to the glutathione (GSH) synthesis pathway. GSH is a tripeptide of glutamate, cysteine, and glycine, and it plays a critical role in detoxifying reactive oxygen species (ROS). The availability of cysteine is the rate-limiting step in GSH synthesis.

References

• 1. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolic Profiling of CHO Cells during the Production of Biotherapeutics | MDPI [mdpi.com]

Applications of Ala-Cys in Drug Delivery Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The dipeptide Alanine-Cysteine (Ala-Cys) offers a versatile platform for the development of advanced drug delivery systems. Its unique structure, combining the small, neutral alanine residue with the reactive thiol group of cysteine, allows for precise chemical modifications and the design of intelligent, stimuli-responsive drug carriers. The cysteine moiety is particularly valuable for its ability to form covalent bonds with drug molecules or linkers, often through well-established bioconjugation techniques. Furthermore, the potential for disulfide bond formation and cleavage in response to the tumor microenvironment's high glutathione levels makes Ala-Cys an attractive candidate for targeted cancer therapy.

These application notes provide an overview of the key applications of Ala-Cys in drug delivery, accompanied by detailed experimental protocols and representative data to guide researchers in this field.

Key Applications of Ala-Cys in Drug Delivery

The primary applications of the Ala-Cys dipeptide in drug delivery systems stem from the unique properties of the cysteine residue. These applications include:

• Covalent Drug Conjugation: The sulfhydryl group of cysteine serves as a nucleophilic handle for the stable covalent attachment of therapeutic agents. This is commonly achieved through maleimide chemistry, forming a stable thioether bond.[1][2] This approach is central to the construction of Antibody-Drug Conjugates (ADCs), where potent cytotoxic drugs are linked to monoclonal antibodies for targeted delivery to cancer cells.[3][4] The Ala-Cys dipeptide can act as a simple and effective linker in such conjugates.

• Stimuli-Responsive Drug Release: The cysteine residue in Ala-Cys can be utilized to create drug delivery systems that release their payload in response to specific biological triggers. A key example is the design of glutathione (GSH)-responsive systems.[5] The tumor microenvironment often exhibits significantly higher concentrations of GSH compared to normal tissues.[5] Drug carriers can be designed with disulfide bonds that are stable in the bloodstream but are rapidly cleaved by the high GSH levels within tumor cells, leading to targeted drug release.

• Component of Larger Peptide Linkers: The Ala-Cys sequence can be incorporated into more complex peptide linkers used in drug conjugates. These linkers can be designed to be cleaved by specific enzymes, such as proteases, that are overexpressed in the tumor microenvironment, providing another layer of targeting and controlled release.[6]

Quantitative Data Summary

The following table summarizes representative quantitative data for drug delivery systems utilizing cysteine-based conjugation, which is applicable to systems employing the Ala-Cys dipeptide.

Parameter	Representative Value	Method of Determination	Reference
Drug Loading Content (DLC) (%)	5 - 25%	UV-Vis Spectroscopy, HPLC	[7]
Drug Loading Efficiency (DLE) (%)	60 - 95%	UV-Vis Spectroscopy, HPLC	[7]
Conjugation Efficiency (%)	30 - 60%	UV-Vis Spectroscopy / HPLC	[8]
In Vitro Drug Release (at 24h, +GSH)	> 70%	Dialysis, HPLC	[7]
In Vitro Drug Release (at 24h, -GSH)	< 20%	Dialysis, HPLC	[7]
Peptide to Protein Molar Ratio	5 - 15	MALDI-TOF Mass Spectrometry	[8]

Note: The values presented are representative and can vary significantly depending on the specific drug, carrier system, and conjugation chemistry used.

Experimental Protocols

Protocol 1: Synthesis of an Ala-Cys Dipeptide

This protocol describes the solid-phase peptide synthesis (SPPS) of the Ala-Cys dipeptide.

Materials:

• Fmoc-Cys(Trt)-Wang resin

• Fmoc-Ala-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure®

• Piperidine

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Dithiothreitol (DTT)

• HPLC grade water and acetonitrile

Procedure:

• Resin Swelling: Swell the Fmoc-Cys(Trt)-Wang resin in DMF for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc protecting group from the cysteine residue by treating the resin with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes.

• Washing: Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling: Dissolve Fmoc-Ala-OH, DIC, and OxymaPure® in DMF and add the solution to the resin. Allow the coupling reaction to proceed for 2 hours at room temperature.

• Washing: Wash the resin with DMF and DCM.

• Final Fmoc Deprotection: Remove the Fmoc group from the newly added alanine residue using 20% piperidine in DMF as described in step 2.

• Washing: Wash the resin with DMF and DCM, followed by a final wash with methanol and dry under vacuum.

• Cleavage and Deprotection: Treat the resin with a cleavage cocktail of TFA/TIS/Water/DTT (92.5:2.5:2.5:2.5) for 2 hours to cleave the peptide from the resin and remove the side-chain protecting group.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet. Purify the Ala-Cys dipeptide by reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the dipeptide using mass spectrometry and analytical HPLC.

Protocol 2: Conjugation of a Thiol-Reactive Drug to Ala-Cys (Maleimide Chemistry)

This protocol details the conjugation of a maleimide-activated drug to the synthesized Ala-Cys dipeptide.

Materials:

• Purified Ala-Cys dipeptide

• Maleimide-activated drug

• Conjugation Buffer: 100 mM Phosphate Buffer, 150 mM NaCl, 10 mM EDTA, pH 7.2-7.5 (degassed)

• Tris(2-carboxyethyl)phosphine (TCEP)

• N-acetylcysteine

• DMSO

Procedure:

• Peptide Preparation: Dissolve the Ala-Cys dipeptide in the Conjugation Buffer. If disulfide bond formation is suspected, add a 10-fold molar excess of TCEP and incubate for 30 minutes at room temperature to reduce the disulfide bonds.[8]

• Drug Preparation: Dissolve the maleimide-activated drug in a minimal amount of DMSO.

• Conjugation Reaction: Add a 1.5 to 2-fold molar excess of the maleimide-activated drug solution to the Ala-Cys solution with gentle mixing.[8]

• Incubation: Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.[8]

• Quenching: Add a 2-fold molar excess of N-acetylcysteine (relative to the maleimide linker) to quench any unreacted maleimide groups. Incubate for 20 minutes at room temperature.

• Purification: Purify the Ala-Cys-drug conjugate using reverse-phase HPLC to remove unreacted components and by-products.

• Characterization: Characterize the final conjugate by mass spectrometry and analytical HPLC to confirm successful conjugation and purity.

Protocol 3: In Vitro Glutathione-Responsive Drug Release Study

This protocol describes a method to evaluate the release of a drug from a disulfide-linked Ala-Cys conjugate in the presence of glutathione.

Materials:

• Ala-Cys-S-S-Drug conjugate (disulfide-linked)

• Phosphate Buffered Saline (PBS), pH 7.4

• Glutathione (GSH)

• Dialysis membrane (appropriate molecular weight cut-off)

• HPLC system

Procedure:

• Sample Preparation: Prepare two sets of solutions of the Ala-Cys-S-S-Drug conjugate in PBS (pH 7.4).

• GSH Addition: To one set of solutions (test group), add GSH to a final concentration of 10 mM (to mimic the intracellular reducing environment). The other set (control group) will not contain GSH.

• Dialysis: Place the solutions into dialysis bags and immerse them in a larger volume of the corresponding buffer (PBS with or without 10 mM GSH).

• Incubation: Incubate the dialysis setups at 37°C with gentle shaking.

• Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw aliquots from the external buffer.

• Analysis: Analyze the concentration of the released drug in the collected aliquots using a validated HPLC method.

• Data Calculation: Calculate the cumulative percentage of drug released at each time point for both the test and control groups.

Visualizations

Caption: Experimental workflow for the synthesis and conjugation of an Ala-Cys drug delivery system.

References

• 1. US8461117B2 - Chemical linkers and cleavable substrates and conjugates thereof - Google Patents [patents.google.com]
• 2. In Vitro and In Vivo Evaluation of Cysteine and Site Specific Conjugated Herceptin Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Characterizing and understanding the formation of cysteine conjugates and other by-products in a random, lysine-linked antibody drug conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances on nanomaterial-based glutathione sensors - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/D4TB01114G [pubs.rsc.org]
• 6. Protease-triggered bioresponsive drug delivery for the targeted theranostics of malignancy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Physico-chemical and biological properties of C 60 - l -hydroxyproline water solutions - RSC Advances (RSC Publishing) DOI:10.1039/C6RA26621E [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Ala-Cys Bioconjugation Techniques

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the site-specific modification of peptides and proteins at an N-terminal cysteine (Cys) residue, a common scenario in bioconjugation strategies involving an Alanine-Cysteine (Ala-Cys) sequence. The unique chemical environment of an N-terminal cysteine, with its proximal primary amine and thiol group, allows for highly specific ligation chemistries. This document details several prominent techniques, including Native Chemical Ligation (NCL), fast bioconjugation with Michael acceptors, Thiol-Ene Click Chemistry, and Sortase-Mediated Ligation.

Introduction to N-Terminal Cysteine Bioconjugation

Site-specific bioconjugation is crucial for the development of homogenous protein-based therapeutics, such as antibody-drug conjugates (ADCs), and for the precise labeling of proteins for research purposes.[1][2] The thiol group of cysteine is a common target for conjugation due to its high nucleophilicity and relatively low abundance in proteins.[3][] When cysteine is located at the N-terminus of a peptide or protein, it presents a unique 1,2-aminothiol motif that can be exploited for highly selective conjugation reactions, minimizing off-target modifications.[1][5]

Key Bioconjugation Techniques for N-Terminal Cysteine

Several powerful methods have been developed to target N-terminal cysteine residues. The choice of technique often depends on the desired stability of the linkage, the reaction kinetics, and the nature of the molecule to be conjugated.

Native Chemical Ligation (NCL)

NCL is a cornerstone of protein engineering and synthesis, enabling the formation of a native peptide bond between two unprotected peptide fragments.[6][7] The reaction occurs between a peptide with a C-terminal thioester and another peptide bearing an N-terminal cysteine.[8][9]

Mechanism: The reaction proceeds in two steps:

• A reversible transthioesterification, where the thiol of the N-terminal cysteine attacks the C-terminal thioester of the other peptide.[6]

• An irreversible intramolecular S-to-N acyl shift, which forms a stable, native amide bond at the ligation site.[6]

Fast Cysteine Bioconjugation Chemistries

To achieve rapid and efficient labeling, especially at low concentrations, several "fast" bioconjugation reactions have been developed with second-order rate constants significantly higher than traditional methods like iodoacetamide chemistry.[1]

• Michael Acceptors: Activated Michael acceptors, such as N-hydroxysuccinimide (NHS)-activated acrylamides, react rapidly with the 1,2-aminothiol of an N-terminal cysteine to form a stable seven-membered ring.[1]

• 2-Cyanobenzothiazole (CBT): CBT reacts with an N-terminal cysteine via a "click condensation" to form a stable luciferin-type product.[5][10]

• 2-Formylphenylboronic Acid (2-FPBA): 2-FPBA reacts with the N-terminal cysteine to form a thiazolidino boronate (TzB) complex, facilitating subsequent modifications.[10][11]

Thiol-Ene Click Chemistry

Thiol-ene click chemistry is a highly efficient and biocompatible method for cysteine modification.[12][13] This reaction involves the radical-mediated addition of a thiol to an alkene ("ene"). It is considered a "click" reaction due to its high yield, lack of side products, and compatibility with aqueous environments.[14]

Sortase-Mediated Ligation (SML)

SML is an enzymatic method that utilizes sortases, a class of bacterial transpeptidases, to ligate a protein or peptide containing a specific recognition motif (e.g., LPXTG for Sortase A) to a nucleophile.[15][16][17] For N-terminal labeling, the target protein can be engineered to present an N-terminal oligoglycine sequence that acts as the nucleophile for a substrate peptide carrying the sortase recognition motif and the molecule of interest.[16]

Quantitative Data on Reaction Kinetics

The efficiency of bioconjugation reactions can be compared using their second-order rate constants (k₂). Higher k₂ values indicate faster reactions.

Technique/Reagent	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Reference
Iodoacetamide	~0.6	[1]
Maleimide	~10²	[1]
Quaternized Vinylpyridine	18.2	[1]
NHS-activated Acrylamides	1540	[1]
2-Benzylacrylaldehyde (BAA)	2700	[1]
2-Formylphenylboronic Acid (FPBA)	~5000	[11]
Organometallic Au(III) Reagents	>10³ up to 1.7 x 10⁷	[18]
Vinylpyrimidine	0.375	[19]
Vinyltriazine	3.10	[19]

Experimental Protocols

Protocol 1: Native Chemical Ligation (NCL)

This protocol describes the ligation of a peptide with a C-terminal thioester to a peptide with an N-terminal cysteine.

Materials:

• Peptide 1 with C-terminal thioester (e.g., -SR')

• Peptide 2 with N-terminal cysteine (e.g., Cys-...)

• Ligation Buffer: 6 M Guanidine hydrochloride, 100 mM sodium phosphate, pH 7.0

• Thiol Catalyst: 4-mercaptophenylacetic acid (MPAA)

• Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP)

• RP-HPLC system for purification

• Mass spectrometer for analysis

Procedure:

• Dissolve Peptide 1 and Peptide 2 in the ligation buffer to a final concentration of 1-2 mM each.

• Add the thiol catalyst MPAA to a final concentration of 20-30 mM.

• Add TCEP to a final concentration of 5-10 mM to ensure the cysteine thiol remains reduced.

• Incubate the reaction mixture at room temperature (20-25°C).

• Monitor the reaction progress by RP-HPLC and mass spectrometry. Reactions are typically complete within 1-24 hours.

• Upon completion, purify the ligated product by RP-HPLC.

• Lyophilize the purified product for storage.

Protocol 2: Fast Bioconjugation with NHS-Activated Acrylamide

This protocol details the labeling of a protein with an N-terminal cysteine using an NHS-activated acrylamide probe.

Materials:

• N-terminal cysteine-containing protein (in a suitable buffer like PBS, pH 7.4)

• NHS-activated acrylamide probe (dissolved in a compatible organic solvent like DMSO)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Size-exclusion chromatography (SEC) column for purification

Procedure:

• Prepare the protein solution in PBS at a concentration of 10-100 µM.

• Prepare a stock solution of the NHS-activated acrylamide probe in DMSO.

• Add the NHS-activated acrylamide probe to the protein solution in a stoichiometric excess (e.g., 1.5 to 10 equivalents). The final concentration of DMSO should be kept low (<5%) to avoid protein denaturation.

• Incubate the reaction at room temperature for 1 hour.

• Monitor the reaction by mass spectrometry to confirm conjugation.

• Remove the excess unreacted probe and purify the conjugated protein using an SEC column.

Protocol 3: Thiol-Ene Click Chemistry

This protocol describes the photoinitiated conjugation of an alkene-containing molecule to an N-terminal cysteine.

Materials:

• N-terminal cysteine-containing peptide/protein

• Alkene-functionalized molecule

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone - DMPA)

• Reaction Buffer: PBS, pH 7.4, or other biocompatible buffer

• UV lamp (e.g., 365 nm)

Procedure:

• Dissolve the N-terminal cysteine-containing molecule and a slight excess of the alkene-functionalized molecule in the reaction buffer.

• Add the photoinitiator to the solution. The concentration will depend on the specific initiator and reaction scale.

• Degas the solution by bubbling with an inert gas (e.g., nitrogen or argon) for 15-20 minutes to remove oxygen, which can quench the radical reaction.

• Irradiate the reaction mixture with a UV lamp at room temperature.

• Monitor the reaction progress by HPLC or mass spectrometry.

• Purify the product using RP-HPLC or SEC.

Protocol 4: Sortase-Mediated Ligation (SML)

This protocol outlines the conjugation of a payload-bearing peptide to a protein with an N-terminal glycine using Sortase A.

Materials:

• Target protein with an N-terminal glycine residue

• Substrate peptide containing the LPXTG motif C-terminal to the payload

• Sortase A (wild-type or an engineered variant with enhanced activity)[15]

• SML Buffer: 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, pH 7.5

• Purification system (e.g., Ni-NTA affinity chromatography if the target protein has a His-tag)

Procedure:

• In the SML buffer, combine the target protein (e.g., 50 µM), the substrate peptide (e.g., 250 µM), and Sortase A (e.g., 5-10 µM).

• Incubate the reaction at a suitable temperature (e.g., 4°C to 37°C) for 1-12 hours. The optimal temperature and time depend on the specific substrates and sortase variant.

• Monitor the ligation by SDS-PAGE or mass spectrometry.

• Purify the conjugated protein to remove the unreacted components and Sortase A. If the target protein has a His-tag and the sortase does not, Ni-NTA chromatography can be effective.

Visualizations

Caption: Mechanism of Native Chemical Ligation (NCL).

Caption: Workflow for Fast Cysteine Bioconjugation.

Caption: Sortase-Mediated Ligation (SML) Workflow.

References

• 1. Fast Cysteine Bioconjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in N- and C-terminus cysteine protein bioconjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemo-selective modification of cysteine residue: synthesis and application in the discovery of potential drug candidates [explorationpub.com]
• 5. mdpi.com [mdpi.com]
• 6. Native chemical ligation - Wikipedia [en.wikipedia.org]
• 7. Native Chemical Ligation of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. scispace.com [scispace.com]
• 10. Specific Bioconjugation of N- & C-terminal Cysteines - Creative Biolabs [creative-biolabs.com]
• 11. researchgate.net [researchgate.net]
• 12. Thiol–ene click chemistry: a biocompatible way for orthogonal bioconjugation of colloidal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Thiol–ene click chemistry: a biocompatible way for orthogonal bioconjugation of colloidal nanoparticles - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 14. Frontiers | Applications of Thiol-Ene Chemistry for Peptide Science [frontiersin.org]
• 15. bpsbioscience.com [bpsbioscience.com]
• 16. Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Sortase mediated ligation [diposit.ub.edu]
• 18. researchgate.net [researchgate.net]
• 19. Rapid and robust cysteine bioconjugation with vinylheteroarenes - PMC [pmc.ncbi.nlm.nih.gov]

Radical-Mediated Desulfurization of Cys to Ala in Peptides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the radical-mediated desulfurization of cysteine (Cys) to alanine (Ala) in peptides. This powerful technique is instrumental in peptide and protein chemistry, particularly for removing auxiliary Cys residues used in native chemical ligation (NCL) to produce native peptide sequences. The protocols described herein are based on established methods involving phosphine reagents and radical initiators, as well as photochemical approaches.

Introduction

The conversion of cysteine to alanine is a critical step in synthetic protein chemistry, enabling the traceless removal of cysteine residues.[1] This is particularly valuable after native chemical ligation, a cornerstone technique for assembling large peptides and proteins from smaller synthetic fragments, which relies on a C-terminal thioester and an N-terminal cysteine.[1][2] Radical-mediated desulfurization provides a robust method to replace the thiol side chain of cysteine with a hydrogen atom, effectively converting it to the more common amino acid, alanine.[2][3] This process typically involves the generation of a thiyl radical from the cysteine side chain, which then undergoes further reactions to yield the corresponding alanine residue.[4][5]

Core Mechanisms and Methodologies

The desulfurization process is generally initiated by the formation of a cysteine thiyl radical. This can be achieved through various methods, with the most common involving the use of a radical initiator in the presence of a phosphine reagent, such as tris(2-carboxyethyl)phosphine (TCEP).[2][4] An alternative and milder approach involves photochemical activation.[6]

A proposed mechanism for phosphine-mediated desulfurization involves the following key steps[4][7]:

• Thiyl Radical Formation: A radical initiator generates a radical species that abstracts the hydrogen atom from the cysteine thiol group, forming a thiyl radical.

• Phosphoranyl Radical Intermediate: The thiyl radical reacts with a phosphine (e.g., TCEP) to form a phosphoranyl radical intermediate.

• Cβ-S Bond Cleavage: This intermediate fragments, leading to the cleavage of the Cβ-S bond and the formation of an alanyl radical and a phosphine sulfide.

• Hydrogen Atom Abstraction: The alanyl radical abstracts a hydrogen atom from a suitable donor (often another thiol) to yield the final alanine residue.

Data Presentation: Comparison of Desulfurization Methods

The following tables summarize quantitative data from various radical-mediated desulfurization protocols, offering a comparative overview of their efficiency and conditions.

Method	Peptide/Protein	Reagents	Reaction Time	Yield (%)	Reference
TCEP & Diboron	H-ACFGV–OH	5 equiv. TCEP, 5 equiv. B₂(OH)₄ in Na₂HPO₄ buffer	4 h	90	[2][3]
Visible-Light & Rose Bengal	Model Peptides	TCEP (reduced amount), sub-stoichiometric Rose Bengal, visible light (LED)	3 h	>95	[4]
TCEP & Heat (potential side reaction)	Atriopeptin digest	5 mM TCEP, heated at 60°C	1 h	-	[7]
Photochemical (thieno[2,3-c]-pyrrole)	Model Peptides	Thieno[2,3-c]-pyrrole installation followed by photoexcitation	-	-	[6]

Note: Yields can be highly substrate-dependent. The data presented are based on model systems and may vary for different peptide sequences.

Experimental Protocols

Protocol 1: Desulfurization using TCEP and a Diboron Reagent

This protocol is based on the method developed by Walczak and colleagues, which offers a robust and easy-to-operate procedure at room temperature.[2]

Materials:

• Cysteine-containing peptide

• Tris(2-carboxyethyl)phosphine hydrochloride (TCEP)

• Tetrahydroxydiboron (B₂(OH)₄)

• Sodium phosphate buffer (Na₂HPO₄), pH 7.0-7.5

• Guanidine hydrochloride (optional, for improving solubility)

• Water (degassed)

• HPLC for purification and analysis

Procedure:

• Peptide Dissolution: Dissolve the cysteine-containing peptide in the sodium phosphate buffer. If the peptide has poor solubility, a denaturant such as 6 M guanidine hydrochloride can be included in the buffer.

• Reagent Preparation: Prepare stock solutions of TCEP and B₂(OH)₄ in degassed water immediately before use.

• Reaction Setup: In a suitable reaction vessel, add the peptide solution.

• Reagent Addition: Add TCEP (typically 5 equivalents relative to the peptide) to the reaction mixture, followed by the addition of B₂(OH)₄ (typically 5 equivalents). The diboron reagent acts as a radical initiator upon exposure to water and ambient light.[2]

• Reaction Incubation: Allow the reaction to proceed at room temperature for 4-6 hours. The progress of the reaction can be monitored by LC-MS.

• Quenching and Purification: Once the reaction is complete, the product can be purified directly by reverse-phase HPLC.

Protocol 2: Visible-Light-Induced Desulfurization with Rose Bengal

This protocol provides an efficient and cost-effective method using a photosensitizer and visible light, requiring smaller amounts of phosphine.[4]

Materials:

• Cysteine-containing peptide

• Tris(2-carboxyethyl)phosphine hydrochloride (TCEP)

• Rose Bengal (photosensitizer)

• Aqueous buffer (e.g., phosphate or bicarbonate buffer), pH 7.0-8.0

• Visible light source (e.g., LED lamp)

• HPLC for purification and analysis

Procedure:

• Peptide Dissolution: Dissolve the cysteine-containing peptide in the aqueous buffer.

• Reagent Addition: To the peptide solution, add TCEP. The amount of TCEP can be significantly lower than in other protocols (e.g., 10-fold reduction).[4] Then, add a sub-stoichiometric amount of Rose Bengal (e.g., 0.1-0.3 equivalents).

• Photoreaction: Irradiate the reaction mixture with a visible light source (e.g., a standard LED lamp) at room temperature.

• Reaction Monitoring: Monitor the reaction progress by LC-MS. Typically, the reaction proceeds to high conversion within 3 hours.[4]

• Purification: After completion, purify the alanine-containing peptide by reverse-phase HPLC.

Mandatory Visualizations

Caption: Proposed mechanism for phosphine-assisted radical desulfurization of Cysteine to Alanine.

Caption: General experimental workflow for the desulfurization of cysteine-containing peptides.

Concluding Remarks

Radical-mediated desulfurization is an indispensable tool in modern peptide and protein chemistry. The choice of method will depend on the specific peptide sequence, available equipment, and desired reaction conditions. The protocols provided herein offer robust starting points for researchers to implement this technology in their synthetic strategies. Careful optimization of reaction conditions, particularly reagent concentrations and reaction times, is recommended for each new substrate to achieve optimal yields and purity.

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. New Method for Protein Desulfurization - ChemistryViews [chemistryviews.org]
• 3. Peptide and Protein Desulfurization with Diboron Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Desulfurative modification of cysteine residues in peptides and proteins via the installation and photoexcitation of thieno[2,3-c]-pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Desulfurization of Cysteine-Containing Peptides Resulting from Sample Preparation for Protein Characterization by MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: L-Alanyl-L-Cysteine (Ala-Cys) as a Stable Cysteine Source in Serum-Free Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of serum-free media in mammalian cell culture for the production of biopharmaceuticals, such as monoclonal antibodies (mAbs), is standard practice. This eliminates the variability and potential for contamination associated with animal sera. However, the formulation of chemically defined, serum-free media presents challenges, particularly with certain amino acids. Cysteine, an essential amino acid for cell growth, protein synthesis, and antioxidant defense, is notoriously unstable in liquid media. It readily oxidizes to form cystine, which has very low solubility at neutral pH and can precipitate, leading to nutrient depletion and process variability.

To overcome these limitations, the dipeptide L-alanyl-L-cysteine (Ala-Cys) has emerged as a highly stable and soluble source of cysteine for cell culture applications. This dipeptide is readily taken up by cells and intracellularly hydrolyzed by peptidases to release free alanine and cysteine, ensuring a sustained intracellular supply of this critical amino acid. These application notes provide a comprehensive guide and detailed protocols for the utilization of Ala-Cys in serum-free media for mammalian cell culture, particularly for Chinese Hamster Ovary (CHO) cells.

The Problem with Free Cysteine in Serum-Free Media

• Instability: Cysteine rapidly oxidizes to cystine in liquid culture media, a reaction catalyzed by trace metals.

• Low Solubility of Cystine: Cystine has a low solubility at physiological pH, leading to precipitation in concentrated feed media and at the site of feeding in bioreactors.

• Nutrient Availability: Precipitation of cystine reduces the bioavailable concentration of this essential amino acid, potentially limiting cell growth and productivity.

• Process Variability: Inconsistent cysteine availability can lead to variability in cell culture performance and product quality.

The L-Alanyl-L-Cysteine (Ala-Cys) Solution

Ala-Cys is a dipeptide composed of L-alanine and L-cysteine. Its use as a cysteine source in cell culture media offers several advantages:

• High Stability: The peptide bond protects the reactive thiol group of cysteine from oxidation, making Ala-Cys highly stable in liquid media.

• Excellent Solubility: Ala-Cys is significantly more soluble than cystine at neutral pH, allowing for the formulation of highly concentrated, pH-neutral feed media.

• Efficient Cellular Uptake and Utilization: Cells readily transport the dipeptide, and intracellular peptidases efficiently cleave it to release free cysteine and alanine for metabolic use.

• Improved Cell Culture Performance: A stable and readily available source of cysteine can lead to improved viable cell density, culture longevity, and recombinant protein titer.

Quantitative Data Summary

The following tables summarize comparative data on the performance of Ala-Cys (in the form of its dimer, Ala-Cys-Cys-Ala or ACCA) versus traditional cysteine/cystine supplementation in CHO cell cultures.

Table 1: Impact of ACCA Supplementation on CHO-GS Cell Batch Culture Performance

Cysteine Source	Peak Viable Cell Density (x 10^6 cells/mL)	IgG Titer (mg/L)
Control (Cysteine/Cystine)	8.2	450
4 mM ACCA	9.4 (+15%)	510 (+13%)
8 mM ACCA	9.2 (+12%)	505 (+12%)

Data adapted from a study evaluating the dipeptide dimer Ala-Cys-Cys-Ala (ACCA) in CHO-GS batch cultures.[1]

Table 2: Impact of ACCA Supplementation on CHO-K1 Cell Batch Culture Performance

Cysteine Source	Peak Viable Cell Density (x 10^6 cells/mL)	IgG Titer (mg/L)
Control (Cysteine/Cystine)	7.8	380
4 mM ACCA	9.2 (+18%)	430 (+13%)
8 mM ACCA	9.9 (+27%)	460 (+21%)

Data adapted from a study evaluating the dipeptide dimer Ala-Cys-Cys-Ala (ACCA) in CHO-K1 batch cultures.[1]

Experimental Protocols

Here, we provide detailed protocols for the preparation of serum-free media with Ala-Cys, stability assessment, and performance evaluation in a fed-batch culture system.

Protocol 1: Preparation of Serum-Free Medium Supplemented with L-Alanyl-L-Cysteine

Objective: To prepare a chemically defined, serum-free basal medium and a concentrated feed medium containing Ala-Cys.

Materials:

• Basal chemically defined medium (CDM) powder (cysteine/cystine-free formulation)

• L-alanyl-L-cysteine (Ala-Cys) powder

• Water for Injection (WFI) or cell culture grade water

• Sodium bicarbonate solution (7.5% w/v), sterile

• L-glutamine or stable glutamine dipeptide (e.g., L-alanyl-L-glutamine)

• Other required supplements (e.g., growth factors, trace elements), sterile

• Sterile filtration unit (0.22 µm pore size)

• Sterile storage bottles

Procedure:

A. Preparation of Ala-Cys Stock Solution (100 mM):

• Weigh the appropriate amount of Ala-Cys powder to prepare a 100 mM stock solution (Molecular Weight of Ala-Cys: 208.27 g/mol ). For 100 mL, weigh out 2.0827 g.

• Add the Ala-Cys powder to approximately 80% of the final volume of WFI in a sterile container.

• Mix thoroughly until the powder is completely dissolved. Gentle warming (to 37°C) may be applied if necessary.

• Adjust the pH to 7.0-7.4 with sterile 1 N NaOH or 1 N HCl if required, although Ala-Cys is generally soluble at neutral pH.

• Bring the solution to the final volume with WFI.

• Sterile-filter the 100 mM Ala-Cys stock solution through a 0.22 µm filter into a sterile bottle.

• Store the stock solution at 2-8°C, protected from light.

B. Preparation of Basal Medium (1 L):

• Dissolve the basal CDM powder in approximately 900 mL of WFI, following the manufacturer's instructions.

• Add the required volume of the 100 mM Ala-Cys stock solution to achieve the desired final concentration (e.g., for a 2 mM final concentration, add 20 mL of the 100 mM stock).

• Add L-glutamine (or stable dipeptide equivalent) and other supplements as required by the specific cell line and process.

• Add sodium bicarbonate solution to adjust the pH to the desired range (typically 7.2-7.4).

• Bring the final volume to 1 L with WFI.

• Confirm the final pH and osmolality and adjust if necessary.

• Sterile-filter the complete basal medium through a 0.22 µm filter into a sterile storage bottle.

• Store the prepared medium at 2-8°C, protected from light.

C. Preparation of Concentrated Fed-Batch Medium (e.g., 10X):

• Prepare a concentrated basal nutrient solution according to your process, excluding cysteine/cystine.

• Add the sterile 100 mM Ala-Cys stock solution to the concentrated feed to achieve the desired final concentration in the feed. For a 10X feed with a target bioreactor concentration of 2 mM, the concentration in the feed would be 20 mM.

• Adjust the pH and osmolality of the final feed solution as needed.

• Store the concentrated feed medium at 2-8°C.

Protocol 2: Stability Assessment of Ala-Cys in Serum-Free Medium

Objective: To determine the stability of Ala-Cys in the prepared cell culture medium over time at 37°C using High-Performance Liquid Chromatography (HPLC).

Materials:

• Prepared serum-free medium containing a known concentration of Ala-Cys (from Protocol 1)

• Incubator at 37°C with 5% CO2

• Sterile, conical tubes

• HPLC system with a UV detector

• C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Ala-Cys analytical standard

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Syringe filters (0.22 µm)

Procedure:

• Dispense the prepared medium containing Ala-Cys into several sterile conical tubes.

• Place the tubes in a 37°C, 5% CO2 incubator.

• At designated time points (e.g., 0, 24, 48, 72, 96, 120 hours), remove one tube from the incubator.

• Immediately filter a sample of the medium through a 0.22 µm syringe filter into an HPLC vial.

• Analyze the sample by HPLC immediately or store at -20°C until analysis.

• Prepare a standard curve of Ala-Cys by making serial dilutions of the analytical standard in the basal medium.

• HPLC Analysis:

  • Set the UV detection wavelength to 210 nm.

  • Equilibrate the C18 column with the initial mobile phase conditions.

  • Inject the samples and standards.

  • Use a suitable gradient for elution, for example:

    • 0-5 min: 100% Mobile Phase A

    • 5-15 min: Gradient to 50% Mobile Phase B

    • 15-20 min: Hold at 50% Mobile Phase B

    • 20-25 min: Return to 100% Mobile Phase A

  • The flow rate is typically 1.0 mL/min.

• Data Analysis:

  • Identify and integrate the peak corresponding to Ala-Cys based on the retention time of the standard.

  • Quantify the concentration of Ala-Cys in each sample using the standard curve.

  • Plot the concentration of Ala-Cys versus time to determine its stability profile.

Protocol 3: Performance Evaluation in a Fed-Batch Culture

Objective: To compare the effect of Ala-Cys and free cysteine on CHO cell growth, viability, and productivity in a fed-batch culture.

Materials:

• Suspension-adapted CHO cell line expressing a monoclonal antibody.

• Prepared basal medium with Ala-Cys (from Protocol 1).

• Control basal medium with an equimolar concentration of cysteine (or cystine, prepared appropriately).

• Concentrated feed medium with Ala-Cys (from Protocol 1).

• Control concentrated feed medium with cysteine/cystine.

• Shake flasks or benchtop bioreactors.

• Shaking incubator or bioreactor control system (37°C, 5% CO2, appropriate agitation).

• Cell counting instrument (e.g., automated cell counter or hemocytometer).

• Trypan blue solution (0.4%).

Procedure:

• Seed shake flasks or bioreactors with CHO cells at a starting viable cell density of approximately 0.5 x 10^6 cells/mL in both the Ala-Cys containing medium and the control medium.

• Incubate the cultures under standard conditions.

• Take daily samples for analysis.

• Cell Growth and Viability Monitoring:

  • Mix a small aliquot of the cell suspension with an equal volume of 0.4% trypan blue solution.

  • Count the total and non-viable (blue) cells using a hemocytometer or automated cell counter.

  • Calculate the viable cell density (VCD) and percentage of viability.

• Fed-Batch Feeding Strategy:

  • Begin feeding on day 3 of the culture, and continue with daily or every-other-day feeding.

  • Add a predetermined volume of the respective concentrated feed medium (Ala-Cys or control) to the cultures. The feed volume is typically a percentage of the initial culture volume (e.g., 3-5% per feed).

• Continue the culture until the viability drops below a specified level (e.g., 60%).

• Data Analysis:

  • Plot the VCD and viability over time for both conditions.

  • Compare the peak VCD and the duration of the culture.

Protocol 4: Quantification of Monoclonal Antibody Titer

Objective: To measure the concentration of the produced mAb in the cell culture supernatant.

Materials:

• Cell culture supernatant samples collected daily from the fed-batch culture (Protocol 3).

• Protein A HPLC column.

• HPLC system with a UV detector.

• Binding Buffer (e.g., PBS, pH 7.4).

• Elution Buffer (e.g., 0.1 M glycine, pH 2.5-3.0).

• Neutralization Buffer (e.g., 1 M Tris, pH 8.0).

• Purified mAb standard of known concentration.

Procedure:

• Centrifuge the cell culture samples to pellet the cells and collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter.

• Prepare a standard curve using the purified mAb standard.

• Protein A HPLC Analysis:

  • Equilibrate the Protein A column with Binding Buffer.

  • Inject the filtered supernatant samples and standards.

  • After the sample has loaded and unbound components have been washed through, apply the Elution Buffer to elute the bound mAb.

  • Monitor the absorbance at 280 nm.

• Data Analysis:

  • Identify and integrate the peak corresponding to the eluted mAb.

  • Quantify the mAb concentration in the samples using the standard curve.

  • Plot the mAb titer over time for both the Ala-Cys and control cultures.

Protocol 5: Measurement of Intracellular Glutathione (GSH)

Objective: To assess the impact of the cysteine source on the intracellular antioxidant capacity by measuring GSH levels.

Materials:

• Cell samples collected from the fed-batch culture.

• Commercially available glutathione assay kit (e.g., based on Ellman's reagent (DTNB) or a luminescence-based assay).

• Phosphate-buffered saline (PBS), ice-cold.

• Lysis buffer (provided with the kit or a suitable alternative).

• Microplate reader (absorbance or luminescence).

Procedure:

• At a specific time point during the culture (e.g., mid-exponential phase), harvest a known number of viable cells (e.g., 1 x 10^6) from both the Ala-Cys and control cultures.

• Centrifuge the cells and wash the pellet with ice-cold PBS.

• Lyse the cells according to the instructions of the chosen glutathione assay kit.

• Perform the assay by mixing the cell lysate with the kit reagents in a microplate.

• Measure the absorbance or luminescence using a microplate reader.

• Data Analysis:

  • Calculate the intracellular GSH concentration based on a standard curve provided with the kit.

  • Normalize the GSH concentration to the cell number.

  • Compare the intracellular GSH levels between the cells cultured with Ala-Cys and free cysteine.

Visualization of Pathways and Workflows

Experimental Workflow

Caption: Experimental workflow for evaluating Ala-Cys as a cysteine source.

Glutathione Synthesis Pathway

References

• 1. "Impact of Cysteine and Tyrosine Dipeptides on CHO Cell Performance in " by Corrin L. Pruitt [open.clemson.edu]

Application Notes and Protocols for Chemo-selective Modification of the Cysteine Residue in Ala-Cys

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective modification of amino acid residues in peptides and proteins is a cornerstone of modern chemical biology and drug development. The unique nucleophilicity of the thiol side chain of cysteine makes it a prime target for chemo-selective modification.[1][2][3] This reactivity allows for the precise attachment of various moieties, such as fluorophores, affinity tags, and therapeutic payloads, with minimal side reactions on other amino acid residues.[4] This document provides detailed application notes and protocols for the chemo-selective modification of the cysteine residue in the dipeptide L-Alanyl-L-Cysteine (Ala-Cys), a model system that is foundational to understanding more complex bioconjugation strategies.

Two of the most robust and widely employed methods for cysteine modification will be detailed: Michael Addition using Maleimides and Alkylation using Iodoacetamide . These techniques are valued for their high selectivity, efficiency, and mild reaction conditions.[5]

Core Principles of Cysteine Modification

The high reactivity of the cysteine thiol group is attributed to its pKa, which is typically around 8.5 in peptides and proteins. This allows for the formation of a highly nucleophilic thiolate anion (S-) at physiological or slightly basic pH, which readily reacts with electrophilic reagents.[6][7]

Michael Addition: This reaction involves the nucleophilic addition of a thiolate to an α,β-unsaturated carbonyl compound, such as a maleimide. The reaction is highly specific for thiols at a pH range of 6.5-7.5, forming a stable thioether bond.[5][8]

Alkylation: This method utilizes haloacetyl reagents, most commonly iodoacetamide, to form a stable thioether linkage with the cysteine thiol through a nucleophilic substitution (SN2) reaction.[7] This reaction is also highly selective for cysteine residues.

Quantitative Data Summary

The following table summarizes typical quantitative data for the chemo-selective modification of Ala-Cys. These values are illustrative and can be influenced by specific reaction conditions.

Modification Method	Reagent	Typical Molar Excess of Reagent	Reaction Time	Typical Yield (%)
Michael Addition	N-ethylmaleimide (NEM)	5-10 fold	1-2 hours	> 95%
Alkylation	Iodoacetamide (IAM)	5-10 fold	1-2 hours	> 90%

Experimental Protocols

Protocol 1: Michael Addition of N-ethylmaleimide (NEM) to Ala-Cys

This protocol describes the modification of Ala-Cys with N-ethylmaleimide.

Materials:

• L-Alanyl-L-Cysteine (Ala-Cys)

• N-ethylmaleimide (NEM)

• Phosphate buffer (100 mM, pH 7.0)

• Dimethyl sulfoxide (DMSO)

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system

• Mass spectrometer (MS)

Procedure:

• Ala-Cys Solution Preparation: Dissolve Ala-Cys in 100 mM phosphate buffer (pH 7.0) to a final concentration of 10 mM.

• NEM Solution Preparation: Prepare a 100 mM stock solution of NEM in DMSO.

• Reaction Setup: In a microcentrifuge tube, add the Ala-Cys solution. While vortexing gently, add a 10-fold molar excess of the NEM stock solution.

• Incubation: Incubate the reaction mixture at room temperature (25°C) for 2 hours with gentle agitation.

• Quenching (Optional): The reaction can be quenched by adding a small molecule thiol, such as dithiothreitol (DTT), to consume excess NEM.

• Analysis: Analyze the reaction mixture by RP-HPLC to determine the conversion to the product. Confirm the identity of the product by mass spectrometry. The expected mass increase is 125.13 g/mol .

Protocol 2: Alkylation of Ala-Cys with Iodoacetamide (IAM)

This protocol details the modification of Ala-Cys using iodoacetamide.

Materials:

• L-Alanyl-L-Cysteine (Ala-Cys)

• Iodoacetamide (IAM)

• Tris buffer (100 mM, pH 8.0)

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system

• Mass spectrometer (MS)

Procedure:

• Ala-Cys Solution Preparation: Dissolve Ala-Cys in 100 mM Tris buffer (pH 8.0) to a final concentration of 10 mM.

• IAM Solution Preparation: Prepare a 100 mM stock solution of IAM in the same Tris buffer immediately before use. Protect the solution from light.

• Reaction Setup: In a microcentrifuge tube wrapped in aluminum foil, add the Ala-Cys solution. Add a 10-fold molar excess of the freshly prepared IAM solution.

• Incubation: Incubate the reaction mixture in the dark at room temperature (25°C) for 2 hours with gentle agitation.

• Quenching (Optional): The reaction can be quenched by adding a small molecule thiol, such as 2-mercaptoethanol.

• Analysis: Monitor the reaction progress and confirm product formation using RP-HPLC and mass spectrometry. The expected mass increase is 57.05 g/mol .

Visualizations

Michael Addition of NEM to Ala-Cys.

References

• 1. mdpi.com [mdpi.com]
• 2. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 3. Proteomic Approaches to Quantify Cysteine Reversible Modifications in Aging and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of cysteine residue alkylation using an on-line LC-MS strategy: Benefits of using a cocktail of haloacetamide reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Control of Thiol-Maleimide Reaction Kinetics in PEG Hydrogel Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methods for the determination and quantification of the reactive thiol proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evidence of Isomerization in the Michael-Type Thiol-Maleimide Addition: Click Reaction between L-Cysteine and 6-Maleimidehexanoic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Thiol-Ene Click Chemistry with Ala-Cys Peptides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of thiol-ene "click" chemistry in the modification and synthesis of peptides containing the Alanine-Cysteine (Ala-Cys) motif. The inherent reactivity of the cysteine thiol group, combined with the high efficiency and orthogonality of the thiol-ene reaction, offers a powerful tool for peptide engineering, drug development, and bioconjugation.

Introduction to Thiol-Ene Click Chemistry in Peptide Science

Thiol-ene click chemistry is a radical-mediated reaction that proceeds via the addition of a thiol to an alkene, forming a stable thioether linkage.[1][2] This reaction is characterized by its high efficiency, rapid reaction rates, and compatibility with a wide range of functional groups and aqueous conditions, making it an ideal strategy for peptide modification.[1][3] The reaction can be initiated by light (photo-initiated) or heat, with photo-initiation being more common in peptide applications due to its mild nature.[1]

The presence of a cysteine residue, with its readily available thiol group, makes peptides containing this amino acid prime candidates for thiol-ene modifications. The adjacent alanine residue in an Ala-Cys sequence provides a simple, non-interfering neighbor that allows for predictable reactivity of the cysteine thiol. Applications of this chemistry in the context of peptides are diverse and include:

• Peptide Macrocyclization: Creating cyclic peptides to improve stability, receptor affinity, and bioavailability.[1][2][4][5]

• Lipidation: Attaching lipid moieties to enhance membrane permeability and pharmacokinetic properties.[1][6]

• Glycosylation: Introducing carbohydrates to improve solubility, stability, and modulate biological activity.[1]

• Bioconjugation: Linking peptides to other molecules such as fluorophores, drugs, or polymers.[7]

Key Advantages of Thiol-Ene Chemistry for Ala-Cys Peptides:

• High Specificity: The reaction is highly specific for the thiol group of cysteine, minimizing side reactions with other amino acid residues.

• Biocompatibility: The reaction can be performed in aqueous buffers and at physiological pH, making it suitable for modifications of sensitive biological molecules.[1]

• Robust Thioether Linkage: The resulting thioether bond is stable under a wide range of chemical and biological conditions.[1]

• Orthogonality: The thiol-ene reaction does not interfere with other common bioconjugation chemistries, allowing for sequential modifications.[1]

Experimental Protocols

Protocol 1: Photo-initiated Thiol-Ene Reaction for Peptide-Alkene Conjugation

This protocol describes the general procedure for conjugating an alkene-containing molecule to an Ala-Cys peptide in solution.

Materials:

• Ala-Cys containing peptide

• Alkene-functionalized molecule (e.g., fluorescent dye, PEG, lipid)

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone (DPAP) or water-soluble Irgacure 2959)[1][7]

• Solvent: Acetonitrile/water mixture or other suitable solvent system[7]

• UV lamp (365 nm)

• Reaction vessel (e.g., quartz cuvette or glass vial)

• HPLC for purification

Procedure:

• Peptide and Reagent Preparation:

  • Dissolve the Ala-Cys peptide in the chosen solvent system to a final concentration of 1-10 mM.

  • Dissolve the alkene-functionalized molecule to a final concentration of 1.1-1.5 equivalents relative to the peptide.

  • Prepare a stock solution of the photoinitiator (e.g., 100 mM DPAP in a compatible organic solvent or Irgacure 2959 in water).

• Reaction Setup:

  • In the reaction vessel, combine the peptide solution and the alkene solution.

  • Add the photoinitiator to a final concentration of 1-5 mol%.

  • Degas the solution by bubbling with nitrogen or argon for 10-15 minutes to remove oxygen, which can quench the radical reaction.

• Photo-initiation:

  • Place the reaction vessel under the UV lamp.

  • Irradiate the solution with UV light (365 nm) for 5-60 minutes. Reaction progress can be monitored by LC-MS.

• Purification:

  • Once the reaction is complete, quench the reaction by exposing it to air.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the desired peptide conjugate using reverse-phase HPLC.

  • Characterize the final product by mass spectrometry.

Protocol 2: On-Resin Thiol-Ene Cyclization of an Ala-Cys Containing Peptide

This protocol outlines the procedure for the intramolecular cyclization of a peptide containing both an Ala-Cys sequence and an alkene-bearing amino acid while it is still attached to the solid-phase synthesis resin.[4][5]

Materials:

• Peptide-resin containing an Ala-Cys sequence and an alkene-functionalized amino acid (e.g., allylglycine)

• Photoinitiator (e.g., DPAP)[1]

• Solvent: N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)[8]

• Solid-phase peptide synthesis vessel

• UV lamp (365 nm)

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water)

• HPLC for purification

Procedure:

• Resin Preparation:

  • Swell the peptide-resin in the chosen solvent (e.g., DMF) for 30 minutes.

  • Wash the resin extensively with the solvent.

• Cyclization Reaction:

  • Prepare a solution of the photoinitiator (e.g., 0.1 M DPAP in DMF).

  • Add the photoinitiator solution to the swollen resin.

  • Degas the suspension by bubbling with nitrogen or argon for 15-20 minutes.

• Photo-initiation:

  • Irradiate the resin suspension with UV light (365 nm) for 30-120 minutes while gently agitating.

• Washing and Cleavage:

  • After the reaction, thoroughly wash the resin with the reaction solvent, followed by dichloromethane (DCM).

  • Dry the resin under vacuum.

  • Cleave the cyclic peptide from the resin using a standard cleavage cocktail.

• Purification:

  • Precipitate the cleaved peptide in cold diethyl ether.

  • Centrifuge and collect the peptide pellet.

  • Purify the cyclic peptide by reverse-phase HPLC.

  • Confirm the structure and purity by mass spectrometry and analytical HPLC.

Quantitative Data Summary

The following tables summarize typical quantitative data for thiol-ene reactions involving cysteine-containing peptides.

Table 1: Reaction Conditions and Yields for Peptide-Alkene Conjugation

Peptide Sequence	Alkene Substrate	Photoinitiator	Solvent	Reaction Time (min)	Yield (%)	Reference
GCGY-alkene	Thiol-sugar	DPAP	DMF/H2O (1:2)	60	81	[1]
Ac-CRGDC-NH2	Norbornene-PEG	Irgacure 2959	PBS	10	>95	(Hypothetical Data)
K(Ala-Cys)G	Alkene-fluorophore	VA-044	Water	30	90	(Hypothetical Data)

Table 2: On-Resin Thiol-Ene Cyclization of Peptides

Peptide Sequence	Alkene Amino Acid	Photoinitiator	Solvent	Irradiation Time (min)	Yield (%)	Reference
Ac-C(S-Alloc)-peptide-K-NH-resin	Lys(Alloc)	DPAP	DMF	20	24	[1]
Ac-C(S-norbornene)-peptide-K-NH-resin	Lys(norbornene)	DPAP	DMF	20	37	[1]
H-Ala-Cys-(Ala)2-AllylGly-OH	AllylGlycine	DPAP	NMP	60	85	[8]

Visualizations

References

• 1. Applications of Thiol-Ene Chemistry for Peptide Science - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Applications of Thiol-Ene Chemistry for Peptide Science - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. On-resin peptide macrocyclization using thiol–ene click chemistry - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. On-resin peptide macrocyclization using thiol-ene click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Harnessing the power of a photoinitiated thiol–ene “click” reaction for the efficient synthesis of S-lipidated collagen model peptide amphiphiles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. A thiol–ene mediated approach for peptide bioconjugation using ‘green’ solvents under continuous flow - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting low yield in Ala-Cys solid-phase synthesis

Welcome to the technical support center for troubleshooting low yield in Ala-Cys solid-phase peptide synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during the synthesis of peptides containing Alanine and Cysteine.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yield in Ala-Cys peptide synthesis?

Low yields in the SPPS of peptides containing Alanine and Cysteine often stem from a combination of factors related to these specific amino acids. The primary culprits include:

• Incomplete coupling reactions , which can be exacerbated by steric hindrance or peptide aggregation on the resin.[1][2]

• Peptide aggregation , particularly for sequences with hydrophobic residues like Alanine, can physically block reactive sites, leading to failed deprotection and coupling steps.[3][4]

• Racemization of Cysteine during activation and coupling is a significant issue that can lead to a mixture of diastereomers, complicating purification and reducing the yield of the desired product.[5][6][7]

• Side reactions involving the Cysteine side chain , such as β-elimination when it is the C-terminal residue, oxidation, or S-alkylation during cleavage.[3][6][8][9]

• Incomplete removal of the Cysteine side-chain protecting group (commonly the trityl group) during the final cleavage step.[6]

Q2: My peptide contains a C-terminal Cysteine and I'm seeing a significant side product. What could it be?

When Cysteine is the C-terminal amino acid, especially when anchored to a Wang-type resin, it is highly susceptible to a base-catalyzed β-elimination of the protected sulfhydryl group. This forms a dehydroalanine intermediate, which can then react with piperidine (used for Fmoc deprotection) to create 3-(1-piperidinyl)alanine.[6][10] This side product will have a mass shift of +51 Da. To minimize this, it is highly recommended to use a more sterically hindered resin, such as a 2-chlorotrityl chloride (2-CTC) resin.[6]

Q3: How can I tell if peptide aggregation is occurring during my synthesis?

A key indicator of aggregation is the failure of the peptide-resin to swell properly.[3] You may also observe slow or incomplete Fmoc deprotection and coupling reactions, even with extended reaction times.[3] Qualitative tests like the Kaiser test may show persistently positive results (blue beads) after coupling, indicating unreacted free amines.[1][11] In automated synthesizers, you might see a flattening and broadening of the UV deprotection profile.

Q4: What is the best way to monitor coupling efficiency for Ala and Cys?

The Kaiser test (ninhydrin test) is a widely used qualitative method to detect the presence of free primary amines on the resin after a coupling step.[1][11] A positive result (blue color) indicates that the coupling is incomplete.[1] For quantitative analysis, a small sample of the resin can be cleaved, and the resulting peptide fragment analyzed by HPLC and Mass Spectrometry to identify any deletion sequences.[1] Real-time monitoring using refractometry or UV-Vis spectroscopy is also becoming more common in automated synthesis platforms.[12][13][14]

Q5: What are the ideal scavengers for the final cleavage of a peptide containing Cys(Trt)?

The trityl (Trt) cation released during TFA cleavage is a reactive electrophile that can lead to side reactions.[6] Triisopropylsilane (TIS) is an excellent scavenger for the trityl cation, irreversibly converting it to triphenylmethane. For peptides with Cysteine, it is also crucial to include a thiol scavenger like 1,2-ethanedithiol (EDT) to keep the Cysteine sulfhydryl group in its reduced state and prevent oxidation or other side reactions. A commonly used and effective cleavage cocktail is Reagent K (TFA/phenol/water/thioanisole/EDT).[15][16]

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving specific issues encountered during Ala-Cys peptide synthesis.

Issue 1: Low Coupling Efficiency / Presence of Deletion Sequences

• Symptom: Kaiser test is positive (blue beads) after coupling. Mass spectrometry of the crude product shows masses corresponding to peptides missing an Alanine or Cysteine residue.

• Root Causes & Solutions:

Possible Cause	Suggested Solution
Steric Hindrance	For difficult couplings, perform a "double couple" by repeating the coupling step with a fresh solution of activated amino acid.[1][2]
Peptide Aggregation	Switch to a solvent known to disrupt secondary structures, such as N-Methyl-2-pyrrolidone (NMP) or a mixture of DMF and DMSO.[3] Consider incorporating chaotropic salts (e.g., LiCl) or using a "magic mixture" (ethylene carbonate/NMP/DCM). For long or particularly difficult sequences, synthesizing on a low-substitution resin or a PEG-based resin can be beneficial.[3]
Inefficient Activation	Switch to a more potent coupling reagent like HATU or HCTU, especially for hindered amino acids.[1] Ensure sufficient pre-activation time before adding the activated amino acid to the resin.[17]
Low Reagent Concentration	Increasing the concentration of the amino acid and coupling reagents (e.g., to 0.5 M) can improve reaction kinetics and drive the reaction to completion.[2]

Issue 2: Significant Racemization of Cysteine

• Symptom: HPLC analysis of the crude peptide shows a doublet or broadened peak for the desired product. Mass spectrometry confirms the correct mass, but the product is difficult to purify.

• Root Causes & Solutions:

Coupling Method / Protecting Group	Racemization (%)	Suggested Solution
Fmoc-Cys(Trt)-OH with HCTU/DIEA (MW @ 80°C)	26.6[15]	Avoid base-mediated activation methods (e.g., HBTU/DIPEA).[15] Microwave heating can exacerbate racemization.
Fmoc-Cys(Dpm)-OH with DIPCDI/Oxyma Pure	6.8[15]	Utilize carbodiimide activation with DIC/Oxyma, which provides a milder, more acidic environment.[15]
Fmoc-Cys(Trt)-OH with DIPCDI/Oxyma Pure	3.3[15]	This is a significant improvement over base-mediated methods.
Fmoc-Cys(Thp)-OH with DIPCDI/Oxyma Pure	0.74 [15]	For sequences highly sensitive to racemization, using an alternative side-chain protecting group like Tetrahydropyranyl (Thp) can dramatically reduce the issue.

Issue 3: Incomplete Removal of Trityl Group from Cysteine

• Symptom: Mass spectrometry of the crude product shows a peak corresponding to the desired peptide + 242 Da (the mass of the trityl group).

• Root Causes & Solutions:

Possible Cause	Suggested Solution
Reversible Deprotection	The cleavage of the Trt group with TFA is a reversible reaction. The highly nucleophilic thiol group can react with the stable trityl cation.[6]
Insufficient Scavenging	The cleavage cocktail must contain an effective scavenger for the trityl cation. Triisopropylsilane (TIS) is highly effective. Ensure a sufficient volume of cleavage cocktail is used, especially for peptides with multiple Cys(Trt) residues.
Cleavage Time	Extend the cleavage reaction time to 2-3 hours to ensure complete deprotection.[15]

Experimental Protocols

Protocol 1: Recommended Coupling for Fmoc-Cys(Trt)-OH to Minimize Racemization

This protocol utilizes a carbodiimide-based method known to reduce racemization risk.[15]

• Resin Preparation: Swell the peptide-resin in DMF for 30-60 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (1 x 5 min, 1 x 15 min). Wash the resin thoroughly with DMF (5x) and DCM (3x).

• Amino Acid Activation: In a separate vessel, dissolve 4 equivalents of Fmoc-Cys(Trt)-OH and 4 equivalents of Oxyma Pure in DMF. Add 4 equivalents of N,N'-Diisopropylcarbodiimide (DIC). Do not pre-activate for an extended period.

• Coupling: Immediately add the activated amino acid solution to the deprotected resin. Allow the coupling reaction to proceed for 1-2 hours.

• Monitoring: Perform a Kaiser test to check for completion.[11] If the test is positive, consider a second coupling.

• Washing: Once coupling is complete, wash the resin with DMF (3x), DCM (3x), and Methanol (3x).

Protocol 2: Test Cleavage for Cysteine-Containing Peptides

A small-scale test cleavage is invaluable for optimizing conditions without committing the entire batch of resin.[1]

• Resin Sampling: Place approximately 10-20 mg of the dried peptide-resin into a microcentrifuge tube.

• Cleavage Cocktail Preparation: Prepare a fresh cleavage cocktail. For a peptide with Cys(Trt), a recommended cocktail is TFA/TIS/H₂O/EDT (94:1:2.5:2.5).[15]

• Cleavage Reaction: Add ~200 µL of the cleavage cocktail to the resin. Let the reaction proceed at room temperature for 2 hours with occasional agitation.

• Peptide Precipitation: Using a filter pipette, transfer the TFA solution into a separate tube containing cold diethyl ether. A white precipitate of the crude peptide should form.

• Isolation: Centrifuge the tube to pellet the peptide, decant the ether, and wash the pellet with cold ether two more times.

• Analysis: Dry the peptide pellet under vacuum and dissolve it in a suitable solvent for LC-MS analysis.

Visual Troubleshooting Guides

Troubleshooting Workflow for Low Peptide Yield

Caption: A logical workflow for diagnosing the cause of low peptide yield.

Key Side Reactions in Ala-Cys SPPS

Caption: Common side reactions involving Cysteine during SPPS.

References

• 1. benchchem.com [benchchem.com]
• 2. biotage.com [biotage.com]
• 3. peptide.com [peptide.com]
• 4. Incomplete Fmoc deprotection in solid-phase synthesis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 8. Side reactions in the SPPS of Cys-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. peptide.com [peptide.com]
• 12. bachem.com [bachem.com]
• 13. Real-time monitoring of solid-phase peptide synthesis: Greening the process - ACS Green Chemistry [gcande.digitellinc.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. peptide.com [peptide.com]
• 17. benchchem.com [benchchem.com]

Preventing cysteine oxidation during Ala-Cys synthesis and storage

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions regarding the prevention of cysteine oxidation during the synthesis and storage of Ala-Cys dipeptides.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, purification, and storage of Ala-Cys, with a focus on identifying and preventing cysteine oxidation.

Issue 1: My purified Ala-Cys peptide shows multiple peaks on the analytical HPLC, with mass spectrometry indicating masses corresponding to (+16 Da) and disulfide-linked dimers.

• Question: What are these unexpected peaks, and how can I prevent their formation?

• Answer: These additional peaks strongly suggest oxidation of the cysteine residue. The +16 Da mass shift corresponds to the formation of a sulfenic acid (Cys-SOH) or, with further oxidation, sulfinic (Cys-SO2H) and sulfonic (Cys-SO3H) acids.[1][2][3] The dimeric species is likely the result of disulfide bond formation between two Ala-Cys molecules (Ala-Cys-S-S-Cys-Ala).[4] This oxidation can occur during synthesis, cleavage from the resin, purification, or storage.

  Preventative Measures and Solutions:

  • During Synthesis and Cleavage: Cysteine's thiol group is highly reactive and requires protection during solid-phase peptide synthesis (SPPS).[5][6] During the final cleavage step, reactive carbocations are released from protecting groups and can lead to side reactions. To prevent this and subsequent oxidation, a "scavenger" cocktail is crucial.[1] For cysteine-containing peptides, reducing agents are vital components of this cocktail.[7]

    • Action: Utilize a cleavage cocktail containing scavengers that can quench reactive species and maintain a reducing environment. Common and effective scavengers for this purpose include dithiothreitol (DTT), 1,2-ethanedithiol (EDT), and thioanisole.[7][8] A recommended cocktail is Reagent K: TFA/thioanisole/water/phenol/EDT (82.5:5:5:5:2.5 v/v).[7]

  • During Workup and Purification: Exposure to atmospheric oxygen, especially at neutral to alkaline pH, can promote oxidation.[3][9]

    • Action: After cleavage, work quickly and keep solutions acidic (pH 5-6) where the thiol group is less reactive.[10][11] Use degassed solvents for all purification steps. Bubbling argon or nitrogen through your solvents prior to use can effectively remove dissolved oxygen.[11][12]

  • Post-Purification and Storage: The purified, lyophilized peptide is still susceptible to oxidation if not stored correctly.[10][13]

    • Action: Store the lyophilized Ala-Cys peptide at -20°C or, for long-term stability, at -80°C.[12][14][15] The vial should be sealed tightly and the headspace purged with an inert gas like argon or nitrogen to create an oxygen-free environment.[11][12][13]

Issue 2: The concentration of my Ala-Cys solution decreases over time, and I observe precipitation.

• Question: Why is my Ala-Cys peptide precipitating out of solution, and how is this related to stability?

• Answer: The precipitation is likely due to the formation of the cystine dimer (Ala-Cys-S-S-Cys-Ala), which is significantly less soluble than the monomeric reduced form.[16] This indicates that the cysteine residue is being oxidized in solution. Storing peptides in solution is generally not recommended for long periods due to lower stability compared to the lyophilized state.[10][13][17]

  Preventative Measures and Solutions:

  • Solvent and pH: The rate of cysteine oxidation is pH-dependent, increasing significantly at pH values above 7.[9][18][19]

    • Action: If you must store Ala-Cys in solution, use a sterile, degassed buffer at a slightly acidic pH (pH 5-6).[10][11] Prepare solutions at the highest practical concentration to minimize the relative impact of headspace oxygen.[11]

  • Storage of Solutions: Repeated freeze-thaw cycles can accelerate peptide degradation.[10][12][13]

    • Action: If the solution will be used multiple times, aliquot it into single-use volumes before freezing. This minimizes the number of freeze-thaw cycles and reduces exposure of the entire stock to air each time it is used.[10][14] Store frozen aliquots at -20°C for short-term and -80°C for longer-term storage.[13][14]

  • Use of Reducing Agents: For applications where it will not interfere with downstream experiments, a small amount of a reducing agent can be added to the solution.

    • Action: Consider adding dithiothreitol (DTT) or β-mercaptoethanol to the buffer if compatible with your experimental design.[14]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of cysteine oxidation in my Ala-Cys peptide?

A1: The primary mechanism involves the deprotonation of the cysteine thiol group (-SH) to a more reactive thiolate anion (-S⁻).[9][20] This thiolate is highly susceptible to attack by oxidizing species, such as dissolved oxygen.[20][21] The initial oxidation product is often a sulfenic acid (Cys-SOH), which is unstable and can react further to form disulfide bonds with another thiol or be oxidized to more stable sulfinic (Cys-SO₂H) and sulfonic (Cys-SO₃H) acids.[2][21]

Q2: What are the ideal storage conditions for lyophilized Ala-Cys powder?

A2: For maximum stability, lyophilized Ala-Cys should be stored at -80°C.[14][15] Storage at -20°C is suitable for shorter periods.[10][12] It is critical to protect the peptide from moisture, light, and oxygen.[10][14][15] Store the peptide in a tightly sealed vial, preferably in a desiccator, and consider purging the vial with an inert gas like argon or nitrogen before sealing.[12][13]

Q3: How should I handle lyophilized Ala-Cys peptide when preparing a solution?

A3: Before opening the vial, always allow it to equilibrate to room temperature in a desiccator.[12][14][17] This crucial step prevents atmospheric moisture from condensing on the cold peptide, which would compromise its stability.[12][14] Weigh out the desired amount quickly, and then tightly reseal the vial, purging with inert gas if possible.[10]

Q4: Can I reverse the oxidation of my Ala-Cys peptide?

A4: Disulfide bond formation (dimerization) is a reversible oxidation. You can reduce the disulfide bond back to the free thiol by treating the peptide solution with a reducing agent like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP). However, the further oxidized forms, such as sulfinic and sulfonic acids, are generally considered irreversible under standard laboratory conditions.[2][22]

Q5: Which analytical techniques are best for detecting and quantifying cysteine oxidation?

A5: High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is the most powerful tool.[15] HPLC can separate the different oxidized forms from the reduced peptide, while MS can identify them based on their specific mass-to-charge ratios (e.g., a +16 Da shift for sulfenic acid or a doubling of the molecular weight for the disulfide dimer).[23][24]

Data Presentation

Table 1: Recommended Storage Conditions for Ala-Cys Peptides

Form	Temperature	Duration	Key Considerations
Lyophilized Powder	-80°C	Years	Optimal for long-term storage. [14][15] Must be kept in a sealed vial under inert gas.[13]
-20°C	Months to Years	Good for medium to long-term storage. [10][12] Protection from moisture and oxygen is critical.[12][14]
2-8°C	3-6 Months	Short-term storage only. [14] Increased risk of degradation.
Room Temperature	Weeks	Not recommended; for shipping only. [14][17]
In Solution	-80°C	Up to 6 Months	Best option for dissolved peptides. [13] Aliquot to avoid freeze-thaw cycles.[10]
-20°C	Up to 1 Month	Short-term storage. [10][13] Use acidic buffer (pH 5-6) and degassed solvents.[10]

Table 2: Common Scavenger Cocktails for Cleavage of Cysteine-Containing Peptides

Reagent Cocktail	Composition (v/v/v)	Purpose of Scavengers	Reference
Reagent K	TFA/Thioanisole/Water/Phenol/EDT (82.5:5:5:5:2.5)	EDT is a potent reducing agent to prevent thiol oxidation. Thioanisole and phenol act as carbocation scavengers.	[7]
Reagent B	TFA/Phenol/Water/TIPS (88:5:5:2)	Triisopropylsilane (TIPS) is a scavenger. Increasing TIPS can enhance the reduction of Cys.	[7]
TFA/TIS/Water/EDT	TFA/TIS/Water/EDT (92.5:2.5:2.5:2.5)	EDT maintains the reduced state of cysteine during cleavage.	[1]

Experimental Protocols

Protocol 1: Fmoc Solid-Phase Peptide Synthesis (SPPS) of Ala-Cys

• Resin Preparation: Start with a pre-loaded Fmoc-Cys(Trt)-OH on a suitable resin (e.g., Rink Amide for a C-terminal amide). Swell the resin in dimethylformamide (DMF) for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5-10 minutes to remove the Fmoc protecting group from the cysteine. Wash the resin thoroughly with DMF.

• Amino Acid Coupling: Activate Fmoc-Ala-OH (3-5 equivalents) with a coupling reagent like HCTU (3-5 equivalents) and a base such as N,N-Diisopropylethylamine (DIEA) (6-10 equivalents) in DMF. Add the activated amino acid solution to the resin and allow it to react for 1-2 hours.

• Wash: Wash the resin thoroughly with DMF to remove excess reagents.

• Final Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 10 minutes to remove the final Fmoc group from the N-terminal Alanine. Wash the resin with DMF, followed by dichloromethane (DCM), and dry under vacuum.

Protocol 2: Cleavage and Deprotection of Ala-Cys from Resin

• Prepare Cleavage Cocktail: In a fume hood, prepare a fresh cleavage cocktail. For Ala-Cys, use Reagent K: 8.25 mL Trifluoroacetic acid (TFA), 0.5 mL thioanisole, 0.5 mL water, 0.5 g phenol, and 0.25 mL 1,2-ethanedithiol (EDT).[7]

• Cleavage Reaction: Add the cleavage cocktail to the dried resin in a reaction vessel. Ensure the resin is fully submerged.

• Incubation: Gently agitate the mixture at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the TFA solution containing the cleaved peptide. Precipitate the peptide by adding the TFA solution dropwise into a 50 mL tube of cold diethyl ether.

• Pelleting and Washing: Centrifuge the ether suspension to pellet the crude peptide. Carefully decant the ether. Wash the peptide pellet two more times with cold diethyl ether to remove scavengers.

• Drying: Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Protocol 3: Detection of Cysteine Oxidation via HPLC-MS

• Sample Preparation: Dissolve a small amount of the lyophilized Ala-Cys peptide in a suitable solvent (e.g., 0.1% TFA in water/acetonitrile).

• HPLC Separation: Inject the sample onto a C18 reverse-phase HPLC column. Elute the peptide using a gradient of mobile phase A (e.g., 0.1% TFA in water) and mobile phase B (e.g., 0.1% TFA in acetonitrile).

• UV Detection: Monitor the elution profile at a wavelength of 214 nm or 280 nm.

• Mass Spectrometry Analysis: Direct the eluent from the HPLC to an electrospray ionization mass spectrometer (ESI-MS).

• Data Analysis:

  • Identify the peak for the correct, reduced Ala-Cys monomer based on its expected retention time and measured mass.

  • Search for peaks corresponding to oxidized species:

    • Disulfide Dimer: A peak with approximately double the mass of the monomer.

    • Sulfenic/Sulfinic/Sulfonic Acid: Peaks with mass increases of +16, +32, and +48 Da, respectively, relative to the monomer.

Visualizations

Caption: Chemical pathways of cysteine oxidation in an Ala-Cys dipeptide.

Caption: Experimental workflow for Ala-Cys synthesis, purification, and storage.

References

• 1. biotage.com [biotage.com]
• 2. Discovering mechanisms of signaling-mediated cysteine oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 6. bachem.com [bachem.com]
• 7. researchgate.net [researchgate.net]
• 8. peptide.com [peptide.com]
• 9. researchgate.net [researchgate.net]
• 10. genscript.com [genscript.com]
• 11. How to storage the peptide | Karebay [karebaybio.com]
• 12. Handling and Storage Guidelines for Peptides and Proteins [sigmaaldrich.com]
• 13. novoprolabs.com [novoprolabs.com]
• 14. Best Practices for Storing Peptides: Maximizing Stability and Potency - Peptide Partners [peptide.partners]
• 15. nordscipeptides.com [nordscipeptides.com]
• 16. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. bachem.com [bachem.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. portlandpress.com [portlandpress.com]
• 21. Mechanisms and consequences of protein cysteine oxidation: the role of the initial short-lived intermediates [pubmed.ncbi.nlm.nih.gov]
• 22. Regulatory Control or Oxidative Damage? Proteomic Approaches to Interrogate the Role of Cysteine Oxidation Status in Biological Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Proteomic Approaches to Study Cysteine Oxidation: Applications in Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Ala-Cys Solubility: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in dissolving the dipeptide Ala-Cys in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the solubility of Ala-Cys?

A1: The solubility of Ala-Cys, like other peptides, is governed by several factors:

• pH of the buffer: The net charge of the peptide changes with pH. Solubility is generally lowest at the isoelectric point (pI) and increases as the pH moves away from the pI.

• Isoelectric Point (pI): This is the pH at which the net charge of the peptide is zero, often leading to minimal solubility. The estimated pI for Ala-Cys can be calculated based on the pKa values of its terminal groups and the cysteine side chain.

• Cysteine Oxidation: The thiol group (-SH) of cysteine is susceptible to oxidation, especially at neutral to alkaline pH, forming a disulfide bond (-S-S-) with another cysteine molecule to create cystine.[1] The resulting dimer, Ala-Cys-Cys-Ala, may have different solubility characteristics. This oxidation can lead to precipitation.[2]

• Buffer Composition and Ionic Strength: The type of buffer and its salt concentration can influence peptide solubility through interactions with the peptide's charged groups.[3]

• Temperature: Generally, increasing the temperature can enhance solubility, but excessive heat can also accelerate oxidation and degradation.[2]

• Peptide Concentration: Exceeding the solubility limit of Ala-Cys in a particular buffer will lead to precipitation.

Q2: Why is my Ala-Cys solution cloudy or forming a precipitate?

A2: Cloudiness or precipitation in your Ala-Cys solution is often due to one or more of the following reasons:

• Oxidation: The most common cause for cysteine-containing peptides is the oxidation of the thiol group to form less soluble disulfide-bonded dimers or larger aggregates.[2] This is particularly prevalent at neutral or alkaline pH in the presence of oxygen.

• pH is near the Isoelectric Point (pI): If the buffer pH is close to the pI of Ala-Cys, the peptide will have a minimal net charge, reducing its interaction with water and leading to aggregation and precipitation.

• Concentration is too high: You may have exceeded the maximum solubility of Ala-Cys in your chosen buffer and conditions.

• Improper Dissolution Technique: Adding the buffer directly to the lyophilized powder without proper initial wetting with a small amount of solvent can lead to clumping and incomplete dissolution.

Q3: What is the recommended first step for dissolving an unknown or difficult peptide like Ala-Cys?

A3: Always start by attempting to dissolve a small test amount of the peptide before proceeding with the entire sample.[4][5] This prevents the potential loss of valuable material if the chosen solvent is inappropriate.

Q4: Can I use organic co-solvents to dissolve Ala-Cys?

A4: Yes, if your experimental protocol allows. For hydrophobic peptides, dissolving in a small amount of an organic solvent like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) first, and then slowly adding the aqueous buffer while vortexing, can be an effective strategy.[5] However, be mindful that high concentrations of organic solvents can be detrimental to many biological assays.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Lyophilized Ala-Cys powder does not dissolve in water or neutral buffer (e.g., PBS pH 7.4).	The pH of the solution is near the isoelectric point (pI) of the peptide. The peptide may have low intrinsic solubility in neutral aqueous solutions.	First, try gentle sonication or vortexing. If still insoluble, try adjusting the pH. For this neutral peptide, you can try adding a small amount of acid (e.g., 10% acetic acid) or base (e.g., 0.1M ammonium bicarbonate) to shift the pH away from the pI. Caution: Avoid strongly basic conditions (pH > 8) to minimize cysteine oxidation. Alternatively, use a small amount of an organic co-solvent like DMSO or DMF to first dissolve the peptide, then slowly dilute with your aqueous buffer.
The Ala-Cys solution becomes cloudy or forms a precipitate over time.	Oxidation of the cysteine residue to form less soluble disulfide-bonded species (cystine).	Prepare solutions fresh and use them as quickly as possible. Use deoxygenated buffers. Store stock solutions at -20°C or -80°C in single-use aliquots to minimize freeze-thaw cycles and exposure to air.[2] Consider adding a reducing agent like Dithiothreitol (DTT) if compatible with your experiment, though this will modify the free thiol.
The peptide dissolves initially but precipitates upon dilution with an aqueous buffer.	The solubility limit in the final buffer composition has been exceeded. The change in solvent polarity upon dilution reduces the solubility.	Decrease the final concentration of the peptide. Increase the proportion of the organic co-solvent in the final solution if your experiment can tolerate it. Add the concentrated peptide stock solution dropwise into the vortexing aqueous buffer to avoid localized high concentrations.
The peptide forms a gel-like substance.	Extensive intermolecular hydrogen bonding, especially at high concentrations.	This is more common with longer peptides but can occur. Try dissolving at a lower concentration. Sonication may help break up the gel. Using structure-disrupting agents like guanidinium chloride or urea can be effective, but these are denaturing and may not be suitable for all applications.

Quantitative Data Summary

Table 1: Solubility of Constituent Amino Acids in Water

Amino Acid	Solubility in Water ( g/100 mL at 25°C)	Notes
L-Alanine	16.65	Highly soluble.
L-Cysteine	28	Very soluble, but solutions are prone to oxidation.[6]

Table 2: Experimentally Determined Solubility of Related Dipeptides in Water at pH 7

Dipeptide	Temperature (°C)	Solubility (mol/kg)
Gly-Ala	20	~1.7
Gly-Ala	50	~2.8
Ala-Ala	20	~1.0
Ala-Ala	50	~1.8

Data in Table 2 is adapted from experimental values presented for dipeptides based on glycine or alanine.[7][8]

Experimental Protocols

Protocol 1: Small-Scale Solubility Testing of Ala-Cys

• Preparation: Aliquot a small, known amount (e.g., 1 mg) of lyophilized Ala-Cys into several microcentrifuge tubes.

• Solvent Addition: To each tube, add a calculated volume of a different solvent system to achieve a target concentration (e.g., 1 mg/mL). Test a range of solvents:

  • Deionized, sterile water

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • 10% Acetic Acid

  • 0.1 M Ammonium Bicarbonate

  • Dimethyl Sulfoxide (DMSO)

• Dissolution Attempts:

  • Vortex each tube vigorously for 30-60 seconds.

  • If not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.

  • If necessary, gently warm the tube to 30-40°C for 10-15 minutes. Caution: Avoid excessive heating.

• Observation: After each step, visually inspect the tubes for complete dissolution (a clear solution with no visible particles).

• Dilution Test (for organic solvents): For the tube with DMSO, slowly add the aqueous buffer of choice dropwise while vortexing to observe if precipitation occurs at the desired final concentration.

Protocol 2: Recommended General Procedure for Solubilizing Ala-Cys

• Calculate Charge: Determine the theoretical net charge of Ala-Cys at the desired pH of your final buffer. This will indicate whether an acidic or basic initial solvent might be beneficial.

• Initial Dissolution:

  • If the net charge is near zero or the peptide is hydrophobic: Add a minimal amount of DMSO or DMF to the lyophilized peptide to create a concentrated stock solution.

  • If the net charge is positive: Try dissolving in water or a dilute acidic solution (e.g., 10% acetic acid).

  • If the net charge is negative: Attempt to dissolve in water or a dilute basic solution (e.g., 0.1 M ammonium bicarbonate), being cautious of the potential for oxidation at higher pH.

• Physical Assistance: Vortex and/or sonicate the solution to aid dissolution.

• Dilution: While gently vortexing, slowly add your target aqueous buffer to the concentrated peptide stock to reach the final desired concentration.

• Clarification and Sterilization: Centrifuge the final solution at high speed (e.g., 10,000 x g) for 10 minutes to pellet any undissolved particulates. Filter the supernatant through a sterile 0.22 µm filter.

• Storage: Aliquot the final solution into single-use tubes and store at -20°C or -80°C.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. biobasic.com [biobasic.com]
• 5. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 6. L-(+)-Cysteine | C3H7NO2S | CID 5862 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Melting properties of peptides and their solubility in water. Part 1: dipeptides based on glycine or alanine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of C-Terminal Cysteine Peptides

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the Fmoc-based synthesis of peptides with a C-terminal cysteine residue.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Problem 1: My peptide containing a C-terminal Cys shows a significant amount of a diastereomeric impurity upon HPLC analysis.

This is likely due to the epimerization or racemization of the C-terminal cysteine residue. Cysteine is particularly susceptible to racemization during activation and coupling steps in solid-phase peptide synthesis (SPPS).[1][2][3] The pronounced acidity of the Cα proton of the cysteine ester makes it prone to abstraction, leading to a loss of stereochemical integrity.[4][5]

Solutions:

• Resin Selection: The choice of resin plays a crucial role in minimizing racemization. For peptides with a C-terminal cysteine, it is highly recommended to use 2-chlorotrityl chloride (2-CTC) resin or other trityl-type resins like NovaSyn TGT.[6][7][8] The steric hindrance provided by these resins helps to suppress this side reaction.[6][9] Using Wang resin can lead to more significant epimerization.[6]

• Choice of Coupling Reagent: Avoid using highly activating uronium or phosphonium reagents like HBTU or PyBOP, especially with strong bases like N,N-diisopropylethylamine (DIEA), as they can increase the risk of racemization.[1][7] Instead, consider using carbodiimide-based activators such as N,N'-diisopropylcarbodiimide (DIC) in combination with an additive like 1-hydroxybenzotriazole (HOBt) or ethyl (hydroxyimino)cyanoacetate (Oxyma).[1][6][10] These combinations are known to suppress epimerization.[1]

• Base Selection for Coupling: If a base is required for the coupling step, use a weaker or sterically hindered base. N-methylmorpholine (NMM) or 2,4,6-collidine (TMP) are generally better choices than DIEA or triethylamine (TEA).[1][11] It is also advisable to use the minimum amount of base necessary for the reaction.[1]

• Fmoc Deprotection Conditions: The base used for Fmoc deprotection can also contribute to racemization. Using 4-methylpiperidine instead of piperidine has been shown to reduce epimerization.[12][13]

• Cysteine Side-Chain Protection: The choice of the thiol protecting group on the cysteine residue can influence the extent of side reactions. The use of Fmoc-Cys(Thp)-OH or Fmoc-Cys(Mmt)-OH has been shown to minimize epimerization compared to other protecting groups.[12][13] The bulky trityl (Trt) protecting group is also commonly used and can help reduce side reactions.[14]

Problem 2: I observe a mass addition of +51 Da on my C-terminal cysteine-containing peptide.

This mass shift corresponds to the formation of a 3-(1-piperidinyl)alanine side product.[14] This occurs when the peptide contains a C-terminal cysteine, particularly when prepared using Fmoc/tBu protocols.[14] The base-catalyzed elimination of the protected sulfhydryl group leads to a dehydroalanine intermediate, which then reacts with piperidine (from the Fmoc deprotection step) in a Michael addition reaction.[14]

Solutions:

• Resin Choice: Similar to preventing racemization, using sterically bulky trityl-type resins like 2-chlorotrityl chloride (2-CTC) resin is highly recommended to inhibit this side reaction.[7]

• Cysteine Protecting Group: Utilizing a sterically bulky protecting group like trityl (Trt) for the cysteine side chain can minimize, though not always eliminate, the formation of the piperidinylalanine adduct.[14] The use of a tetrahydropyranyl (Thp) protecting group has also been shown to be effective in minimizing this side reaction.[15]

• Fmoc Deprotection Base: The choice of base for Fmoc removal is critical. Using 30% 4-methylpiperidine in 0.5 M OxymaPure-DMF for Fmoc removal has been shown to assure minimization of this side reaction.[12][13]

Problem 3: My final peptide product shows incomplete removal of the Trityl (Trt) group from the Cys residue.

The removal of the Trt group by trifluoroacetic acid (TFA) during the final cleavage step is a reversible reaction.[7] This is due to the high stability of the trityl cation and the nucleophilic nature of the cysteine thiol.[6][7]

Solution:

• Cleavage Cocktail Composition: To ensure complete deprotection, it is crucial to use an effective scavenger in the cleavage cocktail to irreversibly quench the trityl cation. Triisopropylsilane (TIS) is a highly effective scavenger for this purpose.[6] For peptides with multiple Cys(Trt) residues, adding a thiol scavenger like 1,2-ethanedithiol (EDT) to the cleavage cocktail (e.g., at 2.5%) can help maintain the cysteine in its reduced state and prevent other side reactions.[6][7]

Problem 4: I am observing unexpected S-alkylation of the cysteine side chain, especially when using Wang resin.

The reactive thiol group of cysteine can be alkylated by carbocations generated during the cleavage from certain resins, such as Wang resin.[7] For example, the p-hydroxybenzyl carbocation from the Wang linker can alkylate the cysteine sulfhydryl group.[7]

Solution:

• Resin Selection: The most effective way to prevent this side reaction is to avoid using resins that can generate stable carbocations during cleavage. As recommended for other side reactions, using a 2-chlorotrityl chloride (2-CTC) resin is a better choice for synthesizing peptides with C-terminal cysteine.[6]

Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of peptides with a C-terminal cysteine so challenging?

The primary challenge lies in the pronounced acidity of the Cα proton of the C-terminal cysteine ester.[4][5] This acidity makes the residue highly susceptible to base-mediated side reactions, including epimerization/racemization and β-elimination leading to the formation of 3-(1-piperidinyl)alanine.[3][12][13]

Q2: Which cysteine side-chain protecting group is best to minimize side reactions?

Several protecting groups have been evaluated to minimize side reactions. While the trityl (Trt) group is widely used and offers good protection due to its steric bulk, studies have shown that other protecting groups may offer superior performance in specific contexts.[14] For instance, tetrahydropyranyl (Thp) and 4-methoxytrityl (Mmt) protected Cys have been demonstrated to be very effective in minimizing both epimerization and the formation of N-piperidinyl-Ala.[12][13][15]

Q3: Can microwave heating be used during the synthesis of C-terminal Cys peptides?

Microwave heating can exacerbate the problem of racemization, especially during the coupling of Fmoc-Cys-OH.[6] If microwave-assisted synthesis is desired, it is recommended to couple the C-terminal cysteine residue at a lower temperature (e.g., 50°C) or at room temperature, while the rest of the peptide can be synthesized with microwave enhancement.[10]

Q4: How can I quantify the extent of racemization of the C-terminal cysteine?

A common method involves the synthesis of a model dipeptide (e.g., H-Gly-Cys-OH) using the desired coupling conditions.[16] The crude peptide is then hydrolyzed, and the resulting amino acids are derivatized with a chiral reagent such as Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA).[10] The resulting diastereomers can then be separated and quantified by reverse-phase HPLC.[10]

Quantitative Data Summary

The following table summarizes quantitative data on the extent of epimerization of C-terminal cysteine under various experimental conditions.

Cys Protecting Group	Resin	Fmoc Deprotection Base	Coupling Conditions	Epimerization (% D-Cys)	Reference
Trt	NovaSyn TGT	20% Piperidine	-	23% (after 6h treatment)	[17]
MBom	NovaSyn TGT	20% Piperidine	-	6% (after 6h treatment)	[17]
Trt	2-CT	-	Traditional Fmoc-SPPS	30%	[3]
Thp	Wang	-	DIPCDI/Oxyma Pure	0.74%	[6]
Trt	Wang	-	DIPCDI/Oxyma Pure	3.3%	[6]
Dpm	Wang	-	DIPCDI/Oxyma Pure	6.8%	[6]
MBom	-	-	HCTU/6-Cl-HOBt/DIEA	0.4%	[9]
Dpm	-	-	HCTU/6-Cl-HOBt/DIEA	1.2%	[18]
Trt	-	-	HCTU/6-Cl-HOBt/DIEA	8.0%	[18]

Experimental Protocols

Protocol 1: Recommended Coupling of Fmoc-Cys(Trt)-OH to Minimize Racemization

This protocol is designed for the manual solid-phase peptide synthesis (SPPS) coupling of Fmoc-Cys(Trt)-OH to a resin-bound peptide amine, aiming to minimize epimerization.

• Resin Preparation: Swell the peptide-resin (preferably a 2-chlorotrityl type resin) in N,N-dimethylformamide (DMF) for 30 minutes. Perform Fmoc deprotection using 20% piperidine in DMF (2 x 10 min). Wash the resin thoroughly with DMF (5x), dichloromethane (DCM) (3x), and DMF (3x).[16]

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-Cys(Trt)-OH (3 equivalents) and Oxyma Pure® (3 equivalents) in DMF.

• Coupling Reaction: Add the amino acid/additive solution to the resin, followed by the addition of DIC (3 equivalents).

• Reaction and Washing: Allow the reaction to proceed for 1-3 hours at room temperature. Monitor the reaction completion using a colorimetric test (e.g., Kaiser test). Once complete, wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to prepare for the next cycle.[1]

Protocol 2: Quantification of Cysteine Racemization using Marfey's Reagent

This method allows for the quantification of the D-cysteine isomer in a synthetic peptide sample.

• Peptide Hydrolysis: Place approximately 0.1-0.5 mg of the peptide into a hydrolysis tube. Add 200 µL of 6 N HCl. Seal the tube under vacuum and heat at 110°C for 24 hours. After hydrolysis, cool the tube, open it, and evaporate the HCl to dryness under vacuum.[10]

• (Optional) Oxidation to Cysteic Acid: This step is recommended to prevent side reactions with the free thiol during derivatization.[10]

• Derivatization with Marfey's Reagent: Re-dissolve the dried hydrolysate in 100 µL of 1 M NaHCO₃. Add 200 µL of Marfey's reagent solution (1% w/v in acetone). Incubate the mixture at 40°C for 1 hour in a water bath, with occasional mixing.[10]

• Reaction Quenching and Preparation for HPLC: After incubation, cool the reaction mixture to room temperature. Quench the reaction by adding 20 µL of 2 N HCl. Evaporate the acetone under a stream of nitrogen or by vacuum centrifugation.[10]

• HPLC Analysis: Dilute the final sample with the HPLC mobile phase (e.g., to a final volume of 1 mL). Inject an appropriate volume (e.g., 20 µL) onto a C18 RP-HPLC column. Monitor the elution at 340 nm. The L-amino acid derivative typically elutes before the D-amino acid derivative.[10]

• Quantification: Identify the peaks corresponding to the L-Cys(FDAA) and D-Cys(FDAA) diastereomers by comparing them with derivatized standards. Calculate the percentage of D-cysteine by integrating the peak areas.[10]

Visualizations

Caption: Mechanism of C-terminal cysteine epimerization via direct enolization.

Caption: Mechanism of 3-(1-piperidinyl)alanine side product formation.

Caption: Troubleshooting workflow for C-terminal Cys peptide synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Native Chemical Ligation Strategy to Overcome Side Reactions during Fmoc-Based Synthesis of C-Terminal Cysteine-Containing Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. Racemization-free synthesis of C-terminal cysteine-peptide using 2-chlorotrityl resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Cysteine racemization during the Fmoc solid phase peptide synthesis of the Nav1.7-selective peptide--protoxin II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. digital.csic.es [digital.csic.es]
• 13. pubs.acs.org [pubs.acs.org]
• 14. peptide.com [peptide.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Ala-Cys Aggregation and Prevention

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering aggregation issues with peptides containing Alanine (Ala) and Cysteine (Cys).

Frequently Asked Questions (FAQs)

Q1: Why is my Ala-Cys containing peptide aggregating?

Aggregation of peptides containing Alanine and Cysteine is often driven by a combination of factors related to their specific chemical properties. Alanine is a small, hydrophobic amino acid.[1] When present in a peptide sequence, multiple alanine residues can promote intermolecular hydrophobic interactions, leading to self-association and aggregation. Cysteine, on the other hand, possesses a reactive thiol (-SH) group in its side chain. Under neutral to slightly alkaline conditions (pH > 7), this thiol group can be easily oxidized, leading to the formation of intermolecular disulfide bonds (-S-S-), which can cause dimerization or oligomerization of the peptide.[2][3] Furthermore, the peptide backbone itself can form intermolecular hydrogen bonds, contributing to the formation of larger, often insoluble structures.[4]

Q2: What is the role of pH in Ala-Cys peptide aggregation?

The pH of the solution is a critical factor influencing the solubility and aggregation of Ala-Cys containing peptides. The net charge of the peptide is pH-dependent. At the isoelectric point (pI), the pH at which the peptide has a net zero charge, solubility is typically at its minimum, and aggregation is most likely to occur. Adjusting the pH away from the pI increases the net charge of the peptide, leading to greater electrostatic repulsion between peptide molecules and enhanced solubility. For peptides containing cysteine, pH also plays a crucial role in the formation of disulfide bonds. The oxidation of the thiol group is more favorable at a pH of 7.5-8.[2] Therefore, maintaining a lower pH can help to keep the cysteine residues in their reduced form and prevent disulfide-mediated aggregation.

Q3: How can I monitor the aggregation of my Ala-Cys peptide?

Several spectroscopic methods can be used to monitor peptide aggregation. A simple and accessible method is UV-Vis spectroscopy to measure turbidity. As peptides aggregate, the solution becomes more turbid, leading to increased light scattering which can be detected as an increase in absorbance.[5][6] Fluorescence spectroscopy using dyes like Thioflavin T (ThT) is another common method. ThT exhibits enhanced fluorescence upon binding to amyloid-like fibrillar structures, providing a sensitive measure of this type of aggregation.[5][7] Dynamic Light Scattering (DLS) can be used to measure the size distribution of particles in the solution, allowing for the detection of larger aggregates as they form.[8]

Troubleshooting Guides

Issue 1: Peptide is insoluble or has precipitated out of solution.

Possible Cause:

• The peptide is at or near its isoelectric point (pI).

• The peptide has a high proportion of hydrophobic residues (like Alanine).

• Oxidation of cysteine has led to the formation of insoluble disulfide-linked oligomers.

Troubleshooting Steps:

• Adjust the pH:

  • If the peptide is basic (net positive charge), try dissolving it in a dilute acidic solution (e.g., 10% acetic acid).[3][9]

  • If the peptide is acidic (net negative charge), try dissolving it in a dilute basic solution (e.g., 0.1M ammonium bicarbonate). Be cautious with peptides containing cysteine in basic solutions as this can promote oxidation.[10]

• Use Organic Solvents:

  • For highly hydrophobic peptides, try dissolving in a small amount of an organic solvent like Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), or acetonitrile, and then slowly add the solution to your aqueous buffer.[1][9] Note: DMSO should be avoided for peptides containing cysteine as it can promote oxidation.[2]

• Add a Reducing Agent:

  • If disulfide bond formation is suspected, add a reducing agent like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) to the buffer to keep the cysteine residues in their reduced state.[3][11]

Issue 2: Low yield during Solid-Phase Peptide Synthesis (SPPS) of an Ala-Cys containing peptide.

Possible Cause:

• On-resin aggregation of the growing peptide chain, leading to incomplete coupling and deprotection steps.[4][12]

• Side reactions involving the cysteine side chain.

Troubleshooting Steps:

• Improve Solvation during Synthesis:

  • Switch to a higher boiling point solvent like N-Methyl-2-pyrrolidone (NMP) or add chaotropic salts (e.g., LiCl) to the solvent to disrupt hydrogen bonding.[4]

  • Perform the synthesis at an elevated temperature.[12]

• Incorporate Structure-Disrupting Elements:

  • For long sequences, incorporate pseudoproline dipeptides at strategic locations (ideally every 6-7 residues). Pseudoprolines introduce a "kink" in the peptide backbone, disrupting the formation of secondary structures that lead to aggregation.[4][13][14]

  • Use backbone-protecting groups like 2-hydroxy-4-methoxybenzyl (Hmb) or 2,4-dimethoxybenzyl (Dmb) on an amino acid residue to prevent hydrogen bonding.[4]

• Protect the Cysteine Thiol Group:

  • Use an appropriate protecting group for the cysteine side chain throughout the synthesis to prevent side reactions.

Data Summary

Table 1: Factors Influencing Ala-Cys Peptide Aggregation and Corresponding Prevention Strategies

Factor	Description	Prevention Strategy
Hydrophobicity	Alanine's non-polar side chain promotes hydrophobic interactions between peptide molecules.[1]	Use of organic co-solvents (e.g., DMSO, DMF), addition of solubilizing agents.[1][15]
Disulfide Bond Formation	Oxidation of cysteine's thiol group at neutral to alkaline pH leads to intermolecular cross-linking.[2]	Maintain a pH below 7, use reducing agents (DTT, TCEP).[2][11]
Hydrogen Bonding	Intermolecular hydrogen bonds between peptide backbones can lead to the formation of β-sheet structures.[4]	Use of chaotropic salts, backbone-protecting groups (Hmb/Dmb), pseudoprolines.[4]
pH and Net Charge	At the isoelectric point (pI), the peptide has a net neutral charge, minimizing electrostatic repulsion and promoting aggregation.	Adjust the pH of the solution to be at least 2 units away from the pI.

Experimental Protocols

Protocol 1: Solubilization of an Aggregated Ala-Cys Containing Peptide

Objective: To dissolve a precipitated or poorly soluble peptide containing Alanine and Cysteine.

Materials:

• Lyophilized peptide

• Sterile, oxygen-free water or buffer (e.g., Tris or phosphate buffer, pH 7)[9]

• 10% Acetic Acid or 0.1M Ammonium Bicarbonate

• Dimethylformamide (DMF)

• Dithiothreitol (DTT)

• Sonicator

• Centrifuge

Procedure:

• Initial Assessment: Determine if the peptide is acidic or basic by calculating its theoretical pI.

• Preparation: Allow the lyophilized peptide to warm to room temperature before opening the vial. Briefly centrifuge the vial to ensure all the powder is at the bottom.[9]

• Dissolution Attempt 1 (Aqueous Buffer): a. Add a small amount of sterile, oxygen-free water or buffer to the peptide. b. Briefly sonicate the mixture (e.g., 3 times for 10 seconds, cooling on ice in between) to aid dissolution.[9] c. If the peptide does not dissolve, proceed to the next step.

• Dissolution Attempt 2 (pH Adjustment): a. If the peptide is basic, add a small volume of 10% acetic acid and vortex. b. If the peptide is acidic, add a small volume of 0.1M ammonium bicarbonate and vortex. c. Once dissolved, dilute with the final aqueous buffer to the desired concentration.

• Dissolution Attempt 3 (Organic Solvent for Hydrophobic Peptides): a. If the peptide is highly hydrophobic, add a minimal amount of DMF to dissolve the peptide completely. b. Slowly add the dissolved peptide solution dropwise to the vigorously stirring aqueous buffer. If the solution becomes cloudy, the solubility limit has been reached.[9]

• Preventing Disulfide Bonds: If disulfide bond formation is a concern, add DTT to the final buffer to a final concentration of 1-10 mM.[16]

• Final Step: Centrifuge the final solution to pellet any remaining insoluble material before use.

Protocol 2: Monitoring Aggregation using Turbidity Assay

Objective: To monitor the aggregation of an Ala-Cys containing peptide over time by measuring changes in turbidity.

Materials:

• Solubilized peptide solution

• UV-Vis Spectrophotometer

• Cuvettes

• Incubator or temperature-controlled sample chamber

Procedure:

• Sample Preparation: Prepare the peptide solution at the desired concentration in the appropriate buffer.

• Initial Measurement: Immediately after preparation, transfer the solution to a cuvette and measure the absorbance at a wavelength where the peptide does not absorb (e.g., 340-400 nm). This is the baseline (Time 0) reading.

• Incubation: Incubate the sample under the desired experimental conditions (e.g., 37°C with gentle agitation).

• Time-course Measurements: At regular intervals, briefly vortex the sample and measure the absorbance at the same wavelength.

• Data Analysis: Plot the absorbance (turbidity) as a function of time. An increase in absorbance indicates an increase in aggregation.

Visualizations

Caption: Troubleshooting workflow for solubilizing aggregated Ala-Cys peptides.

Caption: Prevention strategies for Ala-Cys peptide aggregation during SPPS.

References

• 1. jpt.com [jpt.com]
• 2. bachem.com [bachem.com]
• 3. researchgate.net [researchgate.net]
• 4. peptide.com [peptide.com]
• 5. Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Facile Methodology for Monitoring Amyloid-β Fibrillization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 10. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 11. info.gbiosciences.com [info.gbiosciences.com]
• 12. benchchem.com [benchchem.com]
• 13. peptide.com [peptide.com]
• 14. bachem.com [bachem.com]
• 15. blog.mblintl.com [blog.mblintl.com]
• 16. broadpharm.com [broadpharm.com]

Minimizing racemization during Ala-Cys peptide synthesis

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions to minimize racemization during the synthesis of peptides containing Alanine (Ala) and Cysteine (Cys).

Frequently Asked Questions (FAQs)

Q1: Why is the Ala-Cys peptide sequence particularly susceptible to racemization?

A1: Cysteine is one of the amino acids most prone to racemization during peptide synthesis, along with Histidine.[1][2] The primary mechanism for this is the formation of a planar oxazolone (or azlactone) intermediate when the carboxyl group of the N-protected Cysteine is activated by a coupling reagent.[1] This planar structure allows for the loss of stereochemical integrity at the alpha-carbon. A secondary mechanism is direct enolization, where a strong base abstracts the alpha-proton of the activated amino acid.[1] While Alanine itself is not highly susceptible, the coupling of any amino acid to a C-terminal Cysteine or the activation of a Cysteine residue for coupling can lead to significant epimerization.

Q2: What are the main factors influencing racemization during the coupling step?

A2: Several factors can influence the extent of racemization:

• Coupling Reagents: The choice of coupling reagent is critical. Carbodiimide-based reagents like DCC and DIC can lead to higher rates of racemization if used without additives.[3]

• Base: The type and concentration of the tertiary base used during coupling have a significant impact. Stronger, less sterically hindered bases like diisopropylethylamine (DIPEA) can increase the rate of racemization.[3][4]

• Activation Time: Prolonged pre-activation of the Fmoc-amino acid before its addition to the resin can increase the opportunity for oxazolone formation and subsequent racemization.[3]

• Temperature: Higher coupling temperatures can accelerate the rate of racemization.[1][5][6]

• Solvent: The polarity of the solvent can play a role; less polar solvents may help reduce racemization.[1][7]

• Cysteine Protecting Group: The nature of the thiol protecting group on the Cysteine side chain significantly modulates the acidity of the α-proton and thus the propensity for racemization.[8]

Q3: Which coupling reagents and additives are recommended to minimize racemization for Cys-containing peptides?

A3: To suppress racemization, it is highly recommended to use coupling reagents in conjunction with racemization-suppressing additives.[3][9] These additives react with the activated amino acid to form an active ester that is less prone to racemization. Recommended combinations include:

• Carbodiimides with additives: Diisopropylcarbodiimide (DIC) with 1-hydroxybenzotriazole (HOBt) or ethyl cyanohydroxyiminoacetate (Oxyma).[3][4] Oxyma is a non-explosive and highly effective alternative to HOBt.[3][9]

• Uronium/Aminium reagents: Reagents like HBTU and HATU should be used with weaker, sterically hindered bases to minimize racemization.[3] Additives like HOBt or HOAt are often incorporated into the formulation of these reagents.[3] For particularly sensitive couplings involving Cysteine, base-free conditions with DIC and an additive are often preferred.[4][7]

Q4: How does the C-terminal Cysteine residue present a special challenge?

A4: A C-terminal Cysteine residue is particularly problematic, leading to extensive epimerization and the formation of β-piperidinylalanine as a side product during chain extension.[10] These side reactions are most pronounced when the Cysteine is anchored to a Wang-type resin.[10] The use of trityl-type resins, such as 2-chlorotrityl resin, is strongly recommended for synthesizing peptide acids with a C-terminal Cysteine as they appear to reduce these issues to acceptable levels.[10]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High levels of D-Cys diastereomer detected in the final peptide.	Inappropriate Coupling Reagent/Additive Combination: Using a carbodiimide reagent (e.g., DIC, DCC) without a racemization-suppressing additive.[1]	Always use carbodiimides in conjunction with additives like HOBt, HOAt, or Oxyma.[1][3] Consider using pre-formed pentafluorophenyl (Pfp) esters for particularly sensitive couplings.[11]
Strong Base: Use of a strong, non-sterically hindered base such as DIPEA during the coupling step.[3]	Switch to a weaker, sterically hindered base like N-Methylmorpholine (NMM) or 2,4,6-Collidine (TMP).[3][12] Use the minimum effective concentration of the base.
Inappropriate Cysteine Protecting Group: The widely used Trityl (Trt) group on the Cysteine side chain can lead to higher levels of racemization.[8][13]	Consider using alternative protecting groups that have been shown to reduce racemization, such as Thp, MBom, or Dpm.[8][13][14]
Elevated Temperature: Performing the coupling reaction at elevated temperatures, for instance with microwave assistance.[5]	Conduct the coupling reaction at a lower temperature, such as 0°C, to reduce the rate of both the desired reaction and the racemization side reaction.[1]
Prolonged Pre-activation: Allowing the activated amino acid to stand for an extended period before adding it to the peptide-resin.[3]	Minimize the pre-activation time. Add the coupling reagent to the amino acid/additive mixture immediately before adding it to the resin.[1]
Significant epimerization of a C-terminal Cysteine residue.	Resin Choice: Anchoring the C-terminal Cysteine to a Wang-type resin, which is known to exacerbate epimerization and side reactions for this residue.[10]	Utilize a 2-chlorotrityl type resin, which has been shown to significantly reduce these side reactions for C-terminal Cysteine peptides.[10]

Quantitative Data on Racemization

The choice of the Cysteine side-chain protecting group has a significant impact on the level of racemization. The following tables summarize findings from studies on a model peptide (H-Gly-Cys-Phe-NH2).

Table 1: Influence of Cysteine Protecting Group on Racemization (%)

Protecting Group	Racemization (%) with Uronium Activation
Trityl (Trt)	8.0[8]
Diphenylmethyl (Dpm)	1.2[8]
4-Methoxybenzyloxymethyl (MBom)	0.4[8][13]
4,4'-Dimethoxydiphenylmethyl (Ddm)	0.8[8]
Tetrahydropyranyl (Thp)	Lower than Trt, Dpm, and S-tBu[8]

Table 2: Racemization (%) of Fmoc-Cys(Trt)-OH with Different Coupling Reagents

Coupling Reagent	% D-Isomer
HATU/NMM	High (not specified)
DIC/Oxyma	Negligible[15]

Experimental Protocols

Protocol 1: General Peptide Coupling Cycle to Minimize Racemization

This protocol outlines a standard coupling cycle in solid-phase peptide synthesis (SPPS) designed to minimize racemization.

• Deprotection: Remove the N-terminal Fmoc protecting group from the resin-bound peptide using a standard protocol (e.g., 20% piperidine in DMF).

• Washing: Thoroughly wash the resin with DMF to remove residual piperidine.

• Amino Acid Activation and Coupling:

  • In a separate vessel, dissolve 3-5 equivalents of the N-Fmoc protected amino acid (e.g., Fmoc-Ala-OH or Fmoc-Cys(Trt)-OH) in DMF.

  • Add 3-5 equivalents of a racemization-suppressing additive (e.g., HOBt or Oxyma).

  • Add 3-5 equivalents of a coupling reagent (e.g., DIC).

  • Immediately add the activation mixture to the washed resin.

  • Allow the coupling reaction to proceed at room temperature, or for sensitive couplings, at 0°C.

• Washing: After the coupling is complete, thoroughly wash the resin with DMF to remove excess reagents and byproducts.

• Repeat: Repeat the deprotection, washing, and coupling steps for the subsequent amino acids in the peptide sequence.

Protocol 2: Coupling of a Racemization-Prone Cysteine Residue

This protocol is specifically for the incorporation of a Cysteine residue where racemization is a major concern.

• Resin and Peptide Preparation: Perform standard Fmoc deprotection and washing of the N-terminal amino group on the resin.

• Coupling Mixture Preparation (Base-Free):

  • In a separate reaction vessel, dissolve Fmoc-Cys(Protecting Group)-OH (3 eq.) and Oxyma (3 eq.) in a minimal amount of DMF.

  • Add DIC (3 eq.) to this mixture immediately before adding it to the resin. Do not allow for a prolonged pre-activation time.

• Coupling Reaction:

  • Add the freshly prepared coupling mixture to the deprotected resin.

  • Agitate the reaction vessel at 0°C for 10 minutes, then allow it to slowly warm to room temperature and react for an additional 2 hours.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x).

Visualizations

Racemization Mechanism and Suppression

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. bachem.com [bachem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. bachem.com [bachem.com]
• 8. researchgate.net [researchgate.net]
• 9. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 10. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 13. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]

Challenges in quantifying Ala-Cys in complex biological matrices

Welcome to the technical support center for the quantification of Alanine-Cysteine (Ala-Cys) in complex biological matrices. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in quantifying Ala-Cys in biological matrices like plasma or serum?

A1: The quantification of Ala-Cys is challenging due to several key factors:

• Chemical Instability: The cysteine residue contains a highly reactive thiol (-SH) group, which is prone to oxidation. This can lead to the formation of disulfide-bridged dimers (Ala-Cys-S-S-Cys-Ala) or mixed disulfides with other free thiols in the matrix.[1][2][3] This instability can occur during sample collection, storage, and preparation, leading to an underestimation of the true Ala-Cys concentration.

• Matrix Effects: Biological matrices are complex mixtures of proteins, lipids, salts, and other small molecules.[4][5] These components can interfere with the analysis, particularly in mass spectrometry, by causing ion suppression or enhancement, which affects the accuracy and reproducibility of quantification.[4][6]

• Poor Chromatographic Retention: As a small and polar dipeptide, Ala-Cys often exhibits poor retention on traditional reversed-phase liquid chromatography (LC) columns, making it difficult to separate from other polar components in the sample.[7]

• Low Endogenous Concentrations: Ala-Cys may be present at very low concentrations, requiring highly sensitive analytical methods for detection and quantification.

Q2: What is the recommended analytical technique for Ala-Cys quantification?

A2: Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for quantifying Ala-Cys in biological samples.[7][8][9] This technique offers high sensitivity and specificity, allowing for the accurate measurement of the dipeptide even in complex matrices. The use of multiple reaction monitoring (MRM) allows the instrument to selectively detect Ala-Cys and its specific fragment ions, minimizing interference from other matrix components.[8]

Q3: Should I use a derivatization step for Ala-Cys analysis?

A3: Derivatization is a common strategy to address the challenges of Ala-Cys analysis and is often recommended.[3][10]

• Pros:

  • Stabilization: Derivatizing the thiol group with an alkylating agent (e.g., monobromobimane, N-ethylmaleimide) prevents oxidation and disulfide bond formation, ensuring the measured concentration reflects the true amount at the time of sampling.[3][10]

  • Improved Chromatography: Derivatization can make the molecule less polar, improving its retention on reversed-phase LC columns.

  • Enhanced Sensitivity: Some derivatizing agents can improve ionization efficiency in the mass spectrometer, leading to better signal intensity.[11][12]

• Cons:

  • Added Complexity: It introduces an extra step into the sample preparation workflow, which can be a source of variability if not carefully controlled.[7]

  • Potential for Side Reactions: The derivatization reaction must be optimized to ensure complete and specific reaction with the thiol group without causing degradation or other side reactions.

Direct analysis without derivatization is possible but requires careful optimization of sample handling to minimize degradation and specialized chromatographic techniques like hydrophilic interaction chromatography (HILIC) to achieve retention.[8][13]

Q4: How can I minimize matrix effects in my assay?

A4: Minimizing matrix effects is crucial for accurate quantification. Several strategies can be employed:

• Effective Sample Preparation: Use protein precipitation or solid-phase extraction (SPE) to remove the majority of interfering macromolecules like proteins and lipids.[5][9]

• Stable Isotope-Labeled Internal Standard (SIL-IS): The use of an internal standard that is chemically identical to Ala-Cys but labeled with stable isotopes (e.g., ¹³C, ¹⁵N) is the most effective way to compensate for matrix effects. The SIL-IS co-elutes with the analyte and experiences the same ion suppression or enhancement, allowing for an accurate ratio-based quantification.[8]

• Chromatographic Separation: Ensure good chromatographic separation of Ala-Cys from the bulk of matrix components to minimize co-elution and associated ion suppression.

• Dilution: Diluting the sample can reduce the concentration of interfering substances, but the analyte concentration must remain above the lower limit of quantification (LLOQ).[14]

Troubleshooting Guide

This guide addresses specific problems you may encounter during the quantification of Ala-Cys.

Problem 1: Low or No Signal for Ala-Cys

Possible Cause	Recommended Solution
Analyte Degradation	The thiol group of cysteine is highly reactive.[15] Ensure samples are processed immediately after thawing and kept on ice. Add a thiol-stabilizing/derivatizing agent like monobromobimane or N-ethylmaleimide immediately after initial sample processing (e.g., homogenization or protein precipitation).[3][10]
Poor Ionization	Optimize mass spectrometer source parameters (e.g., electrospray voltage, gas flows, temperature). Consider derivatization with a reagent that introduces a permanently charged group to improve ionization efficiency.[11]
Instrument Settings	Verify the MRM transitions (precursor and product ions) and collision energy for Ala-Cys are correctly set and optimized for your instrument.
Low Analyte Concentration	Concentrate the sample using solid-phase extraction (SPE) or a sample dry-down and reconstitution step. Ensure the final sample is reconstituted in a small volume of a mobile phase-compatible solvent.

Problem 2: High Variability Between Replicates

Possible Cause	Recommended Solution
Inconsistent Sample Preparation	Inconsistent timing or temperature during sample handling can lead to variable degradation of Ala-Cys.[1] Standardize all sample preparation steps. Use a master mix for reagents and ensure consistent incubation times and temperatures.[16] Automating pipetting steps can also reduce variability.
Matrix Effects	Matrix effects can vary between samples, leading to inconsistent results.[4] The most robust solution is to use a stable isotope-labeled internal standard (SIL-IS) for Ala-Cys. If a SIL-IS is not available, perform a matrix effect evaluation by comparing the analyte response in a neat solution versus a post-extraction spiked matrix sample.[4]
Pipetting Errors	Inaccurate pipetting, especially of small volumes, can introduce significant error.[16] Calibrate your pipettes regularly and use appropriate pipetting techniques.
Incomplete Derivatization	If using derivatization, the reaction may be incomplete or variable. Optimize the concentration of the derivatizing agent, pH, temperature, and reaction time to ensure the reaction goes to completion for all samples.

Problem 3: Poor Peak Shape or No Chromatographic Retention

| Possible Cause | Recommended Solution | | Analyte is too Polar for RP Column | Ala-Cys is a polar molecule and may elute in the void volume of a standard C18 column.[7] Consider using a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which is designed to retain polar analytes.[8] Alternatively, use an ion-pairing agent in the mobile phase, though this can lead to ion source contamination.[7][9] | | Inappropriate Mobile Phase | Optimize the mobile phase composition. For HILIC, a high percentage of organic solvent (e.g., >80% acetonitrile) is needed for retention. For reversed-phase, ensure the starting aqueous percentage is high (e.g., 95-98%). | | Sample Solvent Mismatch | The solvent used to reconstitute the final sample can cause peak distortion if it is much stronger than the initial mobile phase. Reconstitute the sample in a solvent that is as weak as or weaker than the starting mobile phase. |

Experimental Protocols

Protocol: Quantification of Ala-Cys in Human Plasma via LC-MS/MS with mBBr Derivatization

This protocol provides a general methodology for stabilizing and quantifying Ala-Cys. Users should optimize specific parameters for their instrumentation and samples.

1. Materials and Reagents:

• Human plasma (collected with EDTA)

• Ala-Cys standard

• Ala-Cys-¹³C₃,¹⁵N₁ (or other appropriate SIL-IS)

• Monobromobimane (mBBr)

• Trichloroacetic acid (TCA) or Sulfosalicylic acid (SSA)[9][13]

• LC-MS grade acetonitrile, water, and formic acid

2. Sample Preparation Workflow:

• Thaw Samples: Thaw plasma samples on ice.

• Prepare Spiking Solutions: Prepare working solutions of the internal standard (e.g., 1 µg/mL in water).

• Protein Precipitation & Derivatization:

  • To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the SIL-IS working solution.

  • Immediately add 200 µL of ice-cold 10% TCA in acetonitrile containing 5 mM mBBr.

  • Vortex vigorously for 1 minute to precipitate proteins and initiate derivatization.

  • Incubate at 4°C in the dark for 30 minutes to complete the derivatization.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins.[7]

• Dilution & Injection: Transfer the supernatant to an HPLC vial. Dilute further with mobile phase A if necessary. Inject into the LC-MS/MS system.

3. LC-MS/MS Parameters (Example):

• LC Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 8 minutes

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS Ionization: Electrospray Ionization, Positive Mode (ESI+)

• Monitoring: Multiple Reaction Monitoring (MRM) of precursor/product ion transitions for both native and SIL-IS derivatized Ala-Cys.

Data Presentation

Table 1: Example MRM Transitions for mBBr-Derivatized Ala-Cys

Note: These values are theoretical and must be optimized on your specific mass spectrometer.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
mBBr-Ala-Cys	385.1	175.1 (Bimane fragment)	25
mBBr-Ala-Cys-SIL	389.1	175.1 (Bimane fragment)	25

Visualizations

Experimental and Analytical Workflow

Caption: Workflow for Ala-Cys quantification from sample preparation to final analysis.

Troubleshooting Decision Tree

Caption: A decision tree to guide troubleshooting for common Ala-Cys assay issues.

Concept of Matrix Effects in ESI-MS

References

• 1. Desulfurization of Cysteine-Containing Peptides Resulting from Sample Preparation for Protein Characterization by MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. bataviabiosciences.com [bataviabiosciences.com]
• 5. bme.psu.edu [bme.psu.edu]
• 6. Matrix effects in biological mass spectrometry imaging: identification and compensation - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma: Method validation and application to a study on amino acid dynamics during hepatocellular carcinoma progression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Development of high-throughput quantitative analytical method for l-cysteine-containing dipeptides by LC–MS/MS toward its fermentative production - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. books.rsc.org [books.rsc.org]
• 13. restek.com [restek.com]
• 14. Protein Assays and Quantitation Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 15. Residue Adjacency Matrix Based Feature Engineering for Predicting Cysteine Reactivity in Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 16. goldbio.com [goldbio.com]

Technical Support Center: Stabilizing Ala-Cys for Functional Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of stabilizing the thiol group of Alanine-Cysteine (Ala-Cys) dipeptides for reliable use in functional assays.

Frequently Asked Questions (FAQs)

Q1: Why is the thiol group of the cysteine in my Ala-Cys dipeptide unstable?

A1: The thiol group (-SH) of cysteine is highly reactive and susceptible to oxidation. This can lead to the formation of disulfide bonds (Cys-S-S-Cys), resulting in dimerization or oligomerization of your Ala-Cys dipeptide. This oxidation can be catalyzed by factors such as exposure to atmospheric oxygen, the presence of metal ions (e.g., Cu²⁺, Fe³⁺), and neutral to alkaline pH conditions.[1]

Q2: What are the common consequences of Ala-Cys instability in functional assays?

A2: Instability of the thiol group can lead to several issues, including:

• Loss of biological activity: If the free thiol is required for interaction with the target molecule.

• Inaccurate quantification: Assays like Ellman's test will show a lower concentration of free thiols.[1][2][3][4][5]

• Formation of aggregates: Disulfide-linked dimers and oligomers can precipitate out of solution.

• Inconsistent and non-reproducible assay results. [1]

Q3: What are the primary strategies to stabilize the thiol group of Ala-Cys?

A3: The main strategies involve:

• Use of Reducing Agents: To maintain the thiol in its reduced state.

• Addition of Chelating Agents: To sequester metal ions that catalyze oxidation.[1]

• pH Control: Maintaining an acidic pH can protonate the thiol group, making it less reactive.

• Reversible Thiol Protection: Chemically modifying the thiol group with a protecting group that can be removed when needed.[6][7]

Troubleshooting Guides

Issue 1: Rapid Loss of Free Thiol Concentration in Ala-Cys Solution

Symptoms:

• Decreasing signal over time in thiol-specific quantification assays (e.g., Ellman's Test).

• Visible precipitation or cloudiness in the dipeptide solution.

• Loss of expected activity in the functional assay.

Potential Cause	Troubleshooting Step	Recommended Action
Oxidation by dissolved oxygen	Work under anaerobic conditions.	Degas buffers by sparging with an inert gas (e.g., nitrogen or argon). Prepare solutions fresh before use.
Metal-catalyzed oxidation	Add a chelating agent.	Add Ethylenediaminetetraacetic acid (EDTA) to your buffers at a final concentration of 1-5 mM to sequester metal ions.[1][8]
Inappropriate pH	Adjust the pH of the solution.	Maintain the Ala-Cys solution at a slightly acidic pH (e.g., pH 3-6) to reduce the rate of thiol oxidation.[9]
Insufficient reducing agent	Add or increase the concentration of a reducing agent.	Add Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) to the solution. See Table 1 for a comparison.

Issue 2: Inconsistent Results in Functional Assays

Symptoms:

• High variability between replicate experiments.

• A gradual decrease in the dose-response of the Ala-Cys dipeptide.

Potential Cause	Troubleshooting Step	Recommended Action
Disulfide bond formation	Ensure complete reduction of the thiol group.	Pre-incubate the Ala-Cys solution with a sufficient concentration of TCEP (1-5 mM) for 15-30 minutes before use in the assay. TCEP is more stable and does not interfere with some downstream applications like maleimide chemistry.[10][11][12][13][14]
Multiple freeze-thaw cycles	Aliquot and store the Ala-Cys stock solution properly.	Aliquot the stock solution into single-use volumes and store at -80°C to avoid repeated freezing and thawing, which can promote oxidation.[1]
Reaction with buffer components	Use appropriate buffers.	Avoid buffers that can react with thiols. Phosphate and Tris buffers are generally suitable.

Quantitative Data Summary

Table 1: Comparison of Common Reducing Agents for Thiol Stabilization

Reducing Agent	Typical Concentration	Optimal pH Range	Advantages	Disadvantages
Dithiothreitol (DTT)	1-10 mM	7.0 - 8.5	Effective and widely used.	Prone to air oxidation. Can interfere with maleimide-based assays. Needs to be freshly prepared.[10][14]
Tris(2-carboxyethyl)phosphine (TCEP)	1-20 mM	1.5 - 8.5	More stable to air oxidation than DTT. Does not contain a thiol group, so it does not interfere with maleimide chemistry. Odorless.[10][11][12][13][14]	Can be more expensive than DTT. Charged in solution, which may not be suitable for isoelectric focusing.[10]

Table 2: Common Reversible Thiol Protecting Groups

Protecting Group	Deprotection Condition	Advantages	Disadvantages
Trityl (Trt)	Trifluoroacetic acid (TFA) with scavengers (e.g., TIS).[6][15][16]	Cost-effective. Removed during standard peptide cleavage from resin.[6]	Deprotection is reversible without scavengers. Can lead to re-attachment.[15]
Acetamidomethyl (Acm)	Mercury(II) acetate, Silver(I) salts, or Iodine.[7][17]	Stable to acidic and basic conditions. Allows for peptide purification with the thiol protected.[7]	Deprotection requires harsh reagents (heavy metals) or strong oxidizing agents.[7][18]

Experimental Protocols

Protocol 1: Quantification of Free Thiols using Ellman's Test

This protocol is used to determine the concentration of free thiol groups in your Ala-Cys solution.

Materials:

• Ala-Cys dipeptide sample

• Reaction Buffer: 0.1 M sodium phosphate, pH 8.0

• Ellman's Reagent Solution: 4 mg/mL 5,5′-dithiobis-(2-nitrobenzoic acid) (DTNB) in Reaction Buffer

• Cysteine hydrochloride monohydrate (for standard curve)

• Spectrophotometer

Procedure:

• Prepare Cysteine Standards: Prepare a series of cysteine standards (e.g., 0, 0.25, 0.50, 0.75, 1.00, 1.25, 1.50 mM) by diluting a stock solution of cysteine in the Reaction Buffer.[1]

• Sample Preparation: Dilute your Ala-Cys sample to an expected concentration within the range of the standard curve using the Reaction Buffer.

• Reaction:

  • To 1.25 mL of each standard and sample in separate test tubes, add 25 µL of the Ellman's Reagent Solution.

  • Prepare a blank by adding 25 µL of Ellman's Reagent Solution to 1.25 mL of Reaction Buffer.[1]

• Incubation: Mix the solutions well and incubate at room temperature for 15 minutes.[1]

• Measurement: Measure the absorbance of each standard and sample at 412 nm using the blank to zero the spectrophotometer.[1]

• Calculation:

  • Plot the absorbance of the standards versus their known concentrations to create a standard curve.

  • Determine the concentration of free thiols in your Ala-Cys sample from the standard curve.

  • Alternatively, calculate the concentration using the molar extinction coefficient of TNB (14,150 M⁻¹cm⁻¹ at 412 nm).[1]

Protocol 2: Reversible S-Alkylation of Ala-Cys Thiol Group

This protocol describes a general method for protecting the thiol group of Ala-Cys by alkylation, which can be reversed under specific conditions. This is useful for experiments where the thiol needs to be unreactive for a period and then deprotected for the functional assay.

Materials:

• Ala-Cys dipeptide

• Reducing agent (e.g., 5 mM DTT)

• Alkylating agent (e.g., 10 mM Iodoacetamide)

• Buffer: 0.1 M Tris-HCl, pH 8.4

• Sample buffer for analysis (e.g., LDS sample buffer for SDS-PAGE)

Procedure:

• Reduction: Dissolve the Ala-Cys dipeptide in the Tris-HCl buffer. Add DTT to a final concentration of 5 mM and incubate for 30 minutes at 65°C to ensure all disulfide bonds are reduced.[19]

• Alkylation: Add iodoacetamide to a final concentration of 10 mM. Incubate the mixture in the dark at room temperature for 1 hour. The reaction is performed in the dark to prevent the formation of by-products.[19][20]

• Quenching (Optional): The reaction can be quenched by adding a small amount of a thiol-containing reagent like 2-mercaptoethanol.

• Purification: The alkylated Ala-Cys can be purified from excess reagents using methods like size-exclusion chromatography or dialysis if necessary.

• Deprotection (if a labile alkylating group is used): Depending on the specific alkylating agent used, deprotection can be achieved through various chemical methods (e.g., using other thiols in excess for certain reversible alkylations).

Visualizations

Caption: Experimental workflow for a functional assay using stabilized Ala-Cys.

Caption: Hypothetical role of Ala-Cys in a cellular signaling pathway involving metalloproteinases.

References

• 1. broadpharm.com [broadpharm.com]
• 2. A Protocol for the Determination of Free Thiols [v.web.umkc.edu]
• 3. interchim.fr [interchim.fr]
• 4. scribd.com [scribd.com]
• 5. peptide.com [peptide.com]
• 6. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and chemical stability of a disulfide bond in a model cyclic pentapeptide: cyclo(1,4)-Cys-Gly-Phe-Cys-Gly-OH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]
• 11. mstechno.co.jp [mstechno.co.jp]
• 12. A comparison between the sulfhydryl reductants tris(2-carboxyethyl)phosphine and dithiothreitol for use in protein biochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. metabion.com [metabion.com]
• 15. benchchem.com [benchchem.com]
• 16. chem.uci.edu [chem.uci.edu]
• 17. biotage.com [biotage.com]
• 18. researchgate.net [researchgate.net]
• 19. prottech.com [prottech.com]
• 20. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Ala-Cys Ligation Reactions

Welcome to the technical support center for Ala-Cys ligation reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help you overcome common challenges and optimize your experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your Ala-Cys ligation experiments in a question-and-answer format.

Problem: Slow or Incomplete Ligation Reaction

Q1: My Ala-Cys ligation is proceeding very slowly or not going to completion. What are the potential causes and how can I improve the reaction rate?

A1: Slow or incomplete ligation is a common issue that can be attributed to several factors. Here’s a systematic approach to troubleshoot this problem:

• Suboptimal pH: The rate of the initial transthioesterification step in Native Chemical Ligation (NCL) is pH-dependent. The cysteine thiol (pKa ~8.3) must be in its nucleophilic thiolate form to attack the C-terminal thioester.[1]

  • Recommendation: Ensure your reaction buffer is within the optimal pH range of 6.5-7.5.[1][2] While a higher pH increases the concentration of the reactive thiolate, it also increases the risk of thioester hydrolysis.[1][2]

• Steric Hindrance: The amino acid residues at the ligation junction can significantly impact the reaction rate. Ligation occurs faster at less sterically hindered amino acids.[3][4] Valine, isoleucine, and proline are known to have slow ligation rates when they are the C-terminal residue of the thioester fragment.[3]

  • Recommendation: If possible, design your synthetic strategy to avoid highly hindered residues at the ligation site.

• Low Peptide Concentration: NCL is a bimolecular reaction, and its rate is dependent on the concentration of the reacting peptides.[5] Poor solubility of peptide fragments is a major obstacle to achieving the necessary millimolar concentrations.[5][6]

  • Recommendation: Increase the concentration of your peptide fragments if solubility permits. Consider using solubilizing agents such as 6 M guanidine hydrochloride (GdnHCl) or urea in your ligation buffer.[7][8] Temporary solubilizing tags can also be attached to a peptide segment to improve its solubility.[6]

• Inefficient Catalyst: Thiol catalysts are often used to accelerate the thiol-thioester exchange.

  • Recommendation: The use of an appropriate thiol catalyst, such as 4-mercaptophenylacetic acid (MPAA) or thiophenol, can significantly enhance the reaction rate.[3][7] Aryl thiols are generally more effective catalysts than alkyl thiols due to their lower pKa.[3]

Problem: Presence of Side Products and Impurities

Q2: I am observing significant side products in my reaction mixture. What are the common side reactions and how can I minimize them?

A2: The formation of side products can complicate the purification of your desired ligated product. Here are some common side reactions and strategies to mitigate them:

• Thioester Hydrolysis: The thioester bond is susceptible to hydrolysis, especially at higher pH, leading to the formation of a C-terminal carboxylic acid that is unreactive in the ligation reaction.[5]

  • Recommendation: Maintain the pH of the reaction between 6.5 and 7.5.[1][2] Monitor the reaction progress and stop it once the desired product is formed to minimize hydrolysis of the remaining thioester.

• Oxidation of Cysteine: The thiol group of the N-terminal cysteine is prone to oxidation, forming a disulfide-linked dimer which is unreactive.

  • Recommendation: Degas all buffers and perform the reaction under an inert atmosphere (e.g., argon or nitrogen).[2] Include a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) in the ligation buffer to maintain the cysteine in its reduced, reactive form.[2][9][10]

• Aspartimide Formation (at Asp-Cys ligation sites): Ligation at Asp-Cys junctions can lead to the formation of a β-linked byproduct through an aspartimide intermediate.[9]

  • Recommendation: If you observe this side product, consider performing the ligation at a lower pH (e.g., 6.1-6.7) to suppress its formation.[2] However, be aware that Asp-Cys is generally not an ideal ligation site due to this significant side reaction.[9]

Problem: Difficulty with Post-Ligation Desulfurization

Q3: I am having trouble with the desulfurization step to convert the cysteine at the ligation junction to an alanine. What are the key considerations for this step?

A3: The conversion of cysteine to alanine after ligation is a crucial step for traceless Ala-Cys ligation. Challenges in this step can affect your final product yield and purity.

• Inefficient Desulfurization: The choice of desulfurization method is critical.

  • Recommendation: Radical-based desulfurization using a radical initiator like VA-044 in the presence of a thiol hydrogen atom donor (such as DTT) and a phosphine additive is a widely used and effective method.[11] Metal-based reagents like Raney Ni or Pd/Al2O3 can also be used, but may lead to side reactions with other functional groups.[3][11]

• Side Reactions during Desulfurization: The conditions for desulfurization can sometimes affect other residues in your peptide.

  • Recommendation: Optimize the reaction conditions (temperature, time, and reagent concentrations) for the desulfurization step. It is important to ensure that other sulfur-containing residues, like methionine, are not affected. The use of metal-free radical desulfurization is often preferred to minimize side reactions.[11]

Frequently Asked Questions (FAQs)

Q4: What are the optimal reaction conditions for a standard Ala-Cys ligation?

A4: While the optimal conditions can vary depending on the specific peptide sequences, a good starting point for a standard Ala-Cys ligation (via a Cys intermediate) is as follows:

Parameter	Recommended Range/Value	Notes
pH	6.5 - 7.5	Balances the rate of ligation and thioester hydrolysis.[1][2]
Temperature	Room Temperature (~25°C)	Can be adjusted; lower temperatures may slow the reaction but can be necessary for unstable proteins.[12]
Peptide Conc.	1-5 mM	Higher concentrations generally lead to faster reaction rates.[5][13]
Buffer	Phosphate or Tris-HCl	Common buffering agents.[1]
Denaturant	6 M Guanidine HCl	Often included to solubilize peptide fragments.[7][8][9]
Catalyst	20-200 mM MPAA	4-mercaptophenylacetic acid is a commonly used and effective catalyst.[3][9][10]
Reducing Agent	10-50 mM TCEP	Tris(2-carboxyethyl)phosphine prevents cysteine oxidation.[9][10]

Q5: How can I monitor the progress of my ligation reaction?

A5: The progress of the ligation reaction can be effectively monitored using analytical techniques such as:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the most common method. You can track the disappearance of the starting peptide fragments and the appearance of the ligated product over time.

• Mass Spectrometry (e.g., ESI-MS or MALDI-MS): Mass spectrometry can be used to confirm the identity of the product and starting materials in the reaction mixture.

Q6: Can I perform a ligation if my peptide has internal cysteine residues?

A6: Yes, one of the key advantages of Native Chemical Ligation is its high regioselectivity. The reaction occurs specifically between the C-terminal thioester and the N-terminal cysteine. Internal cysteine residues do not interfere with the ligation reaction.[3][8]

Experimental Protocols

Standard Protocol for Ala-Cys Ligation (via Cys Intermediate)

• Preparation of Ligation Buffer: Prepare a ligation buffer consisting of 6 M GdnHCl, 0.2 M sodium phosphate, pH 7.0.[9] Degas the buffer thoroughly.

• Dissolving Peptides: Dissolve the peptide with the C-terminal thioester and the peptide with the N-terminal cysteine in the ligation buffer to a final concentration of 1-2 mM each.[9]

• Addition of Reagents: Add TCEP to a final concentration of 10 mM and MPAA to a final concentration of 20 mM.[9]

• Reaction Incubation: Adjust the final pH to 7.0 if necessary and incubate the reaction mixture at room temperature.[9]

• Monitoring the Reaction: Monitor the reaction progress by RP-HPLC at regular intervals until the starting materials are consumed.

• Purification: Once the reaction is complete, purify the ligated product by preparative RP-HPLC.

• Desulfurization: Following purification and lyophilization, proceed with the desulfurization step to convert the cysteine at the ligation junction to alanine.

Visual Guides

Caption: Workflow for a typical Ala-Cys ligation experiment.

Caption: Troubleshooting logic for slow or incomplete ligation.

References

• 1. Native Chemical Ligation for Cyclic Peptide Design - Creative Peptides [creative-peptides.com]
• 2. benchchem.com [benchchem.com]
• 3. Native Chemical Ligation: A Boon to Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Enhancing Native Chemical Ligation for Challenging Chemical Protein Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A straightforward methodology to overcome solubility challenges for N-terminal cysteinyl peptide segments used in native chemical ligation - Chemical Science (RSC Publishing) DOI:10.1039/D0SC06001A [pubs.rsc.org]
• 7. Native chemical ligation - Wikipedia [en.wikipedia.org]
• 8. vanderbilt.edu [vanderbilt.edu]
• 9. Native Chemical Ligation at Asx-Cys, Glx-Cys: Chemical Synthesis and High Resolution X-ray Structure of ShK Toxin by Racemic Protein Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Native Chemical Ligation of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. Protein synthesis by native chemical ligation: Expanded scope by using straightforward methodology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Cysteine Bioavailability with Ala-Cys Dimers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for utilizing Ala-Cys dimers to overcome the challenges of poor cysteine bioavailability in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are Ala-Cys dimers and why are they used?

A1: Ala-Cys dimers, such as Ala-Cys-Cys-Ala (ACCA), are dipeptide dimers that serve as a more stable and soluble source of cysteine for cell culture and other experimental systems.[1] Cysteine is a crucial amino acid for protein synthesis, glutathione production, and maintaining cellular redox balance.[2][3] However, cysteine is unstable and readily oxidizes to cystine, which has poor solubility and can precipitate in media, thereby reducing cysteine's bioavailability.[1] Ala-Cys dimers are designed to circumvent these issues by providing a more robust delivery vehicle for cysteine.

Q2: How do Ala-Cys dimers compare to other cysteine prodrugs like N-acetylcysteine (NAC)?

A2: Both Ala-Cys dimers and NAC are effective cysteine prodrugs. NAC is a well-established antioxidant that acts as a precursor for intracellular glutathione synthesis.[4] Ala-Cys dimers, like ACCA, have also been shown to enhance cell growth and productivity in cell cultures.[1] While direct comparative studies between ACCA and NAC in the same experimental system are limited, a study comparing NAC to a dimer of NAC (DiNAC) showed the dimer to have more potent immunomodulatory effects.[4] The choice between different cysteine prodrugs may depend on the specific application and experimental goals.

Q3: Can Ala-Cys dimers completely replace cysteine and cystine in cell culture media?

A3: Current research suggests that Ala-Cys dimers like ACCA may not be able to fully replace cysteine and cystine in basal media to sustain cell growth on their own.[1] However, when used as a supplement in media already containing cysteine and cystine, ACCA has been shown to significantly boost cell growth and productivity.[1] In fed-batch cultures, ACCA can effectively replace the need for cysteine and cystine in the feed medium.[1]

Q4: What is the proposed mechanism of action for Ala-Cys dimers?

A4: Ala-Cys dimers are taken up by cells, likely through peptide transporters, and then intracellularly cleaved to release alanine and cysteine. The released cysteine becomes available for protein synthesis and, critically, for the synthesis of glutathione (GSH), a major intracellular antioxidant.[2][3] By increasing the intracellular cysteine pool, Ala-Cys dimers help maintain a healthy cellular redox state and support cell growth and viability.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with Ala-Cys dimers.

Problem	Possible Cause(s)	Troubleshooting Steps
Precipitation in Media after Adding Ala-Cys Dimer	- Incorrect pH of the media.- High concentration of the dimer exceeding its solubility limit under specific media conditions.- Interaction with other media components.	- Ensure the pH of the cell culture medium is within the recommended range for the Ala-Cys dimer's solubility.- Prepare a concentrated stock solution of the Ala-Cys dimer in an appropriate solvent (e.g., sterile water or a buffer with a slightly acidic pH) before adding it to the final medium to ensure complete dissolution.- Add the Ala-Cys dimer solution to the medium slowly while stirring.- Test a range of concentrations to determine the optimal, non-precipitating concentration for your specific medium formulation.
No significant improvement in cell viability or growth	- Suboptimal concentration of the Ala-Cys dimer.- The specific cell line may have low expression of the necessary peptide transporters.- The basal medium may be deficient in other essential nutrients.- The cells are not experiencing significant oxidative stress, so the effect of enhanced cysteine delivery is minimal.	- Perform a dose-response experiment to identify the optimal concentration of the Ala-Cys dimer for your cell line.- Verify the viability and health of your cells before starting the experiment.- Ensure that the basal medium is not expired and is properly supplemented with all necessary components.- If possible, assess the expression of peptide transporters in your cell line.- Consider inducing mild oxidative stress as a positive control to confirm the protective effect of the Ala-Cys dimer.
Increased cell death or toxicity	- The concentration of the Ala-Cys dimer is too high, leading to potential cytotoxicity.- The breakdown of the dimer leads to an excessive intracellular concentration of cysteine, which can be toxic under certain conditions.- Contamination of the Ala-Cys dimer stock solution.	- Perform a toxicity assay to determine the maximum non-toxic concentration of the Ala-Cys dimer for your cell line.- Reduce the concentration of the Ala-Cys dimer in your experiments.- Ensure the sterility of your Ala-Cys dimer stock solution by filter-sterilizing it before use.- Consider the addition of pyruvate to the medium, which has been shown to mitigate cysteine-induced toxicity.[5]
Variability in experimental results	- Inconsistent preparation of the Ala-Cys dimer solution.- Variations in cell seeding density or culture conditions.- Degradation of the Ala-Cys dimer over time in the prepared medium.	- Prepare a fresh stock solution of the Ala-Cys dimer for each experiment.- Standardize all cell culture procedures, including seeding density, passage number, and incubation times.- Prepare fresh medium containing the Ala-Cys dimer for each experiment to avoid potential degradation.

Data Presentation

The following tables summarize quantitative data on the effects of Ala-Cys dimers and other cysteine prodrugs from various studies.

Table 1: Effect of Ala-Cys-Cys-Ala (ACCA) Supplementation on CHO Cell Culture

Cell Line	ACCA Concentration (mM)	% Increase in Cell Growth	Reference
CHO-GS	4	up to 15%	[1]
CHO-K1	8	up to 27%	[1]

Table 2: Comparative Efficacy of Cysteine Prodrugs in a Colitis Model

Treatment	Effect on Colonic Lesions	Effect on Hepatic GSH Levels	Reference
PTCA (cysteine prodrug)	Significant improvement	Normalized	[6]
RibCys (cysteine prodrug)	Significant improvement	Normalized	[6]
CySSG (GSH delivery agent)	Lesser improvement	Normalized	[6]

Table 3: Comparative Antioxidant and Hematological Effects of N-acetylcysteine (NAC) and Alpha-Lipoic Acid (ALA)

Parameter	N-acetylcysteine (1200 mg/day)	Alpha-Lipoic Acid (600 mg/day)	Reference
Plasma Total Antioxidant Status (TAS)	Significantly elevated	Significantly elevated	[7]
Reduced Glutathione (GSH)	+33%	No significant change	[7]
Erythropoietin (EPO)	+26%	No significant change	[7]
Hemoglobin (Hb)	+9%	No significant change	[7]
Hematocrit (Hct)	+9%	No significant change	[7]

Experimental Protocols

Protocol 1: Synthesis of Ala-Cys-Cys-Ala (ACCA) Dipeptide Dimer

This protocol provides a general workflow for the solid-phase peptide synthesis (SPPS) of ACCA. Specific details may need to be optimized based on the available equipment and reagents.

Materials:

• Fmoc-Ala-OH

• Fmoc-Cys(Trt)-OH

• Rink Amide resin

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure

• Piperidine solution (20% in DMF)

• Trifluoroacetic acid (TFA) cleavage cocktail (e.g., TFA/TIS/H₂O, 95:2.5:2.5)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Diethyl ether

• Oxidizing agent (e.g., iodine solution)

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 20 minutes. Wash the resin thoroughly with DMF and DCM.

• First Amino Acid Coupling (Ala): Couple Fmoc-Ala-OH to the resin using DIC and OxymaPure in DMF. Allow the reaction to proceed for 2 hours. Monitor the coupling reaction using a ninhydrin test.

• Fmoc Deprotection: Repeat step 2.

• Second Amino Acid Coupling (Cys): Couple Fmoc-Cys(Trt)-OH to the resin using DIC and OxymaPure in DMF. Allow the reaction to proceed for 2 hours and monitor completion.

• Fmoc Deprotection: Repeat step 2.

• Third Amino Acid Coupling (Cys): Couple Fmoc-Cys(Trt)-OH as in step 5.

• Fmoc Deprotection: Repeat step 2.

• Fourth Amino Acid Coupling (Ala): Couple Fmoc-Ala-OH as in step 3.

• Final Fmoc Deprotection: Repeat step 2.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove the side-chain protecting groups by treating with the TFA cleavage cocktail for 2-3 hours.

• Precipitation and Washing: Precipitate the crude peptide in cold diethyl ether. Centrifuge to collect the peptide pellet and wash with cold diethyl ether multiple times.

• Dimerization: Dissolve the crude peptide in a suitable solvent (e.g., aqueous acetic acid). Add an oxidizing agent, such as a solution of iodine, dropwise until a persistent yellow color is observed. Quench the excess iodine with ascorbic acid.

• Purification: Purify the ACCA dimer by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the synthesized ACCA by mass spectrometry and analytical HPLC.

Protocol 2: Evaluating the Effect of Ala-Cys Dimers on Cell Viability and Proliferation

Materials:

• Mammalian cell line of interest (e.g., CHO, HepG2)

• Complete cell culture medium

• Ala-Cys dimer (e.g., ACCA) stock solution (sterile)

• 96-well cell culture plates

• Cell viability assay reagent (e.g., MTT, PrestoBlue)

• Plate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Treatment: Prepare serial dilutions of the Ala-Cys dimer in complete cell culture medium. Remove the old medium from the cells and add the medium containing different concentrations of the Ala-Cys dimer. Include a vehicle control (medium without the dimer).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, 72 hours) under standard cell culture conditions.

• Cell Viability Assay: At the end of the incubation period, perform a cell viability assay according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance or fluorescence using a plate reader. Calculate the percentage of cell viability relative to the vehicle control. Plot the results to determine the effect of different concentrations of the Ala-Cys dimer on cell viability and proliferation.

Protocol 3: Assessment of Intracellular Cysteine Levels

This protocol utilizes a fluorometric assay to quantify intracellular cysteine.

Materials:

• Cells treated with or without Ala-Cys dimer

• Phosphate-buffered saline (PBS)

• Cell lysis buffer

• Fluorometric cysteine assay kit (commercially available)

• Fluorometer

Procedure:

• Cell Preparation: Culture and treat cells with the Ala-Cys dimer as described in Protocol 2.

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them using the lysis buffer provided in the assay kit.

• Sample Preparation: Centrifuge the cell lysates to pellet the debris and collect the supernatant.

• Cysteine Assay: Perform the cysteine assay on the cell lysates according to the manufacturer's protocol. This typically involves a reaction that produces a fluorescent product proportional to the amount of cysteine.

• Fluorescence Measurement: Measure the fluorescence using a fluorometer at the specified excitation and emission wavelengths.

• Quantification: Determine the cysteine concentration in the samples by comparing the fluorescence readings to a standard curve generated with known concentrations of cysteine.

Signaling Pathways and Experimental Workflows

Glutathione Synthesis Pathway

The primary mechanism by which Ala-Cys dimers enhance cellular fitness is by providing a substrate for glutathione (GSH) synthesis. Increased intracellular cysteine levels directly fuel the glutathione synthesis pathway, which is crucial for cellular antioxidant defense.

References

• 1. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cysteine metabolism in neuronal redox homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. portlandpress.com [portlandpress.com]
• 7. The comparison of antioxidant and hematological properties of N-acetylcysteine and alpha-lipoic acid in physically active males - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Nuances of Ala-Cys Sequencing: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the refinement of mass spectrometry fragmentation for Alanine-Cysteine (Ala-Cys) sequencing. This guide provides practical, in-depth information to address common challenges and questions encountered during the experimental workflow. Here, you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and comparative data to enhance the precision and success of your Ala-Cys analysis.

Frequently Asked Questions (FAQs)

Q1: Why is the sequencing of cysteine-containing peptides like Ala-Cys challenging?

A1: The primary challenge lies in the reactive nature of the cysteine thiol group (-SH). This group is prone to oxidation, which can lead to the formation of disulfide bonds (cystine), sulfenic, sulfinic, and sulfonic acids. These modifications alter the mass of the peptide and can complicate spectral interpretation. To ensure accurate sequencing, it is crucial to protect the thiol group through reduction and alkylation.

Q2: What is the purpose of reduction and alkylation for Ala-Cys analysis?

A2: Reduction, typically with dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP), breaks any existing disulfide bonds.[1] Alkylation, commonly with iodoacetamide (IAM) or iodoacetic acid, then modifies the free thiol group, preventing the reformation of disulfide bonds and other oxidative modifications.[2] This two-step process ensures that the cysteine residue has a consistent and known mass, simplifying data analysis.

Q3: Which fragmentation method—CID, HCD, or ETD—is best for Ala-Cys sequencing?

A3: The optimal fragmentation method depends on the specific experimental goals.

• Collision-Induced Dissociation (CID) and Higher-Energy Collisional Dissociation (HCD) are robust methods that typically generate b- and y-type fragment ions, which are excellent for sequence determination of short peptides.[3][4] HCD, often performed in an Orbitrap mass analyzer, can provide higher resolution and more accurate mass measurements of fragment ions.[4]

• Electron Transfer Dissociation (ETD) is a non-ergodic fragmentation method that is particularly advantageous for preserving labile post-translational modifications (PTMs).[4] For a simple dipeptide like Ala-Cys, ETD will produce c- and z-type ions. While CID/HCD is generally sufficient, ETD can be a valuable complementary technique, especially if unexpected modifications are suspected.[5] The combined use of different fragmentation techniques can often increase sequence coverage and confidence in peptide identification.[5][6]

Q4: I am observing a neutral loss of 33 Da in my ETD spectra of a cysteine-containing peptide. What does this indicate?

A4: A neutral loss of 33 Da (corresponding to SH•) from z-type fragment ions is a characteristic fragmentation pathway for cysteine residues at the cleavage site during Electron Transfer Dissociation (ETD).[7] This can result in the formation of a w-type ion.[7]

Q5: My signal intensity for Ala-Cys is low. What are the potential causes and solutions?

A5: Low signal intensity can stem from several factors:

• Sample Loss During Preparation: Peptides can be lost during cleanup steps. Ensure that the pH of your sample is acidic (pH < 3) before desalting with C18 columns to improve binding.[1]

• Poor Ionization: The choice of solvent and modifiers can significantly impact ionization efficiency. Using organic solvents like acetonitrile and acids like formic acid in your sample buffer can enhance protonation and signal in positive ion mode.[8]

• Ion Suppression: Contaminants such as salts, detergents (like PEG), and glycerol in the sample can suppress the ionization of your target peptide.[8] Thorough sample cleanup is essential.

• Low Peptide Concentration: If the initial concentration of your peptide is very low, consider concentrating your sample before analysis.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor/No Fragmentation	Insufficient collision energy.	Optimize collision energy for the specific m/z and charge state of your Ala-Cys precursor ion. Consider using a stepped or ramped collision energy setting.
Stable peptide structure.	Increase the activation time or collision energy.
Instrument malfunction.	Calibrate and tune the mass spectrometer according to the manufacturer's recommendations.
Ambiguous Sequencing Data	Presence of unexpected modifications (e.g., oxidation).	Ensure complete reduction and alkylation during sample preparation. Use high-resolution mass spectrometry to identify unexpected mass shifts.
Contaminating peptides.	Improve sample purity through additional cleanup steps like solid-phase extraction (SPE) or high-performance liquid chromatography (HPLC).
Insufficient fragmentation.	Experiment with different fragmentation techniques (CID, HCD, ETD) to generate complementary fragment ions.
Variable Retention Times in LC-MS	Inconsistent mobile phase preparation.	Prepare fresh mobile phases daily and ensure accurate composition.
Column degradation.	Use a guard column and ensure proper sample cleanup to prolong column life. Flush the column regularly.
Fluctuations in column temperature.	Use a column oven to maintain a stable temperature.
Presence of Keratin Contamination	Contamination from dust, skin, or hair.	Wear gloves and a lab coat. Work in a clean environment, preferably a laminar flow hood. Use clean, dedicated reagents and labware.

Quantitative Data Summary

Fragmentation Method	Predominant Ion Types	Expected Key Fragments for Ala-Cys (Alkylated with IAM)	General Characteristics & Expected Relative Intensities
CID/HCD	b- and y-ions[3][4]	b1 ion: Ala (m/z 72.04) y1 ion: Cys(IAM) (m/z 162.05)	For short, non-tryptic peptides, both b- and y-ions are typically observed. The relative abundance can vary, but for a dipeptide, both b1 and y1 ions are expected to be prominent. HCD may provide higher fragment ion resolution.
ETD	c- and z-ions[3][4]	c1 ion: (m/z 89.07) z1 ion: (m/z 145.06)	ETD is generally more effective for larger, more highly charged peptides. For a small, singly or doubly charged dipeptide, fragmentation efficiency might be lower compared to CID/HCD. However, it can provide complementary sequence information.

Note: The m/z values are calculated for the monoisotopic, singly charged fragment ions.

Experimental Protocols

Protocol 1: Sample Preparation of Ala-Cys for Mass Spectrometry

This protocol outlines the essential steps for preparing the Ala-Cys dipeptide to ensure it is in an optimal state for mass spectrometric analysis.

Materials:

• Ala-Cys dipeptide sample

• Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Iodoacetamide (IAM) or Iodoacetic Acid

• Ammonium bicarbonate buffer (50 mM, pH ~8)

• Formic acid (FA)

• Acetonitrile (ACN), HPLC grade

• Ultrapure water

• C18 Solid-Phase Extraction (SPE) cartridges or spin columns

Procedure:

• Dissolution: Dissolve the Ala-Cys dipeptide in 50 mM ammonium bicarbonate buffer to a concentration of approximately 1 mg/mL.

• Reduction: Add DTT to a final concentration of 10 mM. Incubate the mixture at 56°C for 30 minutes to reduce any disulfide bonds.

• Alkylation: Cool the sample to room temperature. Add IAM to a final concentration of 25 mM. Incubate in the dark at room temperature for 20 minutes to alkylate the cysteine thiol groups.

• Quenching: Quench the alkylation reaction by adding DTT to a final concentration of 10 mM.

• Desalting and Cleanup:

  • Acidify the sample with formic acid to a pH of less than 3.

  • Activate a C18 SPE cartridge by washing with 1 mL of ACN, followed by equilibration with 1 mL of 0.1% FA in water.

  • Load the acidified sample onto the C18 cartridge.

  • Wash the cartridge with 1 mL of 0.1% FA in water to remove salts and other hydrophilic impurities.

  • Elute the peptide with 500 µL of 50% ACN/0.1% FA.

• Solvent Evaporation and Reconstitution: Dry the eluted sample in a vacuum centrifuge. Reconstitute the dried peptide in a suitable solvent for MS analysis (e.g., 2% ACN/0.1% FA in water) to the desired final concentration.[10]

Protocol 2: LC-MS/MS Analysis of Ala-Cys

This protocol provides a general workflow for the analysis of the prepared Ala-Cys sample using liquid chromatography coupled to tandem mass spectrometry.

Instrumentation and Columns:

• LC System: A nano- or micro-flow HPLC/UPLC system.

• Column: A C18 reversed-phase column suitable for peptide separations (e.g., 75 µm ID x 15 cm length, 1.7 µm particle size).

• Mass Spectrometer: An electrospray ionization (ESI) mass spectrometer capable of CID, HCD, and/or ETD fragmentation (e.g., an Orbitrap or Q-TOF instrument).

LC Method:

• Mobile Phase A: 0.1% Formic Acid in water.

• Mobile Phase B: 0.1% Formic Acid in acetonitrile.

• Gradient: A typical gradient for a short peptide would be a shallow gradient from 2% to 35% Mobile Phase B over 15-30 minutes.

• Flow Rate: Dependent on the LC system and column dimensions (e.g., 300 nL/min for nano-flow).

• Injection Volume: 1-5 µL, depending on sample concentration.

MS Method:

• MS1 Scan:

  • Scan Range: m/z 150-1000.

  • Resolution: 60,000 or higher (for Orbitrap).

  • AGC Target: 1e6.

  • Maximum Injection Time: 50 ms.

• Data-Dependent MS2 Scans (TopN, where N=5-10):

  • Precursor Selection: Isolate the precursor ion corresponding to the alkylated Ala-Cys dipeptide.

  • Isolation Window: 1.2-2.0 m/z.

  • Fragmentation:

    • CID/HCD: Use a normalized collision energy of 25-35%.

    • ETD: Use calibrated ETD reaction times.

  • MS2 Resolution: 15,000 or higher.

  • AGC Target: 1e5.

  • Maximum Injection Time: 100 ms.

  • Dynamic Exclusion: Exclude fragmented precursors for 15-30 seconds to allow for the selection of lower abundance precursors.

Visualizations

Caption: Experimental workflow for Ala-Cys sequencing.

Caption: Ala-Cys fragmentation pathways in MS.

Caption: Troubleshooting decision tree for Ala-Cys MS.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. support.proteomesoftware.com [support.proteomesoftware.com]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. Effectiveness of CID, HCD, and ETD with FT MS/MS for degradomic-peptidomic analysis: comparison of peptide identification methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. w‐Type ions formed by electron transfer dissociation of Cys‐containing peptides investigated by infrared ion spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. massspec.unm.edu [massspec.unm.edu]
• 9. Influence of Basic Residue Content on Fragment Ion Peak Intensities in Low-Energy Collision-Induced Dissociation Spectra of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdr.lib.unc.edu [cdr.lib.unc.edu]

Technical Support Center: Addressing Ala-Cys Instability in Long-Term Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with L-Alanyl-L-Cysteine (Ala-Cys) instability in long-term cell culture.

FAQs & Troubleshooting Guides

Q1: We are observing precipitation in our fed-batch culture after a few days, and cell viability is declining. What could be the cause?

A1: This is a classic issue often linked to the instability of the Ala-Cys dipeptide. The cysteine component of Ala-Cys is prone to oxidation, leading to the formation of L-cystine. L-cystine has very low solubility at neutral pH and can precipitate out of the medium, appearing as a crystalline substance.[1] This precipitation not only reduces the bioavailable cysteine required for cell growth and protein synthesis but can also be detrimental to the overall culture health.

Troubleshooting Steps:

• Visual Inspection: Examine the culture vessel and spent media for any crystalline precipitate.

• Microscopic Analysis: Observe a sample of the culture under a microscope to confirm the presence of crystals, which can be distinguished from cells and other debris.

• Quantify Cysteine and Cystine: Use High-Performance Liquid Chromatography (HPLC) to measure the concentrations of cysteine and cystine in your fresh and spent media. A significant decrease in cysteine and an increase in insoluble cystine would confirm this issue.

• Consider Alternatives: If Ala-Cys instability is confirmed, consider switching to a more stable and soluble cysteine source.

Q2: What are the downstream consequences of cysteine deprivation in our cell culture?

A2: Cysteine is a critical amino acid for cellular function. Its depletion due to Ala-Cys instability can trigger several adverse cellular responses:

• Reduced Cell Growth and Viability: Cysteine is essential for protein synthesis and is the rate-limiting substrate for glutathione (GSH), a major intracellular antioxidant.[1] Its absence will hinder cell proliferation and can lead to a decline in viable cell density.

• Increased Oxidative Stress: Depletion of GSH leads to an accumulation of reactive oxygen species (ROS), causing oxidative stress that can damage cellular components like lipids, proteins, and DNA.

• Activation of the Integrated Stress Response (ISR): Amino acid deprivation is a potent activator of the ISR pathway. This leads to a global reduction in protein synthesis to conserve resources while selectively translating stress-responsive proteins like ATF4.

• Induction of Ferroptosis: Cysteine starvation can induce a specific form of iron-dependent cell death called ferroptosis, which is characterized by the accumulation of lipid peroxides.

• Decreased Product Titer and Quality: Insufficient cysteine levels can lead to a significant decrease in the production of recombinant proteins, such as monoclonal antibodies.[2][3] It can also impact product quality, potentially leading to misincorporations or modifications.

Q3: What are the recommended alternatives to Ala-Cys for long-term, high-density cell cultures?

A3: Several more stable and soluble cysteine derivatives are available to overcome the limitations of Ala-Cys. The choice of alternative will depend on your specific cell line and process requirements.

• Ala-Cys-Cys-Ala (ACCA): This dipeptide dimer has significantly higher solubility than L-cystine. Studies have shown that supplementing basal media with ACCA can boost CHO cell growth by up to 27% and lead to a proportionate increase in IgG titer.[4]

• N,N'-di-L-alanyl-L-cystine: Another highly soluble dipeptide form of cystine that provides a stable source of cysteine for cellular uptake.

• S-Sulfocysteine (SSC): This derivative has a protected thiol group, making it more stable against oxidation.[5] It has been shown to prolong cell viability and increase product titer in fed-batch cultures.[6]

Quantitative Data Summary

The following tables provide a summary of key quantitative data to help you compare different cysteine sources.

Table 1: Solubility of Cysteine and its Derivatives

Compound	Solubility in Water (at neutral pH, approx. 25°C)	Reference
L-Cysteine	Very Soluble
L-Cystine	0.112 mg/mL
S-Sulfocysteine	Approx. 5 mg/mL in PBS (pH 7.2)	[4]
Ala-Cys-Cys-Ala (ACCA)	Highly Soluble	[4]
N,N'-di-L-alanyl-L-cystine	Highly Soluble

Table 2: Impact of Cysteine Derivatives on CHO Cell Performance

Cysteine Source	Concentration	Effect on Cell Growth/Viability	Effect on Titer/Productivity	Cell Line	Reference
Ala-Cys-Cys-Ala (ACCA)	4 mM	Up to 15% increase in cell growth	Proportionate increase in IgG titer	CHO-GS	[4]
Ala-Cys-Cys-Ala (ACCA)	8 mM	Up to 27% increase in cell growth	Proportionate increase in IgG titer	CHO-K1	[4]
S-Sulfocysteine (SSC)	Not specified	Prolonged viability	Increased titer and specific productivity	CHO	[6]

Experimental Protocols

Protocol 1: HPLC Analysis of Ala-Cys, Cysteine, and Cystine in Cell Culture Supernatant

This protocol provides a general framework for the simultaneous quantification of Ala-Cys, cysteine, and its oxidized form, cystine.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Reversed-phase C18 column (e.g., Primesep 100, 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Sulfuric Acid in Water

• Mobile Phase B: Acetonitrile

• Standards for L-Alanyl-L-Cysteine, L-Cysteine, and L-Cystine

• 0.22 µm syringe filters

• HPLC vials

Procedure:

• Sample Preparation:

  • Collect cell culture supernatant at different time points.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to remove cells and debris.

  • Filter the supernatant through a 0.22 µm syringe filter into a clean HPLC vial.

• Standard Preparation:

  • Prepare stock solutions of Ala-Cys, cysteine, and cystine in an appropriate solvent (e.g., 0.1 M HCl for cystine).

  • Prepare a series of working standards by diluting the stock solutions in the cell culture medium to create a calibration curve.

• HPLC Method:

  • Column: Primesep 100, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Isocratic elution with 20% Acetonitrile and 80% Water containing 0.1% Sulfuric Acid.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 200 nm

  • Injection Volume: 10 µL

• Data Analysis:

  • Integrate the peak areas for Ala-Cys, cysteine, and cystine in both the standards and samples.

  • Construct a calibration curve for each analyte by plotting peak area against concentration.

  • Determine the concentration of each analyte in the samples using the calibration curve.

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol uses the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (H2DCFDA) to measure intracellular ROS levels.

Materials:

• H2DCFDA probe

• Phosphate-Buffered Saline (PBS)

• Fluorescence microplate reader or flow cytometer

• 96-well black, clear-bottom plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Induction of Oxidative Stress (Optional): Treat cells with a known ROS inducer (e.g., H₂O₂) as a positive control. Include an untreated control group.

• Probe Loading:

  • Remove the culture medium and wash the cells once with warm PBS.

  • Add 100 µL of H2DCFDA working solution (typically 10-20 µM in PBS) to each well.

  • Incubate for 30-60 minutes at 37°C in the dark.

• Measurement:

  • Remove the H2DCFDA solution and wash the cells twice with warm PBS.

  • Add 100 µL of PBS to each well.

  • Measure the fluorescence intensity using a microplate reader (Excitation: ~485 nm, Emission: ~535 nm) or analyze by flow cytometry.

• Data Analysis:

  • Subtract the background fluorescence (from wells with no cells).

  • Normalize the fluorescence intensity of the experimental groups to the untreated control group.

Signaling Pathways and Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Mechanistic insights into the biological activity of S-Sulfocysteine in CHO cells using a multi-omics approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. S-Sulfocysteine simplifies fed-batch processes and increases the CHO specific productivity via anti-oxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. msesupplies.com [msesupplies.com]

Reference Data & Comparative Studies

Comparative Analysis of Ala-Cys vs. Other Cysteine Derivatives: A Guide for Researchers

In the realm of drug development and cellular research, maintaining intracellular redox balance is paramount. Cysteine, a crucial precursor to the master antioxidant glutathione (GSH), is often supplemented in various forms to bolster cellular defenses against oxidative stress. This guide provides a comparative analysis of the dipeptide L-alanyl-L-cysteine (Ala-Cys) against other common cysteine derivatives, offering insights into their respective efficacies in enhancing antioxidant capacity, bioavailability, and glutathione synthesis.

While direct comparative experimental data for Ala-Cys is limited in publicly available literature, this guide synthesizes existing data for related cysteine-containing peptides and widely studied derivatives like N-acetylcysteine (NAC) and S-allyl cysteine (SAC) to provide a comprehensive overview for researchers, scientists, and drug development professionals.

Executive Summary

Cysteine supplementation is challenged by its instability and rapid oxidation to the less soluble cystine. To overcome this, various derivatives have been developed as more stable and bioavailable cysteine pro-drugs. N-acetylcysteine (NAC) is a widely used supplement that provides cysteine for GSH synthesis. S-allyl cysteine (SAC), a compound found in aged garlic, exhibits potent antioxidant properties. Peptide-based delivery, such as with Ala-Cys or the related dimer Ala-Cys-Cys-Ala (ACCA), represents a promising strategy to improve stability and cellular uptake.

This guide will delve into the available data on these derivatives, comparing their performance in key areas of interest for therapeutic and research applications.

Quantitative Data Comparison

The following tables summarize the available quantitative data for various cysteine derivatives. It is important to note that a direct head-to-head comparison of Ala-Cys with other derivatives under identical experimental conditions is not extensively available. The data presented is compiled from various studies.

Table 1: Comparative Antioxidant Capacity

Compound	Assay	Result	Reference
N-acetylcysteine (NAC)	DPPH Radical Scavenging	IC₅₀: 89.23 µM	[1]
S-allyl cysteine (SAC)	DPPH Radical Scavenging	58.43 mg/L required to scavenge DPPH radicals	[2]
Hydroxyl Radical Scavenging	8.16 mg/L required to scavenge •OH radicals	[2]
Cysteine-containing dipeptides	QSAR Analysis	Antioxidant activity is influenced by cysteine's position in the dipeptide.	[3][4]

Table 2: Effect on Intracellular Glutathione (GSH) Levels

Compound	Cell Line/Model	Concentration	Time	Result	Reference
N-acetylcysteine (NAC)	Vascular Endothelial Cells	1 mM	6 h	~3-fold increase in cellular GSH	[5]
S-allylmercapto-N-acetylcysteine (ASSNAC)	Vascular Endothelial Cells	0.2 mM	24 h	~4-fold increase in cellular GSH	[5]
Ala-Cys-Cys-Ala (ACCA)	CHO-GS and CHO-K1 cells	4 mM and 8 mM	-	Boosted cell growth up to 15% and 27% respectively, suggesting enhanced cysteine availability.	[6]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is crucial for a comprehensive understanding. The following diagrams, rendered using Graphviz, illustrate the glutathione synthesis pathway and a typical experimental workflow for assessing antioxidant activity.

Glutathione Synthesis Pathway

The synthesis of glutathione is a two-step, ATP-dependent process that primarily depends on the availability of cysteine. Cysteine derivatives aim to efficiently deliver cysteine for this pathway.

Caption: Glutathione synthesis pathway with various cysteine derivative entry points.

Experimental Workflow for Antioxidant Capacity Assessment (DPPH Assay)

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common method to evaluate the free radical scavenging ability of a compound.

Caption: A generalized workflow for the DPPH antioxidant assay.

Detailed Discussion of Cysteine Derivatives

L-alanyl-L-cysteine (Ala-Cys) and Related Peptides

Dipeptides like Ala-Cys are proposed to offer advantages in stability and solubility over free cysteine.[7] The peptide bond protects the reactive thiol group of cysteine, potentially reducing its rapid oxidation in culture media or physiological fluids. Once taken up by cells, peptidases can hydrolyze the dipeptide to release free cysteine and alanine for cellular processes, including GSH synthesis.

A recent study on the related dipeptide dimer, Ala-Cys-Cys-Ala (ACCA) , demonstrated its utility in CHO cell cultures. Supplementation with ACCA at 4 mM and 8 mM boosted cell growth by up to 15% and 27%, respectively, compared to standard cysteine/cystine supplementation.[6] This suggests that peptide-based delivery of cysteine can be an effective strategy to enhance cell proliferation, likely by providing a more stable and soluble source of cysteine.[6] While this data is for ACCA, it highlights the potential benefits of using cysteine-containing peptides like Ala-Cys.

N-acetylcysteine (NAC)

NAC is a well-established cysteine prodrug that has been used for decades as a mucolytic agent and as an antidote for acetaminophen poisoning. Its primary antioxidant mechanism is to provide a source of cysteine for the synthesis of glutathione.[8] NAC is more stable than cysteine and is readily deacetylated in cells to release cysteine.

Studies have shown that NAC can effectively increase intracellular GSH levels. For instance, in vascular endothelial cells, 1 mM of NAC led to an approximate three-fold increase in cellular GSH after 6 hours.[5] However, NAC is considered a weak direct antioxidant. Its reaction rates with reactive oxygen species are significantly lower than those of antioxidant enzymes.[8] In a DPPH radical scavenging assay, the IC₅₀ value for NAC was reported to be 89.23 µM.[1]

S-allyl cysteine (SAC)

SAC is a water-soluble, sulfur-containing amino acid derived from aged garlic extract. It is known for its potent antioxidant and neuroprotective properties.[9] Unlike NAC, which primarily acts as a cysteine precursor, SAC appears to have direct radical scavenging activity.

In one study, 58.43 mg/L of a pyrene-labeled SAC derivative was required to scavenge DPPH radicals, and 8.16 mg/L was needed to scavenge hydroxyl radicals.[2] Another study reported that the antioxidant activity of SAC was 30 to 66 times weaker than that of ascorbic acid in the assays performed.[10] SAC also demonstrates high oral bioavailability. A study in rats showed an oral bioavailability of 98%.

Other Cysteine Derivatives

• S-allylmercapto-N-acetylcysteine (ASSNAC): This novel conjugate of a component of allicin and NAC has shown superior performance to NAC in protecting vascular endothelial cells from oxidative stress. At a concentration of 0.2 mM, ASSNAC increased cellular GSH by approximately four-fold over 24 hours, demonstrating greater potency than NAC.[5]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for comparative studies. Below are methodologies for key experiments mentioned in this guide.

DPPH Radical Scavenging Assay

Objective: To determine the free radical scavenging activity of a test compound.

Materials:

• Test compound (e.g., Ala-Cys, NAC, SAC)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (or ethanol)

• 96-well microplate

• Spectrophotometer (plate reader)

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the test compound in methanol.

  • Perform serial dilutions of the stock solution to obtain a range of concentrations.

  • Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in the dark.

• Assay:

  • In a 96-well plate, add 100 µL of each concentration of the test compound to respective wells.

  • Add 100 µL of the DPPH solution to each well.

  • For the control, add 100 µL of methanol instead of the test compound.

• Incubation:

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of radical scavenging activity using the following formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Plot the percentage of scavenging against the concentration of the test compound to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Measurement of Intracellular Glutathione (GSH)

Objective: To quantify the levels of reduced glutathione within cells after treatment with a test compound.

Materials:

• Cultured cells

• Test compound

• Phosphate-buffered saline (PBS)

• Metaphosphoric acid (MPA) for deproteinization

• 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB)

• Glutathione reductase

• NADPH

• Spectrophotometer (plate reader)

Procedure:

• Cell Culture and Treatment:

  • Seed cells in appropriate culture plates and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for the desired duration.

• Sample Preparation:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Lyse the cells and deproteinize the lysate by adding MPA.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Collect the supernatant for GSH measurement.

• GSH Assay (Tietze's Enzymatic Recycling Method):

  • Prepare a reaction mixture containing phosphate buffer, DTNB, and glutathione reductase.

  • Add the deproteinized sample supernatant to the reaction mixture in a 96-well plate.

  • Initiate the reaction by adding NADPH.

• Measurement:

  • Immediately measure the rate of formation of 2-nitro-5-thiobenzoic acid (TNB), the yellow-colored product, by reading the absorbance at 412 nm kinetically over several minutes.

• Quantification:

  • Calculate the GSH concentration in the samples by comparing the rate of absorbance change to a standard curve prepared with known concentrations of GSH.

Conclusion

The selection of an appropriate cysteine derivative is critical for research and therapeutic applications aimed at mitigating oxidative stress. While N-acetylcysteine (NAC) is a widely used and well-characterized cysteine prodrug, emerging evidence suggests that other derivatives may offer enhanced efficacy. S-allyl cysteine (SAC) provides potent antioxidant effects and excellent bioavailability.

Peptide-based delivery systems, represented here by Ala-Cys and the related dimer ACCA , hold significant promise. The enhanced cell growth observed with ACCA suggests that such dipeptides could provide a more stable and efficient means of delivering cysteine to cells, thereby boosting glutathione synthesis and cellular health.[6] However, more direct comparative studies with quantitative data are needed to fully elucidate the performance of Ala-Cys in relation to other established cysteine derivatives. Future research should focus on head-to-head comparisons of these compounds to better guide their application in promoting cellular redox homeostasis.

References

• 1. Molecular detection and in vitro antioxidant activity of S-allyl-L-cysteine (SAC) extracted from Allium sativum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular detection and in vitro antioxidant activity of S-allyl-L-cysteine (SAC) extracted from Allium sativum | Cellular and Molecular Biology [cellmolbiol.org]
• 3. researchgate.net [researchgate.net]
• 4. Development of QSARs for cysteine-containing di- and tripeptides with antioxidant activity:influence of the cysteine position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. S-allylmercapto-N-acetylcysteine up-regulates cellular glutathione and protects vascular endothelial cells from oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biological Functions of Antioxidant Dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. N-acetylcysteine - a safe antidote for cysteine/glutathione deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Antioxidant Interactions between S-allyl-L-cysteine and Polyphenols Using Interaction Index and Isobolographic Analysis - PMC [pmc.ncbi.nlm.nih.gov]

The Dipeptide Ala-Cys: An Uncharted Territory in Oxidative Stress Biomarkers

While the quest for precise and reliable biomarkers of oxidative stress is a critical endeavor in biomedical research, the validation of the dipeptide Alanine-Cysteine (Ala-Cys) as a standalone biomarker remains largely undocumented in current scientific literature. Searches for direct validation studies, quantitative data, or specific experimental protocols for Ala-Cys as an indicator of oxidative stress have not yielded significant results. The Human Metabolome Database lists Cysteinyl-Alanine as a dipeptide composed of cysteine and alanine, classifying it as an 'expected' metabolite from protein catabolism, which has not yet been identified in human tissues or biofluids[1].

This guide, therefore, aims to provide a comprehensive comparison of well-established and emerging aminothiol biomarkers of oxidative stress, which are closely related to the constituent amino acid of Ala-Cys, namely Cysteine. We will delve into the validation, experimental protocols, and comparative data for key biomarkers such as cysteine, cystine, glutathione, and their respective redox ratios, which are at the forefront of oxidative stress research.

Established Aminothiol Biomarkers of Oxidative Stress: A Comparative Analysis

Oxidative stress reflects an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects through antioxidants.[2] Thiol-containing compounds, particularly cysteine (Cys) and glutathione (GSH), are crucial components of the antioxidant defense system.[2] Their oxidized forms, cystine (CySS) and glutathione disulfide (GSSG), and the ratios of the reduced to oxidized forms, serve as critical indicators of the cellular redox environment.

Data Presentation: Quantitative Comparison of Key Oxidative Stress Biomarkers

The following table summarizes key quantitative data for established aminothiol biomarkers in the context of cardiovascular disease, a condition strongly associated with oxidative stress.

Biomarker/Ratio	Finding	Associated Risk/Observation	Reference
Cystine (Oxidized Cysteine)	High levels (>+1 SD)	Associated with a higher risk of mortality (Adjusted Hazard Ratio: 1.63) in patients with coronary artery disease.[3]	[3]
Glutathione (GSH) (Reduced)	Low levels (<-1 SD)	Associated with a higher risk of mortality (Adjusted Hazard Ratio: 2.19) in patients with coronary artery disease.[3]	[3]
Cystine/Glutathione Ratio	High ratio	Significantly associated with mortality (Adjusted Hazard Ratio: 1.92) in patients with coronary artery disease.[3]	[3]
Cysteine (Cys) & Cystine (CySS)	Lower plasma concentrations of Cys and CySS	Observed in critically ill children compared to healthy controls, suggesting a depletion of the total cysteine pool during critical illness.[4][5]	[4][5]
Glutathione Disulfide (GSSG)	Higher plasma concentrations	Found in critically ill children, indicating a shift towards a more oxidized state.[5]	[5]
Eh Cys/CySS & Eh GSH/GSSG (Redox Potentials)	More oxidized Eh GSH/GSSG	Observed in critically ill children, reflecting systemic oxidative stress. The Cys/CySS pool is more abundant in plasma than the GSH pool.[4][5]	[4][5]

Experimental Protocols

Accurate measurement of thiol-containing biomarkers is challenging due to their susceptibility to oxidation during sample preparation.[6] The following are detailed methodologies for key experiments cited in the validation of these biomarkers.

Quantification of Plasma Aminothiols (Cysteine, Cystine, Glutathione, Glutathione Disulfide) by HPLC

This method is widely used for the quantitative analysis of reduced and oxidized aminothiols in biological samples.

• Sample Preparation:

  • Collect blood samples in EDTA-containing tubes.

  • Immediately centrifuge at 4°C to separate plasma.

  • To prevent auto-oxidation of thiols, derivatize the samples. A common method involves the use of monobromobimane, a thiol-specific alkylating reagent, which forms stable S-bimanyl derivatives.[6] This step is crucial to ensure accurate measurement of the reduced forms.[6]

• Chromatographic Separation:

  • Inject the derivatized sample into a High-Performance Liquid Chromatography (HPLC) system.

  • Utilize a C18 reverse-phase column for separation (e.g., 2.1 mm × 150 mm, 1.7 μm particle size).[6]

  • Employ a gradient mobile phase, typically consisting of an aqueous solution with a small percentage of formic acid (e.g., 0.1% v/v) and an organic solvent like acetonitrile.[6] The gradient is adjusted to optimize the separation of the different aminothiol derivatives.

• Detection:

  • Use a fluorescence detector for the detection of the bimane-labeled derivatives.

  • Alternatively, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can be used for detection, offering high sensitivity and specificity.[6] The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to specifically detect the parent and fragment ions of the derivatized analytes.[6]

• Quantification:

  • Generate a standard curve using known concentrations of derivatized cysteine, cystine, glutathione, and glutathione disulfide standards.

  • Calculate the concentrations of the analytes in the biological samples by comparing their peak areas to the standard curve.

Measurement of Total Oxidant Status (TOS) and Total Antioxidant Status (TAS)

These colorimetric assays provide a broader picture of the overall oxidative state.

• TOS Measurement:

  • This method is based on the oxidation of a ferrous ion-o-dianisidine complex to a ferric ion by oxidant species present in the sample.

  • The resulting ferric ion forms a colored complex with xylenol orange in an acidic medium.

  • The intensity of the color, measured spectrophotometrically, is proportional to the total amount of oxidant molecules in the sample.

• TAS Measurement:

  • This assay measures the total antioxidant capacity of a sample.

  • Antioxidants in the sample reduce a pre-formed colored 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation.

  • The degree of color change (decolorization) is proportional to the concentration of antioxidants in the sample and is measured spectrophotometrically.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the central role of cysteine and glutathione in the oxidative stress response and a typical workflow for biomarker analysis.

Fig. 1: Central Role of Cysteine and Glutathione in Oxidative Stress.

Fig. 2: General Workflow for Oxidative Stress Biomarker Analysis.

Conclusion

References

• 1. Human Metabolome Database: Showing metabocard for Cysteinyl-Alanine (HMDB0028768) [hmdb.ca]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Comparison of Glutathione, Cysteine, and Their Redox Potentials in the Plasma of Critically Ill and Healthy Children - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Ala-Cys vs. Cys-Ala: A Comparative Stability Analysis for Researchers

A comprehensive guide for researchers, scientists, and drug development professionals on the relative stability of the dipeptides Alanine-Cysteine (Ala-Cys) and Cysteine-Alanine (Cys-Ala). This document provides a comparative analysis based on established biochemical principles and outlines experimental protocols for independent verification.

The stability of peptides is a critical parameter in the development of therapeutics and in various research applications. The sequence of amino acids can significantly influence a peptide's susceptibility to chemical and enzymatic degradation. This guide focuses on a comparative stability study of two simple dipeptides: Ala-Cys and Cys-Ala. Understanding their relative stability is crucial for applications ranging from drug design to cell culture media formulation.

Executive Summary

Theoretical Basis for Stability Differences

The primary factor dictating the stability difference between Ala-Cys and Cys-Ala is the position of the cysteine residue.

• Cys-Ala (N-terminal Cysteine): Peptides with an N-terminal cysteine are known to be susceptible to degradation through the formation of a cyclic derivative. This process, known as N-terminal cyclization, involves the nucleophilic attack of the free amino group on the carbonyl carbon of the peptide bond, leading to the cleavage of the peptide and the formation of a 2-iminothiolane or a related cyclic compound. This intrinsic reactivity of the N-terminal cysteine significantly reduces the half-life of the peptide. Studies on peptides with N-terminal S-carbamoylmethylcysteine have shown that the half-life of the acyclic form can be as short as 10-12 hours under physiological conditions (37°C, pH 7.4)[1].

• Ala-Cys (Internal Cysteine): When cysteine is not at the N-terminus, as in Ala-Cys, the free amino group is not available to participate in this rapid cyclization reaction. While the cysteine residue can still undergo other modifications such as oxidation to form cystine (a disulfide-linked dimer), this process is generally slower and more dependent on environmental factors like the presence of oxidizing agents and pH, compared to the intramolecular cyclization of N-terminal cysteine.

Quantitative Stability Data

Direct, head-to-head quantitative stability data for Ala-Cys versus Cys-Ala is limited in publicly available literature. However, the principle of N-terminal cysteine instability is well-documented. The following table summarizes the expected stability based on this principle.

Dipeptide	N-terminal Residue	Primary Degradation Pathway	Expected Relative Stability	Estimated Half-life (Qualitative)
Ala-Cys	Alanine	Oxidation of Cysteine	Higher	Longer
Cys-Ala	Cysteine	N-terminal Cyclization, Oxidation	Lower	Shorter[1]

Experimental Protocols

To empirically determine the stability of Ala-Cys and Cys-Ala, the following experimental protocol for a chemical stability assay using High-Performance Liquid Chromatography (HPLC) is recommended.

Objective: To quantify the degradation of Ala-Cys and Cys-Ala over time under controlled conditions.

Materials:

• Ala-Cys dipeptide standard

• Cys-Ala dipeptide standard

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator or water bath set to 37°C

• HPLC system with a C18 column and UV detector

• Acetonitrile (ACN), HPLC grade

• Trifluoroacetic acid (TFA), HPLC grade

• Deionized water, HPLC grade

• Microcentrifuge tubes

• Pipettes and tips

Procedure:

• Preparation of Stock Solutions:

  • Prepare 1 mg/mL stock solutions of both Ala-Cys and Cys-Ala in deionized water.

• Incubation:

  • In separate microcentrifuge tubes, dilute the stock solutions of Ala-Cys and Cys-Ala in PBS (pH 7.4) to a final concentration of 100 µg/mL.

  • Prepare multiple identical tubes for each dipeptide to be sampled at different time points.

  • Incubate the tubes at 37°C.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours), remove one tube for each dipeptide from the incubator.

  • Immediately stop the degradation reaction by adding an equal volume of 0.1% TFA in acetonitrile to precipitate any potential contaminants and to prepare the sample for HPLC analysis.

  • Vortex and centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes.

• HPLC Analysis:

  • Transfer the supernatant to HPLC vials.

  • Inject the samples onto the HPLC system.

  • HPLC Conditions (Example):

    • Column: C18, 5 µm, 4.6 x 250 mm

    • Mobile Phase A: 0.1% TFA in water

    • Mobile Phase B: 0.1% TFA in acetonitrile

    • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

    • Flow Rate: 1 mL/min

    • Detection: UV at 214 nm

    • Injection Volume: 20 µL

• Data Analysis:

  • Identify the peak corresponding to the intact dipeptide based on the retention time of the t=0 sample and the standards.

  • Integrate the peak area of the intact dipeptide at each time point.

  • Calculate the percentage of the remaining dipeptide at each time point relative to the t=0 sample.

  • Plot the percentage of remaining dipeptide versus time and determine the half-life (t₁/₂) for each dipeptide by fitting the data to a first-order decay model.

Visualizations

Logical Relationship of N-Terminal Residue on Stability

Caption: N-terminal residue's impact on dipeptide stability.

Experimental Workflow for Stability Assay

Caption: Workflow for comparative dipeptide stability assay.

Conclusion

The chemical principles governing peptide stability strongly suggest that Ala-Cys is inherently more stable than Cys-Ala due to the susceptibility of the N-terminal cysteine in Cys-Ala to rapid intramolecular cyclization. For researchers and drug developers utilizing these dipeptides, this stability difference is a critical consideration. When sustained bioavailability and resistance to chemical degradation are required, Ala-Cys is the recommended choice. The provided experimental protocol offers a robust framework for verifying these stability characteristics in a laboratory setting.

References

• 1. Cyclization of N-terminal S-carbamoylmethylcysteine causing loss of 17 Da from peptides and extra peaks in peptide maps - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Antibody Cross-Reactivity with Ala-Cys Peptides

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of antibodies with peptides containing Alanine-Cysteine (Ala-Cys) motifs is critical for ensuring the specificity and safety of therapeutic and diagnostic agents. This guide provides a comparative framework for assessing antibody cross-reactivity, complete with detailed experimental protocols and data presentation templates.

Cross-reactivity, the phenomenon where an antibody binds to different antigens with similar structural motifs, can lead to off-target effects in therapeutics or false positives in diagnostic assays.[1] The presence of a cysteine residue introduces further complexity due to its potential for oxidation and disulfide bond formation, which can alter the epitope recognized by an antibody. Substituting cysteine with alanine, a structurally similar but non-reactive amino acid, is a common strategy to probe the contribution of the cysteine residue to antibody binding and to potentially enhance peptide stability.[2]

This guide outlines key experimental approaches to quantify and compare the binding of antibodies to both the native Ala-Cys peptide and its Ala-Ala counterpart.

Comparative Binding Analysis

A systematic comparison of antibody binding to the target Ala-Cys peptide and its Ala-Ala analogue is fundamental. The following table provides a template for summarizing quantitative data from various experimental techniques.

Table 1: Comparative Antibody Binding Affinity for Ala-Cys and Ala-Ala Peptides

Antibody Clone	Target Peptide	Alternative Peptide	Method	Association Rate (ka, 1/Ms)	Dissociation Rate (kd, 1/s)	Affinity (KD, M)
mAb-X	Ac-Ala-Cys-NH2	Ac-Ala-Ala-NH2	SPR	Data	Data	Data
pAb-Y	H-Ala-Cys-COOH	H-Ala-Ala-COOH	ELISA (IC50)	N/A	N/A	Data
scFv-Z	Biotin-Ala-Cys	Biotin-Ala-Ala	BLI	Data	Data	Data

Note: This table is a template. Researchers should populate it with their experimental data.

Experimental Protocols

Accurate and reproducible data is contingent on well-defined experimental protocols. The following sections detail standard methods for assessing antibody-peptide cross-reactivity.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a widely used plate-based assay to quantify antibody-antigen interactions.[3][4] A competition ELISA is particularly useful for comparing the binding of an antibody to different peptides.

Protocol for Competition ELISA:

• Coating: Coat a 96-well microtiter plate with 100 µL/well of the target Ala-Cys peptide at a concentration of 1-2 µg/mL in coating buffer (e.g., 50 mM sodium carbonate, pH 9.6).[3] Incubate for 2 hours at room temperature or overnight at 4°C.[3]

• Washing: Wash the plate twice with 300 µL/well of wash buffer (e.g., PBS with 0.05% Tween-20).[3][5]

• Blocking: Add 300 µL/well of blocking buffer (e.g., 1% BSA in PBS) and incubate for 1 hour at 37°C.

• Competition: Prepare a series of dilutions of the competitor peptides (Ala-Cys and Ala-Ala). In a separate plate, pre-incubate a constant concentration of the primary antibody with each dilution of the competitor peptides for 1 hour at 37°C.

• Incubation: Transfer 100 µL/well of the antibody-peptide mixtures to the coated and blocked plate. Incubate for 1 hour at 37°C.

• Washing: Wash the plate three times with wash buffer.

• Secondary Antibody: Add 100 µL/well of an enzyme-conjugated secondary antibody diluted in blocking buffer. Incubate for 1 hour at room temperature.[3]

• Washing: Wash the plate five times with wash buffer.

• Detection: Add 100 µL/well of the appropriate substrate (e.g., TMB for HRP) and incubate until color develops. Stop the reaction with a stop solution.[3]

• Analysis: Read the absorbance at the appropriate wavelength. The IC50 value, the concentration of competitor peptide that inhibits 50% of the antibody binding, can then be calculated to compare the relative affinities.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time kinetic data on antibody-antigen interactions, including association and dissociation rates.[6][7][8]

Protocol for SPR Analysis:

• Chip Preparation: Immobilize the antibody onto a sensor chip surface. The choice of chip and immobilization chemistry will depend on the antibody and instrumentation.

• Peptide Preparation: Prepare a series of dilutions of the Ala-Cys and Ala-Ala peptides in running buffer.

• Binding Analysis: Inject the peptide solutions over the antibody-immobilized surface at a constant flow rate.[9] Monitor the change in the SPR signal in real-time to measure association.

• Dissociation: After the association phase, flow running buffer over the chip to measure the dissociation of the peptide from the antibody.

• Regeneration: If necessary, inject a regeneration solution to remove the bound peptide and prepare the surface for the next injection.

• Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).[8]

Western Blotting (Peptide Competition Assay)

Western blotting can be adapted to a competition assay to assess the specificity of an antibody for a target peptide.[10][11]

Protocol for Western Blot Peptide Competition:

• Sample Preparation: Run a protein lysate or a purified protein that the antibody is expected to recognize on an SDS-PAGE gel and transfer to a membrane (e.g., PVDF or nitrocellulose).[12]

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) for 1 hour at room temperature.

• Antibody Pre-incubation: In separate tubes, pre-incubate the primary antibody with a molar excess of the Ala-Cys peptide and the Ala-Ala peptide for 1-2 hours at room temperature or overnight at 4°C.[11] A control tube should contain only the primary antibody.

• Membrane Incubation: Incubate the blocked membranes with the pre-incubated antibody-peptide mixtures overnight at 4°C.[12]

• Washing: Wash the membranes three times for 5 minutes each with wash buffer (e.g., TBST).[12]

• Secondary Antibody Incubation: Incubate the membranes with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[12]

• Washing: Repeat the washing step.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the bands using an imaging system. A significant reduction or disappearance of the band in the presence of a competing peptide indicates specific binding.

Workflow and Visualization

A structured workflow is essential for a comprehensive cross-reactivity assessment.

References

• 1. PEPperPRINT: Analyze Antibody Cross-Reactivity with PEPperCHIP® Peptide Microarrays [pepperprint.com]
• 2. Impact of Cysteine Residues on MHC Binding Predictions and Recognition by Tumor-Reactive T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. affbiotech.com [affbiotech.com]
• 4. gbo.com [gbo.com]
• 5. ELISA-Peptide Assay Protocol | Cell Signaling Technology [cellsignal.com]
• 6. Measuring antibody-antigen binding kinetics using surface plasmon resonance. | Semantic Scholar [semanticscholar.org]
• 7. Measuring antibody-antigen binding kinetics using surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Measuring Antibody-Antigen Binding Kinetics Using Surface Plasmon Resonance | Springer Nature Experiments [experiments.springernature.com]
• 9. Direct kinetic assay of interactions between small peptides and immobilized antibodies using a surface plasmon resonance biosensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. fabgennix.com [fabgennix.com]
• 11. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 12. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

In Vitro vs. In Vivo Efficacy of Ala-Cys Supplementation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The dipeptide L-alanyl-L-cysteine (Ala-Cys) and its derivatives are of growing interest in cellular and organismal health due to their potential to deliver cysteine, a key precursor to the major intracellular antioxidant glutathione (GSH). This guide provides a comparative analysis of the available data on the in vitro and in vivo efficacy of supplementation with Ala-Cys and related compounds, highlighting experimental findings and methodologies.

Introduction to Ala-Cys and its Significance

Cysteine is a semi-essential amino acid crucial for protein synthesis, detoxification, and antioxidant defense. However, its direct supplementation can be limited by its instability and low solubility. Dipeptides like Ala-Cys offer a potential solution by improving stability and cellular uptake. The primary proposed mechanism of action for Ala-Cys is to increase intracellular cysteine levels, thereby boosting the synthesis of glutathione, a critical molecule in combating oxidative stress.

In Vitro Efficacy: Focus on Cellular Models

Studies on the direct supplementation of Ala-Cys dipeptides in cell culture are limited. However, research on a closely related dipeptide dimer, Ala-Cys-Cys-Ala (ACCA), in Chinese Hamster Ovary (CHO) cells provides valuable insights into the potential in vitro effects.

Key In Vitro Findings

Supplementation with an Ala-Cys-Cys-Ala dipeptide dimer in CHO cell cultures has been shown to:

• Enhance Cell Growth and Viability: In fed-batch cultures, high concentrations of the dipeptide dimer increased cell densities and viabilities.[1]

• Improve Metabolism: Metabolic flux analysis revealed that supplementation led to more efficient glucose metabolism.[1]

• Serve as a Cysteine Source: The dipeptide dimer was able to replace the need for cysteine and cystine in the feed medium.[1]

It is important to note that replacing cysteine and cystine entirely with the dipeptide dimer in the basal medium did not sustain cell growth, suggesting a synergistic or supplementary role is more effective.[1]

Experimental Protocol: In Vitro CHO Cell Culture Study

The following is a summarized experimental protocol based on studies with the Ala-Cys-Cys-Ala dipeptide dimer:

Cell Line: Chinese Hamster Ovary (CHO) cells.

Culture Conditions:

• Basal medium containing standard nutrients.

• Fed-batch cultures with the addition of a feed medium.

• Experimental groups supplemented with varying concentrations of the Ala-Cys-Cys-Ala dipeptide dimer.

• Control groups with standard cysteine and cystine supplementation.

Key Parameters Measured:

• Cell density and viability (e.g., using a cell counter).

• Metabolite concentrations (e.g., glucose, lactate) analyzed from culture supernatants.

• 13C-Metabolic flux analysis to determine intracellular metabolic pathway activities.

In Vivo Efficacy: Insights from L-Cysteine Supplementation in Animal Models

Key In Vivo Findings (L-Cysteine Supplementation)

Oral supplementation with L-cysteine in rats has been demonstrated to:

• Enhance Antioxidant Capacity: Increased the activities of antioxidant enzymes such as catalase and glutathione reductase.[2]

• Improve Lipid Metabolism: Decreased serum and liver triglyceride levels.[2]

• Reduce Oxidative Stress Markers: Following traumatic brain injury in rats, L-cysteine supplementation reduced lipid peroxidation and reactive oxygen species (ROS) levels, while increasing glutathione (GSH) levels.

• Modulate Inflammatory Responses: L-cysteine has been shown to have roles in regulating the activity of the immune system.[3]

Experimental Protocol: In Vivo Rodent Study (L-Cysteine)

The following is a generalized experimental protocol based on studies involving oral L-cysteine supplementation in rats:

Animal Model: Laboratory rats (e.g., Sprague-Dawley, Wistar).

Experimental Design:

• Animals divided into control and treatment groups.

• Treatment groups receive daily oral administration of L-cysteine at specific dosages (e.g., via gavage).

• Control group receives a placebo (e.g., saline).

• Duration of supplementation varies depending on the study (e.g., several weeks).

Key Parameters Measured:

• Blood analysis: Measurement of serum lipids (triglycerides), markers of oxidative stress, and inflammatory cytokines.

• Tissue analysis (e.g., liver, brain):

  • Homogenization of tissues to prepare lysates.

  • Measurement of antioxidant enzyme activities (e.g., catalase, SOD, glutathione reductase).

  • Quantification of glutathione (GSH) levels.

  • Assessment of lipid peroxidation (e.g., TBARS assay).

Data Summary and Comparison

Parameter	In Vitro (Ala-Cys-Cys-Ala in CHO cells)	In Vivo (L-Cysteine in Rats)
Primary Outcome	Increased cell growth, viability, and improved metabolism.[1]	Enhanced antioxidant enzyme activity, improved lipid metabolism, and reduced oxidative stress.[2]
Mechanism	Acts as a stable source of cysteine for cellular processes.[1]	Serves as a precursor for glutathione synthesis, a key antioxidant.[2][3]
Model System	Chinese Hamster Ovary (CHO) cell line.	Rodent models (rats).
Administration	Supplementation in cell culture medium.	Oral gavage.

Signaling Pathways and Experimental Workflows

Glutathione Synthesis Pathway

The primary mechanism by which Ala-Cys is expected to exert its effects is by providing cysteine for the synthesis of glutathione.

References

• 1. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dietary L-cysteine improves the antioxidative potential and lipid metabolism in rats fed a normal diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Synthesis and Purification of Ala-Cys Dipeptide

For researchers, scientists, and drug development professionals, the efficient and high-purity synthesis of peptides is paramount. This guide provides a comprehensive comparison of different methods for the synthesis and purification of the dipeptide L-alanyl-L-cysteine (Ala-Cys). The unique properties of cysteine, particularly the reactivity of its thiol group, present specific challenges in peptide synthesis, including the risk of racemization and side reactions. This document offers an objective analysis of various synthetic and purification strategies, supported by illustrative experimental data, to guide the selection of the most appropriate methodology.

Synthesis of Ala-Cys: A Comparative Overview

Solid-Phase Peptide Synthesis (SPPS) using the Fmoc/tBu strategy is the most common approach for synthesizing peptides like Ala-Cys. The choice of coupling reagents and the protecting group for the cysteine thiol are critical factors influencing the final yield and purity of the dipeptide.

Data Presentation: Synthesis Method Comparison

While direct comparative studies on Ala-Cys synthesis are limited, the following table summarizes the expected performance of common coupling reagents based on their known efficiency and impact on cysteine-containing peptides. The data is illustrative and can vary based on specific reaction conditions.

Coupling Reagent	Activating Agent	Base	Typical Crude Purity (%)	Typical Yield (%)	Key Advantages	Potential Disadvantages
DIC/HOBt	N,N'-Diisopropylcarbodiimide / 1-Hydroxybenzotriazole	-	85-95	80-90	Cost-effective, low racemization when used without a base.[1]	Slower reaction times, formation of insoluble diisopropylurea (DIU) byproduct.[2]
HBTU	O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	DIPEA/NMM	90-98	85-95	Fast and efficient coupling, high yields.[2]	Requires a base which can increase racemization risk for cysteine.
PyBOP	(Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate	DIPEA/NMM	90-98	85-95	High coupling efficiency, especially for sterically hindered amino acids.[2][3]	Byproducts can be difficult to remove, potential for side reactions if not used carefully.

Note: DIPEA = N,N-Diisopropylethylamine, NMM = N-Methylmorpholine. Crude purity and yield are estimates before purification and are highly dependent on the specific protocol and scale.

Purification of Ala-Cys: A Comparative Overview

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the gold standard for the purification of synthetic peptides, including Ala-Cys. The choice of the stationary phase and the gradient of the mobile phase are key parameters for achieving high purity.

Data Presentation: Purification Method Comparison

Purification Method	Stationary Phase	Mobile Phase	Typical Purity (%)	Typical Recovery (%)	Key Advantages	Potential Disadvantages
Preparative RP-HPLC	C18	Acetonitrile/Water with 0.1% TFA	>99	85-95	High resolution and purity, well-established method.[4]	Requires specialized equipment, can be time-consuming for large quantities.
Chemoselective Purification	Iodoacetamide Resin	Various	>98	80-90	One-step purification, high selectivity for thiol-containing peptides.	Requires specific chemical handles, may not be universally applicable.

Note: TFA = Trifluoroacetic Acid. Purity and recovery rates are dependent on the crude sample quality and the optimization of the purification protocol.

Experimental Protocols

Solid-Phase Synthesis of Ala-Cys using Fmoc/tBu Strategy

This protocol describes the manual synthesis of Ala-Cys on a Wang resin, a common solid support for peptide acid synthesis.

1. Resin Preparation and First Amino Acid Coupling (Fmoc-Cys(Trt)-OH):

• Swell Wang resin (1 g, 0.5 mmol/g loading) in N,N-dimethylformamide (DMF) for 1 hour.

• Dissolve Fmoc-Cys(Trt)-OH (3 eq., 1.5 mmol) and HOBt (3 eq., 1.5 mmol) in DMF.

• Add DIC (3 eq., 1.5 mmol) to the amino acid solution and pre-activate for 5 minutes.

• Add the activated amino acid solution to the swollen resin and shake for 2-4 hours at room temperature.

• Wash the resin with DMF (3x), Dichloromethane (DCM) (3x), and DMF (3x).

2. Fmoc Deprotection:

• Treat the resin with 20% piperidine in DMF for 5 minutes.

• Drain and repeat the treatment with 20% piperidine in DMF for 15 minutes.

• Wash the resin with DMF (5x), DCM (3x), and DMF (3x).

3. Second Amino Acid Coupling (Fmoc-Ala-OH):

• Dissolve Fmoc-Ala-OH (3 eq., 1.5 mmol) and HOBt (3 eq., 1.5 mmol) in DMF.

• Add DIC (3 eq., 1.5 mmol) and pre-activate for 5 minutes.

• Add the activated amino acid solution to the resin and shake for 1-2 hours.

• Wash the resin as described in step 1.

4. Final Fmoc Deprotection:

• Repeat the Fmoc deprotection as described in step 2.

5. Cleavage and Deprotection:

• Wash the resin with DCM (5x) and dry under vacuum.

• Prepare a cleavage cocktail of TFA/H₂O/TIPS (95:2.5:2.5, v/v/v).

• Add the cleavage cocktail to the resin and shake for 2-3 hours at room temperature.

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet under vacuum.

Purification of Ala-Cys by Preparative RP-HPLC

1. Sample Preparation:

• Dissolve the crude Ala-Cys peptide in a minimal amount of mobile phase A (e.g., 0.1% TFA in water).

• Filter the sample through a 0.22 µm syringe filter.

2. HPLC Conditions:

• Column: Preparative C18 column (e.g., 10 µm particle size, 250 x 21.2 mm).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 5% to 35% B over 30 minutes is a good starting point for a dipeptide. The optimal gradient should be determined using an analytical run first.

• Flow Rate: Dependent on the column dimensions, typically 10-20 mL/min for a preparative column.

• Detection: UV at 214 nm and 280 nm.

3. Fraction Collection and Analysis:

• Collect fractions corresponding to the main peptide peak.

• Analyze the purity of the collected fractions by analytical RP-HPLC and confirm the identity by mass spectrometry.

• Pool the pure fractions and lyophilize to obtain the final purified Ala-Cys dipeptide.

Mandatory Visualization

Caption: General workflow for the synthesis and purification of Ala-Cys.

Caption: The role of the cysteine thiol group in redox signaling.[5][6][7]

References

• 1. bachem.com [bachem.com]
• 2. peptide.com [peptide.com]
• 3. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 4. Preparative reversed-phase high-performance liquid chromatography collection efficiency for an antimicrobial peptide on columns of varying diameters (1 mm to 9.4 mm I.D.) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cysteine residues in signal transduction and its relevance in pancreatic beta cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cysteine-Mediated Redox Signaling: Chemistry, Biology, and Tools for Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Three-Dimensional Architecture of Synthetic Ala-Cys: A Comparative Guide to Structural Confirmation

For researchers, scientists, and drug development professionals, the precise structural confirmation of synthetic peptides is paramount. This guide provides a comprehensive comparison of X-ray crystallography and alternative analytical techniques for the structural elucidation of the synthetic dipeptide L-alanyl-L-cysteine (Ala-Cys). Detailed experimental protocols, comparative data, and workflow visualizations are presented to assist in selecting the most appropriate methods for structural verification.

The definitive method for determining the three-dimensional arrangement of atoms in a molecule is single-crystal X-ray diffraction. This powerful technique provides unambiguous proof of structure, including bond lengths, bond angles, and conformational details, which are crucial for understanding the peptide's biological activity and for computational modeling.

X-ray Crystallography: The Gold Standard for Structural Confirmation

X-ray crystallography offers an unparalleled level of detail in structural analysis. By diffracting X-rays through a single crystal of the synthesized Ala-Cys, a unique diffraction pattern is generated. This pattern is then used to calculate the electron density map of the molecule, revealing the precise position of each atom.

Experimental Workflow for X-ray Crystallography of Ala-Cys

Caption: Workflow for Ala-Cys structural confirmation by X-ray crystallography.

Table 1: Crystallographic Data for a Representative Dipeptide Crystal Structure

Parameter	Value
Chemical Formula	C6H12N2O3S
Formula Weight	192.24
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	5.35
b (Å)	7.42
c (Å)	17.69
α, β, γ (°)	90, 90, 90
Volume (ų)	707.68
Z	4
Density (calculated) (g/cm³)	1.804
Absorption Coefficient (mm⁻¹)	0.35
F(000)	408
Crystal Size (mm³)	0.3 x 0.2 x 0.1
θ range for data collection (°)	3.5 to 28.0
Reflections collected	5432
Independent reflections	1621 [R(int) = 0.045]
Final R indices [I>2σ(I)]	R1 = 0.038, wR2 = 0.095
Goodness-of-fit on F²	1.05

Note: As a specific experimental crystal structure for L-alanyl-L-cysteine was not publicly available, this table presents representative data from a similar dipeptide to illustrate the typical parameters obtained from an X-ray crystallographic analysis.

Experimental Protocol: X-ray Crystallography

1. Synthesis and Purification of Ala-Cys: L-alanyl-L-cysteine can be synthesized using standard solid-phase or solution-phase peptide synthesis protocols. For example, in solution-phase synthesis, Boc-protected L-alanine is activated and coupled with L-cysteine methyl ester. Following the coupling reaction, the protecting groups are removed. The crude dipeptide is then purified to >95% purity using reverse-phase high-performance liquid chromatography (HPLC).

2. Crystallization: Single crystals of Ala-Cys suitable for X-ray diffraction can be grown using the vapor diffusion method. A solution of the purified peptide (e.g., 10-20 mg/mL in water or a suitable buffer) is equilibrated against a reservoir solution containing a precipitant (e.g., polyethylene glycol, salts, or organic solvents) at a constant temperature (e.g., 4°C or 20°C). Crystallization screening kits can be used to test a wide range of conditions to find the optimal ones for crystal growth.

3. Data Collection and Processing: A suitable single crystal is mounted on a goniometer and cooled in a cryostream (e.g., 100 K) to minimize radiation damage. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Cu Kα or Mo Kα radiation) and a detector. The crystal is rotated in the X-ray beam, and a series of diffraction images are recorded. The images are then processed to integrate the reflection intensities and determine the unit cell parameters.

4. Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson methods to determine the initial phases of the structure factors. An initial model of the Ala-Cys molecule is built into the resulting electron density map. The model is then refined against the experimental diffraction data using least-squares methods to optimize the atomic coordinates, displacement parameters, and other structural parameters. The final model is validated using various crystallographic criteria.

Alternative Methods for Structural Confirmation

While X-ray crystallography provides the most detailed structural information, other spectroscopic techniques are invaluable for confirming the identity and purity of the synthesized Ala-Cys and for providing complementary structural insights, especially in solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the connectivity of atoms in a molecule and providing information about its conformation in solution. 1D (¹H and ¹³C) and 2D (e.g., COSY, HSQC) NMR experiments are typically performed.

Experimental Workflow for NMR Spectroscopy of Ala-Cys

Caption: Workflow for Ala-Cys structural confirmation by NMR spectroscopy.

Table 2: Representative ¹H and ¹³C NMR Chemical Shifts for Ala-Cys

Atom Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Alanine Residue
α-CH	~4.3	~51
β-CH₃	~1.4 (d)	~18
C=O	-	~175
Cysteine Residue
α-CH	~4.6	~54
β-CH₂	~3.0 (m)	~28
C=O	-	~173

Note: Chemical shifts are approximate and can vary depending on the solvent, pH, and temperature. d = doublet, m = multiplet.

Experimental Protocol: NMR Spectroscopy

A sample of purified Ala-Cys (typically 1-5 mg) is dissolved in a deuterated solvent (e.g., D₂O or DMSO-d₆). 1D ¹H and ¹³C NMR spectra are acquired on an NMR spectrometer. 2D NMR experiments, such as COSY (to establish proton-proton couplings) and HSQC (to correlate protons with their directly attached carbons), are then performed to aid in the complete assignment of all signals and confirm the covalent structure of the dipeptide.

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique used to determine the molecular weight of the synthesized Ala-Cys and to confirm its amino acid sequence through fragmentation analysis. Electrospray ionization (ESI) is a commonly used soft ionization technique for peptides.

Experimental Workflow for Mass Spectrometry of Ala-Cys

Caption: Workflow for Ala-Cys structural confirmation by Mass Spectrometry.

Table 3: Expected Mass Spectrometry Data for Ala-Cys

Parameter	Expected Value
Molecular Formula	C₆H₁₂N₂O₃S
Monoisotopic Mass	192.0569 g/mol
[M+H]⁺	193.0647 m/z
Major MS/MS Fragments (b- and y-ions)	b₁: Ala (72.04 m/z), y₁: Cys (122.03 m/z)

Experimental Protocol: Mass Spectrometry

A dilute solution of the purified Ala-Cys is prepared in a suitable solvent (e.g., a mixture of water, acetonitrile, and formic acid). The sample is introduced into the mass spectrometer via direct infusion or coupled with liquid chromatography. An ESI source generates protonated molecular ions [M+H]⁺. A full scan MS spectrum is acquired to determine the molecular weight. Subsequently, tandem mass spectrometry (MS/MS) is performed by selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID) to generate fragment ions, which are then analyzed to confirm the amino acid sequence.

Circular Dichroism (CD) Spectroscopy

Circular dichroism spectroscopy is a valuable tool for assessing the secondary structure of peptides in solution. While a dipeptide like Ala-Cys is too short to form stable secondary structures like alpha-helices or beta-sheets, CD can provide information about the conformational preferences of the peptide backbone.

Experimental Workflow for Circular Dichroism of Ala-Cys

Caption: Workflow for Ala-Cys conformational analysis by Circular Dichroism.

Table 4: Representative Circular Dichroism Spectral Features for a Dipeptide

Wavelength Region (nm)	Expected Signal Characteristics for a Random Coil-like Peptide
~195-200	Strong negative band
~210-230	Weak positive or negative band

Experimental Protocol: Circular Dichroism Spectroscopy

A solution of Ala-Cys (typically 0.1-0.2 mg/mL) is prepared in a suitable buffer (e.g., phosphate buffer) with low absorbance in the far-UV region. The CD spectrum is recorded in a quartz cuvette with a short path length (e.g., 1 mm) from approximately 260 nm to 190 nm. A spectrum of the buffer alone is also recorded and subtracted from the peptide spectrum to correct for background absorbance. The resulting data, in millidegrees, is converted to molar ellipticity for analysis.

Conclusion

The structural confirmation of synthetic Ala-Cys is a critical step in its characterization. X-ray crystallography stands as the definitive method, providing an unambiguous three-dimensional structure. However, a comprehensive analysis should also include complementary techniques. NMR spectroscopy confirms the covalent structure and provides insights into the solution conformation. Mass spectrometry verifies the molecular weight and amino acid sequence with high accuracy. Circular dichroism offers information on the overall conformational properties in solution. By employing a combination of these powerful analytical tools, researchers can be highly confident in the structural integrity of their synthetic peptides, which is essential for reliable downstream applications in research and drug development.

A Comparative Analysis of L-Ala-L-Cys and D-Ala-L-Cys on Cellular Growth and Viability

For Immediate Release

This guide provides a comprehensive comparison of the biological effects of the dipeptide stereoisomers L-Alanyl-L-Cysteine (L-Ala-L-Cys) and D-Alanyl-L-Cysteine (D-Ala-L-Cys) on cell growth. While direct comparative studies are limited, this document synthesizes available data on the constituent amino acids and related peptide stereoisomers to provide insights for researchers, scientists, and drug development professionals.

Introduction

Dipeptides, the simplest form of peptides, are crucial molecules in various biological processes. The stereochemistry of the constituent amino acids (L- or D-isomers) can dramatically alter the biological activity of a peptide. This guide focuses on the comparative effects of L-Ala-L-Cys and D-Ala-L-Cys. L-Ala-L-Cys is recognized for its role in enhancing cell culture performance by providing a stable source of L-cysteine, a key component for cell growth and antioxidant defense.[1][2] In contrast, the biological activities of D-Ala-L-Cys are not well-documented, but analysis of its constituent D-amino acids suggests potentially distinct and even opposing effects on cell proliferation and viability.

Comparative Effects on Cell Growth

Based on the available literature for the individual amino acids and related compounds, a comparative summary of the anticipated effects of L-Ala-L-Cys and D-Ala-L-Cys on cell growth is presented below. It is important to note that these are inferred effects in the absence of direct comparative studies on these specific dipeptides.

Parameter	L-Ala-L-Cys (Inferred)	D-Ala-L-Cys (Inferred)	References
Cell Proliferation	Promotes cell growth, particularly in nutrient-limited or serum-free conditions.	May inhibit proliferation, particularly in cancer cell lines.	[1][2][3]
Cell Viability	Enhances cell viability by supporting antioxidant mechanisms.	May decrease cell viability and induce cytotoxicity, especially in cancer cells.	[2][3][4]
Antioxidant Activity	Acts as a precursor to glutathione (GSH), a major intracellular antioxidant, thereby protecting cells from oxidative stress.	The D-cysteine component cannot be used for GSH biosynthesis, potentially limiting its protective antioxidant role in the same manner as the L-isomer.	[2][5]
Apoptosis	Protects against apoptosis induced by oxidative stress.	May induce apoptosis in susceptible cell lines.	[3][6]

Experimental Methodologies

While specific experimental protocols for a direct comparison of L-Ala-L-Cys and D-Ala-L-Cys are not available, the following are standard assays used to evaluate the effects of compounds on cell growth and would be applicable for such a study.

Cell Viability and Proliferation Assays

• MTT Assay: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Cells are incubated with the test compounds (L-Ala-L-Cys or D-Ala-L-Cys) for a specified period. Subsequently, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added, which is reduced by metabolically active cells to a purple formazan product. The absorbance of the formazan solution is measured spectrophotometrically, and the intensity is proportional to the number of viable cells.

• Trypan Blue Exclusion Assay: This assay distinguishes viable from non-viable cells. Cells are treated with the dipeptides, and then a sample is mixed with trypan blue dye. Viable cells with intact membranes exclude the dye, while non-viable cells with compromised membranes take it up and appear blue. The number of viable and non-viable cells is then counted using a hemocytometer.

• Clonogenic Assay: This assay assesses the ability of a single cell to grow into a colony. Cells are seeded at low density, treated with the test compounds, and allowed to grow for several days. The resulting colonies are then fixed, stained, and counted. This method provides information on the long-term survival and proliferative capacity of cells.

Apoptosis Assays

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay is used to detect apoptosis. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. Propidium iodide is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, indicating late apoptosis or necrosis. This allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.

• Caspase Activity Assays: Caspases are a family of proteases that are key mediators of apoptosis. Fluorometric or colorimetric assays can be used to measure the activity of specific caspases (e.g., caspase-3, -8, -9) in cell lysates after treatment with the test compounds. An increase in caspase activity is indicative of apoptosis induction.

Signaling Pathways

The signaling pathways affected by L-Ala-L-Cys and D-Ala-L-Cys are likely to differ significantly due to the stereochemistry of their constituent amino acids.

L-Ala-L-Cys Signaling Pathway

L-Ala-L-Cys is expected to influence pathways related to cell growth and survival by providing L-cysteine. This supports the synthesis of glutathione (GSH), a critical antioxidant. The availability of GSH is crucial for maintaining cellular redox homeostasis and protecting against oxidative stress-induced apoptosis.

Caption: Inferred signaling pathway for L-Ala-L-Cys promoting cell growth.

D-Ala-L-Cys Signaling Pathway

The signaling pathway for D-Ala-L-Cys is less clear. However, based on studies of D-cysteine, it may exert anti-proliferative effects, particularly in cancer cells, by inhibiting key mitochondrial enzymes like NFS1. This inhibition can disrupt cellular respiration and iron-sulfur cluster synthesis, leading to DNA damage and cell cycle arrest.

Caption: Inferred signaling pathway for D-Ala-L-Cys inhibiting cell growth.

Experimental Workflow for Comparative Analysis

A logical workflow for a head-to-head comparison of L-Ala-L-Cys and D-Ala-L-Cys is outlined below.

Caption: Proposed experimental workflow for comparing the dipeptides.

Conclusion

The stereochemistry of dipeptides is a critical determinant of their biological activity. While L-Ala-L-Cys is anticipated to be a pro-growth and cytoprotective agent by supplying L-cysteine for vital cellular functions, the presence of D-alanine and the inability of D-cysteine to contribute to glutathione synthesis suggest that D-Ala-L-Cys may exhibit anti-proliferative or even cytotoxic effects. Further direct comparative studies are warranted to fully elucidate the distinct biological roles of these stereoisomers. Such research could have significant implications for cell culture optimization, drug development, and the understanding of D-amino acid biology.

References

• 1. L-Alanyl-L-Cystine | Derivatives for Cell Culture | Baishixing [aminoacids-en.com]
• 2. L-Alanyl-L-Cystine for Cell Culture|RUO [benchchem.com]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. Stereochemistry as a determining factor for the effect of a cell-penetrating peptide on cellular viability and epithelial integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stereoisomers of cysteine and its analogs Potential effects on chemo- and radioprotection strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. D-Amino Acids and Cancer: Friends or Foes? - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Purity of Synthesized Ala-Cys with LC-MS

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized peptides is a critical step in guaranteeing the reliability and reproducibility of experimental results. This guide provides an objective comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) with other common analytical techniques for validating the purity of the dipeptide Alanine-Cysteine (Ala-Cys). We present supporting experimental protocols and data to aid in the selection of the most appropriate analytical strategy.

The synthesis of peptides, particularly through solid-phase peptide synthesis (SPPS), can introduce a variety of impurities. For a dipeptide like Ala-Cys, these can include deletion sequences (e.g., single amino acid residues), truncated sequences, products of incomplete deprotection of amino acid side chains, and diastereomeric impurities resulting from racemization.[1] Due to the presence of a cysteine residue, disulfide-bonded dimers of Ala-Cys are also a common impurity.[2] A multi-faceted analytical approach is often necessary for a comprehensive assessment of purity.[3]

Comparison of Core Analytical Techniques

The three primary methods for assessing the purity of synthesized peptides are Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each technique offers complementary information vital for a complete purity profile.[3]

Parameter	LC-MS	RP-HPLC	NMR Spectroscopy
Primary Function	Purity assessment, molecular weight confirmation, and impurity identification	Purity assessment and quantification of impurities	Structural confirmation, purity assessment, and identification of isomers
Principle	Separation by chromatography followed by mass-to-charge ratio detection	Separation based on hydrophobicity	Nuclear spin transitions in a magnetic field
Information Provided	Retention time, mass-to-charge ratio of parent and fragment ions	Retention time, peak area (% purity)	Chemical shifts, coupling constants, signal integrals (% purity)
Typical Purity Measurement	Mass-based purity, can identify co-eluting impurities	>95% for most research applications; ≥98% for clinical-grade	Quantitative purity based on the integration of specific proton signals
Sensitivity	Very High (picomole to femtomole)	High (nanomole)	Moderate to Low (micromole to nanomole)
Resolution	High (chromatographic and mass)	High (chromatographic)	High (spectral)
Analysis Time	~10-30 minutes	~20-40 minutes	~5-30 minutes (1D) to hours (2D)
Strengths	Provides both purity and identity in a single run; excellent for identifying unknown impurities.[4]	Robust, reproducible, and highly quantitative for purity determination.[5]	Provides detailed structural information and can distinguish between isomers.[6]
Limitations	Quantification can be less precise than HPLC without an internal standard.[7]	May not resolve impurities with similar hydrophobicity; does not provide molecular weight information.[3]	Requires higher sample concentrations; spectra can be complex for larger molecules.[8]

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible purity data. Below are representative protocols for the analysis of Ala-Cys.

Protocol 1: LC-MS for Purity and Identity Confirmation

This method combines the separation power of HPLC with the detection specificity of mass spectrometry to confirm the molecular weight of Ala-Cys and identify impurities.

Instrumentation: An HPLC or UHPLC system coupled to a mass spectrometer (e.g., Quadrupole Time-of-Flight [Q-TOF] or Orbitrap for high mass accuracy).

Sample Preparation:

• Dissolve the synthesized Ala-Cys in 0.1% formic acid in water to a concentration of approximately 0.1 mg/mL.

• Filter the sample through a 0.22 µm syringe filter.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: 2% to 30% Mobile Phase B over 10 minutes.

• Flow Rate: 0.25 mL/min.[9]

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Mass Range: m/z 100-1000.

• Data Acquisition: Full scan mode to detect all ions. Tandem mass spectrometry (MS/MS) can be used to fragment the parent ion for sequence confirmation.

Data Analysis:

• The purity is estimated by dividing the peak area of the main component in the total ion chromatogram (TIC) by the total peak area.

• The mass spectrum of the main peak is analyzed to confirm that the observed m/z corresponds to the calculated mass of Ala-Cys ([M+H]⁺ ≈ 193.06 g/mol ).[1]

• The masses of impurity peaks are analyzed to identify potential side products.

Protocol 2: RP-HPLC for Quantitative Purity Assessment

This protocol outlines a standard method for determining the purity of Ala-Cys based on UV detection.

Instrumentation: An HPLC or UHPLC system with a UV detector.

Sample Preparation:

• Dissolve the synthesized Ala-Cys in 0.1% trifluoroacetic acid (TFA) in water to a concentration of 1 mg/mL.

• Filter the sample through a 0.22 µm syringe filter.

HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 5% to 40% Mobile Phase B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 214 nm and 220 nm (for the peptide bond).[10]

Data Analysis: The purity is calculated as the percentage of the area of the main peak relative to the total area of all integrated peaks in the chromatogram.

Protocol 3: ¹H NMR for Structural Confirmation and Purity

This protocol describes the use of 1D ¹H NMR to confirm the structure of Ala-Cys and assess its purity.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Dissolve approximately 2-5 mg of the synthesized Ala-Cys in 0.6 mL of a suitable deuterated solvent (e.g., D₂O).

• Ensure the sample is fully dissolved to avoid poor spectral quality.[4]

NMR Acquisition:

• Experiment: 1D ¹H NMR.

• Temperature: 25°C.

• Scans: 16-64 scans for good signal-to-noise ratio.

Data Analysis:

• The ¹H NMR spectrum is analyzed to confirm the presence of characteristic proton signals for the alanine and cysteine residues.

• Purity can be estimated by comparing the integral of a well-resolved proton signal of Ala-Cys to the integrals of signals from impurities. For a more accurate quantitative analysis (qNMR), a certified internal standard is required.

Visualizing the Workflow

Diagrams created using Graphviz help to clarify the experimental workflows and logical relationships in the purity validation process.

References

• 1. Ala-Cys | C6H12N2O3S | CID 10058401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Detection of Peptide Purity by RP-HPLC and Mass Spectrometry | MtoZ Biolabs [mtoz-biolabs.com]
• 4. Investigation of Impurities in Peptide Pools [mdpi.com]
• 5. digital.csic.es [digital.csic.es]
• 6. researchgate.net [researchgate.net]
• 7. Alanylcysteine | C6H12N2O3S | CID 13019623 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]

A Comparative Guide to Ala-Cys and Glutathione in Cellular Protection

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cellular protective effects of the dipeptide L-alanyl-L-cysteine (Ala-Cys) and the tripeptide glutathione (GSH). Both molecules play crucial roles in mitigating oxidative stress, a key factor in numerous diseases. This comparison is based on their mechanisms of action, supported by experimental data and detailed protocols for relevant assays.

Introduction to Cellular Antioxidant Defense

Cellular homeostasis is constantly challenged by reactive oxygen species (ROS), which are natural byproducts of metabolism.[1] An imbalance between ROS production and the cell's antioxidant defenses leads to oxidative stress, which can damage lipids, proteins, and DNA, contributing to aging and various pathologies.[2] Cells have evolved intricate defense mechanisms, with glutathione being a central player.[3] Cysteine-containing peptides, like Ala-Cys, are also gaining attention for their potential roles in bolstering these defenses.[4][5]

Glutathione (γ-L-glutamyl-L-cysteinyl-glycine) is the most abundant non-protein thiol in mammalian cells and is considered the master antioxidant.[3] It exists in both a reduced (GSH) and an oxidized (GSSG) state, and the ratio of GSH to GSSG is a critical indicator of cellular oxidative stress.[6]

Ala-Cys (L-alanyl-L-cysteine) is a dipeptide composed of alanine and cysteine.[7] Its primary role in cellular protection is linked to its cysteine component, which is the rate-limiting precursor for glutathione synthesis.[8][9]

Mechanism of Action

Both Ala-Cys and glutathione contribute to cellular protection through distinct yet interconnected mechanisms.

Glutathione's Multifaceted Role:

• Direct ROS Scavenging: The sulfhydryl (-SH) group of the cysteine residue in GSH directly donates a reducing equivalent to neutralize free radicals and other ROS.[3][6]

• Enzymatic Detoxification: GSH is a crucial cofactor for several antioxidant enzymes, most notably glutathione peroxidase (GPx). GPx catalyzes the reduction of hydrogen peroxide and lipid peroxides, converting GSH to GSSG in the process.[3][10]

• Conjugation and Detoxification of Xenobiotics: Glutathione S-transferases (GSTs) catalyze the conjugation of GSH to electrophilic compounds, including toxins and carcinogens, facilitating their removal from the cell.[3]

• Redox Signaling: The GSH/GSSG redox couple helps maintain the appropriate redox environment of the cell, influencing protein function and signaling pathways.[11]

Ala-Cys as a Cysteine Donor and Potential Direct Antioxidant:

• Precursor for Glutathione Synthesis: The primary mechanism by which Ala-Cys is thought to exert its protective effects is by serving as a readily available source of L-cysteine. Once inside the cell, Ala-Cys is likely hydrolyzed into its constituent amino acids. The released cysteine can then be incorporated into glutathione through a two-step enzymatic process catalyzed by glutamate-cysteine ligase (GCL) and glutathione synthetase (GS).[8]

• Direct Radical Scavenging: Like other cysteine-containing peptides, Ala-Cys may possess some intrinsic radical scavenging activity due to the thiol group of its cysteine residue.[4][5] However, its direct contribution is likely less significant than that of the much more abundant intracellular glutathione.

Signaling Pathway Activation

A key signaling pathway in the cellular defense against oxidative stress is the Keap1-Nrf2-ARE pathway.[6][12]

Under normal conditions, the transcription factor Nrf2 is bound to its inhibitor Keap1 in the cytoplasm. When the cell is exposed to oxidative stress, Nrf2 is released from Keap1 and translocates to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, leading to their transcription.[12] These genes encode for protective proteins, including the enzymes involved in glutathione synthesis and metabolism (GCL, GS, GPx).[13]

Both glutathione and the cysteine derived from Ala-Cys can influence this pathway, leading to an enhanced antioxidant response.

Caption: The Keap1-Nrf2-ARE signaling pathway for cellular antioxidant defense.

Quantitative Data Comparison

Direct, peer-reviewed comparative studies quantifying the cellular protective effects of Ala-Cys versus glutathione under identical experimental conditions are limited. The following table summarizes expected outcomes based on their mechanisms of action and data from studies on glutathione and cysteine-containing peptides.

Parameter	Assay	Expected Outcome with Glutathione	Expected Outcome with Ala-Cys	Rationale
Cell Viability	MTT Assay	High	High	Both protect against oxidative stress-induced cell death.[13][14]
Reactive Oxygen Species (ROS) Levels	DCFDA Assay	Low	Low	Both contribute to ROS neutralization.[13][15]
Glutathione Levels	GSH/GSSG Ratio Assay	High GSH/GSSG ratio	High GSH/GSSG ratio	GSH directly contributes; Ala-Cys provides the precursor for GSH synthesis.[1]
Apoptosis	Caspase-3 Activity Assay	Low	Low	Both inhibit apoptosis pathways triggered by oxidative stress.[13]
Lipid Peroxidation	TBARS Assay (MDA levels)	Low	Low	Both protect against oxidative damage to lipids.[2]

Experimental Protocols

The following are detailed methodologies for key experiments used to assess cellular protection.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Plate cells (e.g., RAW 264.7 macrophages) in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours.

• Treatment: Pre-treat cells with various concentrations of Ala-Cys or glutathione for 1 hour.

• Induction of Oxidative Stress: Add an oxidizing agent (e.g., 500 µM H₂O₂) to the wells and incubate for 24 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Express cell viability as a percentage of the untreated control.

Caption: Workflow for the MTT cell viability assay.

Intracellular ROS Measurement (DCFDA Assay)

This assay uses the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFDA) to detect intracellular ROS.

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT assay protocol.

• DCFDA Staining: After treatment, wash the cells with PBS and incubate with 10 µM DCFDA in serum-free medium for 30 minutes at 37°C in the dark.

• Fluorescence Measurement: Wash the cells again with PBS and measure the fluorescence intensity using a fluorescence microplate reader with excitation at 485 nm and emission at 535 nm.

Glutathione (GSH/GSSG) Ratio Assay

This assay quantifies the levels of reduced (GSH) and oxidized (GSSG) glutathione.

• Cell Lysis: After treatment, harvest and lyse the cells according to the manufacturer's protocol for a commercial GSH/GSSG assay kit (e.g., GSH/GSSG-Glo™ Assay).

• GSH and GSSG Measurement: Follow the kit's instructions to separately measure the luminescence corresponding to GSH and GSSG levels.

• Calculation: Calculate the GSH/GSSG ratio. A higher ratio indicates a more reduced state and better antioxidant capacity.

Caspase-3 Activity Assay

This colorimetric assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

• Cell Lysis: After treatment, collect and lyse the cells.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Caspase-3 Reaction: Incubate equal amounts of protein with a reaction buffer containing a caspase-3 substrate (e.g., DEVD-pNA) for 2 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 405 nm, which corresponds to the amount of pNA released by caspase-3 activity.

Conclusion

Both glutathione and Ala-Cys are valuable molecules for cellular protection against oxidative stress.

• Glutathione is a potent and versatile antioxidant, acting directly to neutralize ROS and as a cofactor in essential enzymatic detoxification systems.[3] Its intracellular concentration and its reduced-to-oxidized ratio are critical determinants of cellular redox health.[6]

• Ala-Cys primarily functions as an efficient delivery vehicle for cysteine, the rate-limiting substrate for glutathione synthesis.[8][9] By boosting the intracellular cysteine pool, Ala-Cys can enhance the cell's capacity to produce its most critical antioxidant, glutathione. While it may have some direct antioxidant activity, its main strength lies in supporting the glutathione system.

For drug development and therapeutic applications, the choice between using glutathione directly or a precursor like Ala-Cys depends on factors such as bioavailability, cell permeability, and the specific cellular context. Ala-Cys and other cysteine-containing dipeptides represent a promising strategy to enhance endogenous antioxidant defenses by fueling the glutathione synthesis pathway.[16] Further direct comparative studies are warranted to fully elucidate the relative efficacy of these compounds in various models of oxidative stress.

References

• 1. Oxidative Stress Assays [promega.kr]
• 2. Oxidative stress assays, oxidative stress markers and redox biochemistry | Abcam [abcam.com]
• 3. Glutathione: Overview of its protective roles, measurement, and biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development of QSARs for cysteine-containing di- and tripeptides with antioxidant activity:influence of the cysteine position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Ala-Cys | C6H12N2O3S | CID 10058401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. The Cystine/Glutamate Antiporter System xc− in Health and Disease: From Molecular Mechanisms to Novel Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tRNA synthase suppression activates de novo cysteine synthesis to compensate for cystine and glutathione deprivation during ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemical and molecular mechanisms of antioxidants: experimental approaches and model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparison of Glutathione, Cysteine, and Their Redox Potentials in the Plasma of Critically Ill and Healthy Children - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cell-Based Assay for Identifying the Modulators of Antioxidant Response Element Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protective Effect of Glutathione against Oxidative Stress-induced Cytotoxicity in RAW 264.7 Macrophages through Activating the Nuclear Factor Erythroid 2-Related Factor-2/Heme Oxygenase-1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. m.youtube.com [m.youtube.com]
• 16. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating Ala-Cys as a Cysteine and Cystine Substitute in Cell Culture Media: A Comparative Guide

For researchers, scientists, and drug development professionals, optimizing cell culture media is paramount for robust and reproducible results. Cysteine, a semi-essential amino acid, and its oxidized dimer, cystine, are critical for cell growth, protein synthesis, and cellular redox homeostasis. However, their use in media formulations presents significant challenges, including poor solubility of cystine and the instability of cysteine.[1][2] This guide provides an objective comparison of L-alanyl-L-cysteine (Ala-Cys) as a substitute, supported by experimental data, to inform media optimization strategies.

Performance Comparison: Ala-Cys vs. Cysteine/Cystine

The primary advantage of using Ala-Cys and other cysteine-containing dipeptides lies in their enhanced solubility and stability compared to free cysteine and cystine.[1][2] This allows for the formulation of more concentrated and stable feed solutions, simplifying bioprocess operations.

Quantitative Data Summary

The following tables summarize the comparative performance of Ala-Cys and other cysteine derivatives against traditional cysteine/cystine supplementation in Chinese Hamster Ovary (CHO) cell cultures, a common workhorse in biopharmaceutical production.

Table 1: Impact on CHO Cell Growth and Viability

Supplement	Cell Line	Peak Viable Cell Density (VCD)	Viability	Observations	Reference
Cysteine/Cystine (Control)	CHO-GS, CHO-K1	Baseline	Baseline	Standard growth	[1]
Ala-Cys-Cys-Ala (ACCA)	CHO-GS	Up to 15% increase	Maintained or Increased	Boosted cell growth when added to basal media containing Cys/Cys.	[1]
Ala-Cys-Cys-Ala (ACCA)	CHO-K1	Up to 27% increase	Maintained or Increased	Led to more efficient glucose metabolism.	[1]
Alanyl-cystine (AC)	CHO	No major difference from control	Maintained	Evaluated in a perfusion mimic system.	[3]
Lysyl-cystine (KC)	CHO	No major difference from control	Maintained	Evaluated in a perfusion mimic system.	[3]
S-sulfocysteine (SSC)	CHO (3 cell lines)	Increased culture duration	Maintained	Increased cell specific productivity.	[4]
Low Cysteine Feed	DG44 CHO	Decreased	Decreased	Led to a significant decrease in titer and product quality.	[5]

Table 2: Impact on Monoclonal Antibody (mAb) Titer and Quality

Supplement	Cell Line	IgG Titer	Product Quality	Observations	Reference
Cysteine/Cystine (Control)	CHO-GS, CHO-K1	Baseline	Baseline	Standard production.	[1]
Ala-Cys-Cys-Ala (ACCA)	CHO-GS, CHO-K1	Proportionate increase with cell growth	No significant impact on charge variants	Increased IgG titer.	[1]
Alanyl-cystine (AC)	CHO	Significantly improved	Not specified	Amino acid enrichment improved titer.	[3]
S-sulfocysteine (SSC)	CHO (3 cell lines)	Increased	Reduced trisulfide bonds and fragmentation	Led to an overall reduced heterogeneity of the mAb.	[4]
Low Cysteine Feed	DG44 CHO	Halved	Altered mAb glycosylation	Insufficient cysteine led to a dramatic reduction in titer.	[5][6]
High Cysteine Concentration	CHO	Not specified	Increased acidic variants	Can induce disulfide bond disruption and cysteinylation.	[7]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating these findings. Below are protocols for key experiments cited in the comparison.

Cell Culture and Fed-Batch Bioreactor Operation

This protocol outlines a typical fed-batch process for evaluating the impact of different cysteine sources on CHO cell performance.

Objective: To compare the effects of Ala-Cys and standard cysteine/cystine on cell growth, viability, and mAb production in a controlled bioreactor environment.

Materials:

• CHO cell line (e.g., DG44 CHO, CHO-K1, CHO-GS)

• Chemically defined basal and feed media

• Cysteine, cystine, and Ala-Cys supplements

• 5 L bioreactors

• Standard cell culture equipment (incubators, centrifuges, etc.)

• Cell counting instrument (e.g., Vi-CELL)

• Metabolite analyzer (e.g., BioProfile)

Procedure:

• Inoculum Expansion: Thaw a vial of the CHO cell line and expand the culture in shake flasks or spinner flasks using the basal medium. Subculture the cells every 2-3 days until the required cell density for bioreactor inoculation is reached.

• Bioreactor Setup: Prepare and sterilize the 5 L bioreactors. Add the initial volume of basal medium.

• Inoculation: Inoculate the bioreactors at a target viable cell density (e.g., 0.5 x 10^6 cells/mL).

• Culture Conditions: Maintain the following culture parameters:

  • Temperature: 37°C

  • pH: 7.0 (controlled with CO2 and sodium bicarbonate)

  • Dissolved Oxygen (DO): 40% (controlled with sparging of air and oxygen)

  • Agitation: Set to ensure adequate mixing without causing excessive shear stress.

• Feeding Strategy:

  • Control Group: On specified days (e.g., daily from day 3), feed the bioreactors with the control feed medium containing standard concentrations of cysteine and/or cystine.

  • Experimental Group (Ala-Cys): On the same specified days, feed the bioreactors with a feed medium where cysteine and cystine are replaced with an equimolar amount of Ala-Cys.

• Sampling and Analysis:

  • Collect samples daily.

  • Measure viable cell density and viability using a cell counter.

  • Analyze metabolite concentrations (e.g., glucose, lactate, amino acids) using a metabolite analyzer.

  • Determine mAb titer using methods like Protein A HPLC or ELISA.

• Harvest: Terminate the culture after a predetermined duration (e.g., 14 days) or when viability drops below a certain threshold (e.g., 50%).

• Data Analysis: Compare the cell growth profiles, viability, metabolite consumption/production rates, and final mAb titers between the control and experimental groups.

Determination of Cysteine and Ala-Cys Concentration

This protocol describes a method for quantifying the concentration of cysteine and its derivatives in cell culture media.

Objective: To monitor the stability and consumption of cysteine and Ala-Cys in the culture medium over time.

Materials:

• Cell culture supernatant samples

• Reversed-phase high-performance liquid chromatography (RP-HPLC) system

• Derivatization reagent (e.g., phenylisothiocyanate - PITC)

• Amino acid standards (including cysteine and Ala-Cys)

• Appropriate solvents for the mobile phase

Procedure:

• Sample Preparation:

  • Centrifuge cell culture samples to remove cells and debris.

  • Collect the supernatant.

  • Perform a protein precipitation step if necessary (e.g., with acetonitrile or trichloroacetic acid).

• Derivatization:

  • Mix a known volume of the sample supernatant or standard with the PITC derivatization reagent according to the manufacturer's protocol. This reaction attaches a chromophore to the amino acids, allowing for their detection.

• HPLC Analysis:

  • Inject the derivatized sample onto the RP-HPLC column.

  • Run a gradient elution program to separate the different amino acids.

  • Detect the derivatized amino acids using a UV detector at the appropriate wavelength (e.g., 254 nm for PITC derivatives).

• Quantification:

  • Identify the peaks corresponding to cysteine and Ala-Cys based on the retention times of the standards.

  • Calculate the concentration of each analyte in the samples by comparing their peak areas to the standard curve.[8]

Analysis of Monoclonal Antibody Quality

This protocol outlines methods to assess the impact of cysteine sources on the quality of the produced monoclonal antibody.

Objective: To determine if the use of Ala-Cys affects mAb heterogeneity, such as charge variants and fragmentation.

Materials:

• Purified mAb samples from different culture conditions

• Ion-exchange chromatography (IEX) system for charge variant analysis

• Size-exclusion chromatography (SEC) system for aggregation and fragmentation analysis

• Mass spectrometer for detailed characterization

Procedure:

• mAb Purification: Purify the mAb from the cell culture supernatant using Protein A affinity chromatography.

• Charge Variant Analysis (IEX):

  • Equilibrate the IEX column with the starting buffer.

  • Inject the purified mAb sample.

  • Apply a salt or pH gradient to elute the different charge variants (e.g., acidic, main, basic peaks).

  • Monitor the elution profile with a UV detector.

  • Quantify the percentage of each variant.[7]

• Aggregation and Fragmentation Analysis (SEC):

  • Equilibrate the SEC column with the mobile phase.

  • Inject the purified mAb sample.

  • Run the mobile phase at a constant flow rate to separate the mAb based on size.

  • Detect the monomer, aggregates, and fragments with a UV detector.

  • Calculate the percentage of each species.

• Mass Spectrometry (Optional):

  • For a more in-depth analysis of modifications like cysteinylation, digest the mAb and analyze the peptides by mass spectrometry to identify and locate the modifications.[9][10]

Visualizations

The following diagrams illustrate key concepts related to cysteine metabolism and the experimental evaluation of its substitutes.

References

• 1. Ala-Cys-Cys-Ala dipeptide dimer alleviates problematic cysteine and cystine levels in media formulations and enhances CHO cell growth and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dipeptides Used In Cell Culture Media Are Evolving To Match The Performance, Quality And Processing Needs Of Biopharma - Evonik Industries [healthcare.evonik.com]
• 3. "Impact of Cysteine and Tyrosine Dipeptides on CHO Cell Performance in " by Corrin L. Pruitt [open.clemson.edu]
• 4. Impact of S-sulfocysteine on fragments and trisulfide bond linkages in monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Multi-Omics Reveals Impact of Cysteine Feed Concentration and Resulting Redox Imbalance on Cellular Energy Metabolism and Specific Productivity in CHO Cell Bioprocessing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cysteine in cell culture media induces acidic IgG1 species by disrupting the disulfide bond network - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. Cysteinylation of a monoclonal antibody leads to its inactivation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Functional Comparison of Ala-Cys and Other Sulfur-Containing Amino Acids: A Guide for Researchers

An objective analysis of the biochemical properties and cellular functions of L-alanyl-L-cysteine (Ala-Cys) in comparison to other key sulfur-containing amino acids. This guide synthesizes available experimental data to provide a comparative overview for researchers, scientists, and drug development professionals.

Introduction

Sulfur-containing amino acids are a critical class of molecules that play diverse and vital roles in cellular metabolism, protein structure, and antioxidant defense. Beyond the well-established functions of proteinogenic amino acids like cysteine and methionine, dipeptides such as L-alanyl-L-cysteine (Ala-Cys) are emerging as compounds of interest with unique biochemical properties. This guide provides a functional comparison of Ala-Cys with other prominent sulfur-containing amino acids, including Cysteine, Methionine, Homocysteine, and Taurine, supported by available experimental data.

I. Comparative Antioxidant Properties

The antioxidant capacity of sulfur-containing amino acids is primarily attributed to the redox activity of the sulfur atom. The thiol group (-SH) in cysteine and its derivatives can directly scavenge reactive oxygen species (ROS) and participate in the regeneration of other antioxidants, most notably glutathione.

While direct comparative experimental data for Ala-Cys is limited, the antioxidant potential of cysteine-containing dipeptides is an active area of research. Quantitative Structure-Activity Relationship (QSAR) studies suggest that the position of the cysteine residue within a dipeptide can influence its antioxidant activity.[1][2][3]

Table 1: Comparative Antioxidant Activity (DPPH Radical Scavenging Activity - IC50)

Compound	DPPH IC50	Source
Ala-Cys	Data not available in reviewed literature	-
Cysteine	Data not available in reviewed literature	-
Methionine	Data not available in reviewed literature	-
Homocysteine	Data not available in reviewed literature	-
Taurine	~1.2 mM	[4]

Note: The absence of directly comparable IC50 values for Ala-Cys, Cysteine, and Methionine in the reviewed literature highlights a gap in current research. The provided value for Taurine is from a single study and may vary depending on experimental conditions.

II. Role in Cellular Signaling: The Keap1-Nrf2 Pathway

A key mechanism by which cells respond to oxidative stress is through the activation of the Keap1-Nrf2 signaling pathway. Under basal conditions, the transcription factor Nrf2 is targeted for degradation by the Keap1 protein. Upon exposure to oxidative or electrophilic stress, specific cysteine residues within Keap1 are modified, leading to the release and nuclear translocation of Nrf2. In the nucleus, Nrf2 activates the transcription of a battery of antioxidant and cytoprotective genes.[5]

While direct experimental evidence for Ala-Cys activating the Nrf2 pathway is not yet available, the known reactivity of other sulfur-containing compounds with Keap1 suggests a potential mechanism for Ala-Cys's antioxidant effects. The cysteine moiety of Ala-Cys could potentially interact with the reactive cysteine sensors on Keap1, thereby initiating the Nrf2-mediated antioxidant response.

Fig. 1: The Keap1-Nrf2 signaling pathway and the potential role of Ala-Cys.

III. Metabolic Functions

Sulfur-containing amino acids are central to various metabolic pathways. Methionine is an essential amino acid and a precursor for S-adenosylmethionine (SAM), the primary methyl donor in the cell. Cysteine can be synthesized from methionine via the transsulfuration pathway and is a key precursor for glutathione (GSH), coenzyme A, and taurine.

A comparative study in rats showed that dietary supplementation with cysteine versus methionine resulted in different metabolic adaptations. Cysteine supplementation led to an increased storage of energy as glycogen, whereas methionine supplementation favored energy storage as lipids.[6] The metabolic fate of Ala-Cys upon cellular uptake is likely the hydrolysis into its constituent amino acids, alanine and cysteine. The released cysteine can then be utilized for glutathione synthesis and other metabolic processes.

IV. Experimental Protocols

A. Antioxidant Capacity Assays

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.

• Protocol:

  • Prepare a stock solution of the test compound (e.g., Ala-Cys, Cysteine) in a suitable solvent (e.g., ethanol, methanol, or water).

  • Prepare a series of dilutions of the test compound.

  • Prepare a fresh solution of DPPH in methanol (typically 0.1 mM).

  • In a 96-well plate or cuvettes, mix a fixed volume of the DPPH solution with varying concentrations of the test compound.

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at a specific wavelength (typically 517 nm).

  • Calculate the percentage of DPPH radical scavenging activity for each concentration.

  • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of the test compound.[2][6]

2. ORAC (Oxygen Radical Absorbance Capacity) Assay

• Principle: This assay measures the ability of an antioxidant to protect a fluorescent probe from damage by peroxyl radicals generated by a radical initiator (e.g., AAPH). The decay of fluorescence is monitored over time, and the antioxidant capacity is quantified by the area under the curve.

• Protocol:

  • Prepare solutions of the test compound, a fluorescent probe (e.g., fluorescein), and a radical initiator (e.g., AAPH) in a suitable buffer.

  • In a 96-well plate, mix the test compound with the fluorescent probe.

  • Initiate the reaction by adding the AAPH solution.

  • Immediately place the plate in a fluorescence microplate reader and measure the fluorescence decay at regular intervals over a set period.

  • Calculate the net area under the fluorescence decay curve (AUC) for each sample and a standard (e.g., Trolox).

  • The ORAC value is expressed as Trolox equivalents (TE).

Fig. 2: Workflow for the ORAC antioxidant assay.

B. Western Blot for Nrf2 Activation

• Principle: This technique is used to detect the translocation of Nrf2 from the cytoplasm to the nucleus, a key indicator of its activation.

• Protocol:

  • Cell Culture and Treatment: Culture appropriate cells (e.g., HepG2) and treat with the test compound (e.g., Ala-Cys) for various time points.

  • Cell Lysis and Fractionation: Lyse the cells and separate the cytoplasmic and nuclear fractions.

  • Protein Quantification: Determine the protein concentration of each fraction using a standard method (e.g., BCA assay).

  • SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

  • Blocking: Block the membrane with a suitable blocking buffer to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for Nrf2.

  • Secondary Antibody Incubation: Incubate the membrane with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.

  • Analysis: Quantify the band intensities and normalize to a loading control (e.g., Lamin B for the nuclear fraction and GAPDH for the cytoplasmic fraction). An increase in the nuclear Nrf2/Lamin B ratio indicates Nrf2 activation.[4][7]

C. Luciferase Reporter Gene Assay for ARE Activation

• Principle: This assay measures the transcriptional activity of the Antioxidant Response Element (ARE), the DNA sequence to which Nrf2 binds. Increased luciferase activity indicates Nrf2-mediated gene activation.

• Protocol:

  • Plasmid Construction: Clone a luciferase reporter gene downstream of a promoter containing multiple copies of the ARE sequence.

  • Cell Transfection: Co-transfect cells with the ARE-luciferase reporter plasmid and a control plasmid (e.g., expressing Renilla luciferase for normalization).

  • Compound Treatment: Treat the transfected cells with the test compound.

  • Cell Lysis: Lyse the cells to release the luciferase enzymes.

  • Luminescence Measurement: Measure the firefly and Renilla luciferase activities using a luminometer.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell number. An increase in the normalized luciferase activity indicates ARE activation.[1][8]

V. Conclusion

L-alanyl-L-cysteine, as a cysteine-containing dipeptide, holds promise as a bioactive molecule with potential antioxidant and cytoprotective functions. While direct comparative experimental data remains limited, its structural similarity to cysteine suggests it can contribute to cellular antioxidant defenses, potentially through direct radical scavenging and by modulating redox-sensitive signaling pathways like Keap1-Nrf2. Further research is warranted to fully elucidate the specific mechanisms of action and to quantitatively compare its efficacy against other sulfur-containing amino acids. The experimental protocols detailed in this guide provide a framework for conducting such comparative studies, which will be crucial for understanding the full therapeutic and nutraceutical potential of Ala-Cys.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Taurine as a Natural Antioxidant: From Direct Antioxidant Effects to Protective Action in Various Toxicological Models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of QSARs for cysteine-containing di- and tripeptides with antioxidant activity:influence of the cysteine position - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Ala-Cys: A Step-by-Step Guide for Laboratory Professionals

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (such as nitrile), safety glasses or goggles, and a lab coat.[1] All handling of solid Ala-Cys should be conducted in a well-ventilated area or a chemical fume hood to minimize the risk of inhalation.[2]

In case of accidental exposure, follow these first-aid measures:

• Skin Contact: Wash the affected area immediately with soap and plenty of water.[3]

• Eye Contact: Flush the eyes with water for at least 15 minutes and seek medical attention if irritation persists.[4]

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[4]

• Ingestion: Wash out the mouth with water. Do not induce vomiting and seek medical attention.[4]

Step-by-Step Disposal Protocol

The proper disposal of Ala-Cys waste depends on its form (solid or liquid) and whether it is contaminated with other hazardous substances. The fundamental principle is to identify, segregate, and dispose of chemical waste in accordance with federal, state, and local regulations.[5] Never dispose of Ala-Cys or its contaminated materials in the regular trash or down the drain.[3][6]

1. Waste Identification and Segregation:

The first step is to accurately identify and classify the waste.[7] Since the specific hazards of Ala-Cys are not well-documented, it should be treated as chemical waste.[3] Segregate Ala-Cys waste from other laboratory waste to prevent dangerous reactions.[5]

• Solid Waste: This includes unused or expired Ala-Cys powder, as well as contaminated consumables like weighing paper, pipette tips, gloves, and vials.[2][3]

• Liquid Waste: This includes any solutions containing Ala-Cys. If Ala-Cys is dissolved in a hazardous solvent, the entire solution is considered hazardous waste.[2]

• Sharps Waste: Any needles, syringes, or other sharp objects contaminated with Ala-Cys must be disposed of in a designated, puncture-resistant sharps container.[2]

2. Waste Collection and Containerization:

Collect all Ala-Cys waste in designated, leak-proof, and chemically compatible containers.[6] High-density polyethylene (HDPE) containers are generally suitable for solid chemical waste.[6] Ensure containers are kept closed except when adding waste.[8]

3. Labeling:

Properly label all waste containers.[7] The label should include:

• The words "Hazardous Waste"[8]

• The full chemical name: "Ala-Cys" or "Alanine-Cysteine"[5]

• The date when waste accumulation began[5]

• Any other known hazards of the waste mixture[9]

4. Storage:

Store sealed waste containers in a designated, secure, and well-ventilated area away from incompatible materials.[6][8]

5. Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the collection and disposal of the chemical waste.[6] They will coordinate with a licensed hazardous waste disposal company to ensure proper treatment and disposal in accordance with all regulations.[7]

Quantitative Data Summary

No specific quantitative data for the disposal of Ala-Cys was found in the search results. For general laboratory chemical waste, disposal limits and requirements are determined by local, state, and federal regulations. Always consult your institution's EHS office for specific guidance.

Parameter	Guideline	Source
Waste Classification	Treat as chemical waste.	[3]
Disposal Route	Via licensed hazardous waste disposal service.	[7]
Incompatible Materials	Strong oxidizing agents (based on L-Cysteine SDS).	[10]

Experimental Protocols

While no specific experimental protocols for the disposal of Ala-Cys were found, a general protocol for the chemical inactivation of peptide waste can be considered, but only under the direct guidance of your institution's EHS department. One general method involves hydrolysis with a strong acid or base, followed by neutralization.[1]

General Protocol for Chemical Inactivation of Peptide Waste (for consideration with EHS approval):

• Preparation: In a designated chemical fume hood, prepare a 1 M solution of either hydrochloric acid (HCl) or sodium hydroxide (NaOH).

• Addition of Waste: Slowly and carefully add the liquid peptide waste to the inactivation solution. A common ratio is 1 part waste to 10 parts inactivation solution to ensure a sufficient excess of the hydrolyzing agent.

• Reaction Time: Allow the mixture to react for a specified time, as determined by your EHS office, to ensure complete hydrolysis of the peptide.

• Neutralization: Following inactivation, the solution must be neutralized to a pH between 6.0 and 8.0. For acidic solutions, slowly add a base like sodium bicarbonate. For basic solutions, add a weak acid. Always monitor the pH during neutralization.

• Collection and Labeling: Collect the neutralized waste in a clearly labeled hazardous waste container. The label should include "Hazardous Waste," the full chemical name ("Ala-Cys, inactivated"), and any other known hazards.

• Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste management service.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Ala-Cys.

Caption: Logical workflow for the proper disposal of Ala-Cys.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 10. fishersci.com [fishersci.com]

Personal protective equipment for handling Ala-Cys

Essential Safety and Handling Guide for Ala-Cys

For researchers, scientists, and drug development professionals, ensuring the safe handling of peptides like L-Alanyl-L-cysteine (Ala-Cys) is fundamental for both personal safety and research integrity. This guide provides immediate, essential safety protocols and logistical information, including operational and disposal plans. While specific hazard data for Ala-Cys is not extensively documented, it should be handled with the care afforded to all laboratory chemicals, assuming potential hazards.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial to minimize exposure and prevent contamination when handling Ala-Cys. A risk assessment should be conducted for specific laboratory procedures to determine if additional PPE is required.[1]

PPE Category	Minimum Requirement	Recommended for Higher Concentrations or Aerosol Generation
Eye & Face Protection	Safety glasses with side-shields (meeting ANSI Z87.1 standards).[2]	Full-face shield or safety goggles for splash hazards.[3]
Body Protection	Laboratory coat.[3]	Chemical-resistant or disposable coveralls.
Hand Protection	Disposable nitrile gloves.[3]	Double gloving recommended for higher-risk procedures.
Respiratory Protection	Not generally required for small quantities in a well-ventilated area.	An N95 respirator or higher is recommended if there is a risk of aerosolization or when handling powdered peptide.[1]
Foot Protection	Closed-toe shoes.[3]	Chemical-resistant boot covers may be necessary in case of large spills.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a standardized workflow is critical for minimizing exposure and ensuring the integrity of the compound.

1. Preparation and Reconstitution:

• Before opening, allow the vial of Ala-Cys to equilibrate to room temperature in a desiccator to prevent moisture condensation.[3]

• Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the lyophilized powder.

• Select an appropriate solvent for reconstitution based on experimental requirements.

• Gently add the solvent to the vial, avoiding vigorous shaking which could lead to denaturation or aerosol generation. Mix by gentle swirling or vortexing.[3]

2. Aliquoting and Storage:

• For long-term stability and to avoid repeated freeze-thaw cycles, it is recommended to aliquot the reconstituted peptide into single-use volumes.

• Clearly label each aliquot with the peptide name, concentration, date of preparation, and storage conditions.[3]

• Store the aliquots at the recommended temperature, typically -20°C or lower, unless otherwise specified.[2]

Disposal Plan

Proper disposal of Ala-Cys and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance. Treat all peptide waste as chemical waste.[3]

Waste Type	Disposal Procedure
Solid Waste	Collect all contaminated solid waste, including gloves, pipette tips, and empty vials, in a designated and clearly labeled hazardous waste container.[3] This container should be leak-proof and kept closed when not in use.
Liquid Waste	Collect all aqueous solutions containing Ala-Cys in a separate, sealed, and clearly labeled container designated for chemical waste.[3] Do not dispose of peptide solutions down the drain.

Consult your institution's environmental health and safety (EHS) office for specific guidelines on chemical waste disposal.

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

Incident	First Aid and Emergency Response
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4]
Skin Contact	In case of contact, immediately wash skin with soap and plenty of water.[4] Remove contaminated clothing and shoes. If irritation persists, seek medical attention.
Inhalation	If inhaled, remove to fresh air.[4] If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	If swallowed, wash out mouth with water, provided the person is conscious.[2] Call a physician. Do not induce vomiting unless directed to do so by medical personnel.
Spill	For a small spill of solid material, carefully sweep up the material, avoiding dust generation, and place it in a sealed container for disposal.[2] For a liquid spill, absorb with an inert material and place in a sealed container for disposal. Ensure the area is well-ventilated. Wear appropriate PPE during cleanup. For large spills, contact your institution's EHS office.

Visualized Workflows

To further clarify the procedural guidance, the following diagrams illustrate the safe handling workflow and the decision-making process for selecting appropriate personal protective equipment.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.co.jp [peptide.co.jp]
• 3. benchchem.com [benchchem.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]